1-Bromo-2,4,6-trifluorobenzene

• CAS: 2367-76-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-Bromo-2,4,6-trifluorobenzene, a versatile fluorinated aromatic compound. The information presented is intended to support research, development, and quality control activities involving this compound.

Core Physical Properties

1-Bromo-2,4,6-trifluorobenzene is a colorless to almost colorless liquid at room temperature.[1][2] Its key physical characteristics are summarized in the table below, providing a consolidated reference for laboratory and developmental work.

Property	Value	Units	Notes
Molecular Formula	C₆H₂BrF₃	-	[1]
Molecular Weight	210.98	g/mol	[1][2][3]
CAS Number	2367-76-2	-	[2][3]
Appearance	Colorless to almost colorless clear liquid	-	[1]
Melting Point	3.5 - 4	°C	[1][3][4][5]
Boiling Point	140 - 140.5	°C	[1][3][4][5]
Density	1.79 - 1.80	g/mL	at 25 °C[1][2][3][4]
Refractive Index	1.485	-	at 20 °C (n20/D)[3][4]
Solubility	Insoluble in water; Soluble in Chloroform, Ethyl Acetate	-	[5]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of liquid compounds such as 1-Bromo-2,4,6-trifluorobenzene.

Melting Point Determination (Capillary Method)

The melting point of a substance is the temperature at which it transitions from a solid to a liquid state. For substances that are liquid at room temperature, this is often referred to as the freezing point. A common method for determining this is the capillary method.[6][7]

• Sample Preparation: A small, powdered sample of the solidified compound is introduced into a thin-walled capillary tube, which is sealed at one end.[7] The tube is then tapped to pack the sample tightly to a height of 2-3 mm.[8]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which typically consists of a heated metal block with a sample holder and a thermometer or a digital temperature sensor.[7][9]

• Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.[7] The temperature at which the first droplet of liquid appears is recorded as the beginning of the melting range, and the temperature at which the last solid crystal disappears is recorded as the end of the range.[10] For a pure compound, this range should be narrow (0.5-1 °C).[10]

Boiling Point Determination (Micro-Reflux Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor. A micro-reflux method can be used for small sample volumes.[11]

• Apparatus Setup: A small volume (e.g., 0.5 mL) of the liquid is placed in a small test tube with a boiling chip or a small magnetic stir bar to ensure smooth boiling.[11] A thermometer is positioned with its bulb about 1 cm above the liquid surface.[11]

• Heating: The test tube is gently heated in a heating block or an oil bath.[11]

• Observation: The liquid is heated until it boils and a ring of condensing vapor (refluxing) is observed on the walls of the test tube.[11] The thermometer bulb should be positioned at the level of this reflux ring.[11]

• Measurement: When the temperature reading on the thermometer stabilizes while the liquid is gently refluxing, this temperature is recorded as the boiling point.[11] It is crucial to also record the atmospheric pressure at the time of measurement, as boiling point is pressure-dependent.[10]

Density Determination (Pycnometer or Graduated Cylinder Method)

Density is the mass of a substance per unit volume. For liquids, this can be determined with a high degree of accuracy using a pycnometer or more simply with a graduated cylinder and a balance.[12][13]

• Mass Measurement: The mass of a clean, dry measuring cylinder is determined using an electronic balance.[14]

• Volume Measurement: A known volume of the liquid is carefully added to the graduated cylinder. The volume is read from the bottom of the meniscus.[14]

• Combined Mass Measurement: The mass of the measuring cylinder containing the liquid is then measured.[14]

• Calculation: The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the combined mass. The density is then calculated by dividing the mass of the liquid by its volume.[15] For higher accuracy, this process can be repeated with different volumes and the average density calculated.[14]

Refractive Index Determination (Abbe Refractometer)

The refractive index of a liquid is a dimensionless number that describes how fast light travels through the material. It is a characteristic property that can be used for identification and purity assessment. The Abbe refractometer is a common instrument for this measurement.

• Instrument Calibration: The refractometer is first calibrated using a standard liquid with a known refractive index, such as distilled water.

• Sample Application: A few drops of the liquid sample are placed on the prism of the refractometer.

• Measurement: The prisms are closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• Reading: The refractive index is then read from the instrument's scale. The temperature at which the measurement is taken must be controlled and recorded, as the refractive index is temperature-dependent.

Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of the physical properties of a chemical compound.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1-溴-2,4,6-三氟苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1-Bromo-2,4,6-trifluorobenzene | 2367-76-2 [chemicalbook.com]
• 5. 1-Bromo-2,4,6-trifluorobenzene(2367-76-2) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]
• 6. westlab.com [westlab.com]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. SSERC | Melting point determination [sserc.org.uk]
• 10. alnoor.edu.iq [alnoor.edu.iq]
• 11. uomus.edu.iq [uomus.edu.iq]
• 12. embibe.com [embibe.com]
• 13. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. youtube.com [youtube.com]

An In-depth Technical Guide to the Synthesis of 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-bromo-2,4,6-trifluorobenzene, a key intermediate in the development of novel pharmaceuticals, agrochemicals, and advanced materials.[1][2] This document details the primary synthetic route, experimental protocols, and relevant chemical data to support research and development in the chemical sciences.

Introduction

1-Bromo-2,4,6-trifluorobenzene is a substituted aromatic compound characterized by the presence of a bromine atom and three fluorine atoms on the benzene (B151609) ring. The strong electron-withdrawing nature of the fluorine atoms significantly influences the electronic properties of the molecule, making the bromine atom a versatile handle for various chemical transformations.[1] This compound is particularly valuable in the synthesis of complex molecules where the introduction of a trifluorinated phenyl moiety is desired to enhance properties such as metabolic stability and bioavailability.

The most common and effective method for the synthesis of 1-bromo-2,4,6-trifluorobenzene is the Sandmeyer reaction, which involves the diazotization of 2,4,6-trifluoroaniline (B1293507) followed by a copper(I) bromide-mediated substitution. This method offers a reliable pathway to introduce a bromine atom at a specific position on the fluorinated aromatic ring.

Physicochemical Properties

A summary of the key physicochemical properties of the starting material and the final product is presented in the table below.

Property	2,4,6-Trifluoroaniline	1-Bromo-2,4,6-trifluorobenzene
CAS Number	363-81-5	2367-76-2
Molecular Formula	C₆H₄F₃N	C₆H₂BrF₃
Molecular Weight	147.10 g/mol	210.98 g/mol [2]
Appearance	Solid	Colorless to light yellow liquid/oil[3]
Melting Point	33-37 °C	3.5 °C[2][3]
Boiling Point	57 °C at 22 mmHg	140.5 °C[2][3]
Density	Not readily available	1.79 g/mL at 25 °C[2][3]
Refractive Index	Not readily available	n20/D 1.485[2][3]

Synthetic Pathway: The Sandmeyer Reaction

The synthesis of 1-bromo-2,4,6-trifluorobenzene is reliably achieved through a two-step Sandmeyer reaction. The first step is the diazotization of 2,4,6-trifluoroaniline to form the corresponding diazonium salt. In the second step, this intermediate is treated with copper(I) bromide to yield the desired product.

Figure 1: Synthetic pathway for 1-Bromo-2,4,6-trifluorobenzene via the Sandmeyer reaction.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of 1-bromo-2,4,6-trifluorobenzene based on established Sandmeyer reaction procedures.

Materials and Reagents

Reagent	Molar Mass ( g/mol )
2,4,6-Trifluoroaniline	147.10
Sodium Nitrite (B80452) (NaNO₂)	69.00
Hydrobromic Acid (HBr, 48% aq.)	80.91
Copper(I) Bromide (CuBr)	143.45
Diethyl Ether	74.12
Sodium Bicarbonate (NaHCO₃)	84.01
Anhydrous Magnesium Sulfate (MgSO₄)	120.37

Step-by-Step Procedure

Step 1: Diazotization of 2,4,6-Trifluoroaniline

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,4,6-trifluoroaniline in a suitable volume of 48% aqueous hydrobromic acid.

• Cool the stirred solution to 0-5 °C using an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise via the dropping funnel, ensuring the temperature of the reaction mixture is maintained below 5 °C.

• After the addition is complete, continue to stir the mixture at 0-5 °C for an additional 30 minutes to ensure the complete formation of the 2,4,6-trifluorobenzenediazonium bromide salt.

Step 2: Sandmeyer Bromination

• In a separate flask, prepare a solution of copper(I) bromide in hydrobromic acid.

• Slowly add the cold diazonium salt solution from Step 1 to the stirred copper(I) bromide solution. Vigorous evolution of nitrogen gas should be observed.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently heat to 50-60 °C for approximately one hour to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

Step 3: Work-up and Purification

• Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether.

• Wash the combined organic layers with water and then with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

• Wash the organic layer again with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude product can be purified by vacuum distillation to yield pure 1-bromo-2,4,6-trifluorobenzene.

Logical Workflow of the Synthesis

The following diagram illustrates the logical workflow of the synthesis process, from starting materials to the final purified product.

Figure 2: Logical workflow for the synthesis of 1-Bromo-2,4,6-trifluorobenzene.

Safety Considerations

• 2,4,6-Trifluoroaniline: Toxic and an irritant. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Hydrobromic Acid: Corrosive and causes severe skin burns and eye damage. Work in a well-ventilated fume hood and wear appropriate PPE.

• Sodium Nitrite: Oxidizing agent and toxic. Avoid contact with skin and eyes.

• Diazonium Salts: Are potentially explosive, especially when dry. They should be kept in solution and at low temperatures.

• Copper(I) Bromide: Harmful if swallowed or inhaled. Avoid creating dust.

• Diethyl Ether: Highly flammable. Work in a well-ventilated area away from ignition sources.

Conclusion

The Sandmeyer reaction provides a robust and reliable method for the synthesis of 1-bromo-2,4,6-trifluorobenzene from readily available 2,4,6-trifluoroaniline. This technical guide outlines the necessary theoretical background, experimental procedures, and safety precautions to enable researchers to successfully synthesize this valuable chemical intermediate for applications in drug discovery, agrochemical research, and materials science. Careful control of reaction conditions, particularly temperature during the diazotization step, is crucial for achieving high yields and purity.

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-2,4,6-trifluorobenzene 99 2367-76-2 [sigmaaldrich.com]
• 3. 1-Bromo-2,4,6-trifluorobenzene CAS#: 2367-76-2 [m.chemicalbook.com]

An In-depth Technical Guide to 1-Bromo-2,4,6-trifluorobenzene (CAS: 2367-76-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,4,6-trifluorobenzene is a halogenated aromatic compound that serves as a crucial building block in modern organic synthesis. Its unique electronic properties, stemming from the presence of three electron-withdrawing fluorine atoms and a reactive bromine atom, make it a valuable synthon for the introduction of the 2,4,6-trifluorophenyl moiety into a wide range of molecules. This guide provides a comprehensive overview of its properties, synthesis, reactivity, and applications, with a focus on its utility in pharmaceutical and materials science research. The strategic placement of fluorine atoms can significantly enhance the metabolic stability, bioavailability, and binding affinity of drug candidates, making this compound a key intermediate in medicinal chemistry.[1][2]

Physicochemical and Spectroscopic Data

The physical, spectroscopic, and safety data for 1-Bromo-2,4,6-trifluorobenzene are summarized in the tables below for easy reference and comparison.

Table 1: Physical and Chemical Properties

Property	Value	Reference(s)
CAS Number	2367-76-2	[3]
Molecular Formula	C₆H₂BrF₃	[3]
Molecular Weight	210.98 g/mol	[3]
Appearance	Colorless liquid	[3]
Melting Point	3.5 °C	[3]
Boiling Point	140.5 °C	[3]
Density	1.79 g/mL at 25 °C	[3]
Refractive Index (n²⁰/D)	1.485	[3]

Table 2: Spectroscopic Data

Technique	Key Data/Peaks	Reference(s)
¹H NMR	Spectra available in chemical databases.	[4]
¹³C NMR	Spectra available in chemical databases.	[4]
FTIR	Spectra available in chemical databases.	[4]
Mass Spectrometry (EI)	Major fragments at m/z 212, 210, 132, 131.	[5]

Table 3: Safety and Hazard Information

Hazard Classification	GHS Pictograms	Hazard Statements	Precautionary Statements
Flammable Liquid (Category 3)	GHS02	H226: Flammable liquid and vapor	P210, P233, P240, P241, P242, P243, P280, P303+P361+P353, P370+P378, P403+P235, P501
Skin Irritation (Category 2)	GHS07	H315: Causes skin irritation	P264, P280, P302+P352, P321, P332+P313, P362+P364
Eye Irritation (Category 2A)	GHS07	H319: Causes serious eye irritation	P264, P280, P305+P351+P338, P337+P313
Specific target organ toxicity — Single exposure (Category 3), Respiratory tract irritation	GHS07	H335: May cause respiratory irritation	P261, P271, P304+P340, P312, P403+P233, P405, P501

Synthesis and Reactivity

The presence of three fluorine atoms on the benzene (B151609) ring significantly influences the reactivity of 1-Bromo-2,4,6-trifluorobenzene. The strong inductive effect of the fluorine atoms makes the aromatic ring electron-deficient, which in turn activates the carbon-bromine bond towards various coupling reactions.[6]

Synthesis Pathway

A common synthetic route to 1-Bromo-2,4,6-trifluorobenzene involves the diazotization of 2,4,6-trifluoroaniline (B1293507) followed by a Sandmeyer-type reaction. This multi-step process is a standard method for the introduction of a bromine atom onto an aromatic ring.

Caption: Synthesis of 1-Bromo-2,4,6-trifluorobenzene from 2,4,6-trifluoroaniline.

Key Reactions: Palladium-Catalyzed Cross-Coupling

1-Bromo-2,4,6-trifluorobenzene is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions.[3][6] These reactions are fundamental in the construction of complex organic molecules by forming new carbon-carbon bonds.

The Suzuki-Miyaura coupling reaction involves the cross-coupling of an organoboron compound with a halide, catalyzed by a palladium(0) complex. This reaction is widely used to form biaryl linkages.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following are representative experimental protocols for the synthesis and a key reaction of 1-Bromo-2,4,6-trifluorobenzene. These protocols are intended as a guide and may require optimization based on specific laboratory conditions and desired scale.

Synthesis of 1-Bromo-2,4,6-trifluorobenzene via Sandmeyer Reaction

This protocol is adapted from standard procedures for the synthesis of aryl bromides from anilines.

Materials:

• 2,4,6-Trifluoroaniline

• Sodium nitrite (B80452) (NaNO₂)

• 48% Hydrobromic acid (HBr)

• Copper(I) bromide (CuBr)

• Ice

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Diazotization: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and an addition funnel, dissolve 2,4,6-trifluoroaniline (1.0 eq) in a mixture of 48% HBr and water at 0 °C. Cool the mixture to between 0 and -5 °C using an ice-salt bath. Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C. Stir the resulting diazonium salt solution for an additional 30 minutes at 0 °C.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (1.2 eq) in 48% HBr. Cool this solution to 0 °C. Slowly add the cold diazonium salt solution to the CuBr solution with vigorous stirring. Allow the reaction mixture to warm to room temperature and then heat to 60 °C for 1 hour to ensure complete decomposition of the diazonium salt.

• Workup and Purification: Cool the reaction mixture to room temperature and extract the product with diethyl ether (3 x 50 mL). Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by distillation to afford 1-Bromo-2,4,6-trifluorobenzene as a colorless liquid.

Suzuki-Miyaura Coupling of 1-Bromo-2,4,6-trifluorobenzene with Phenylboronic Acid

This protocol provides a general procedure for the palladium-catalyzed cross-coupling of 1-Bromo-2,4,6-trifluorobenzene.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (B28343)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 1-Bromo-2,4,6-trifluorobenzene (1.0 eq), phenylboronic acid (1.2 eq), palladium(II) acetate (0.02 eq), triphenylphosphine (0.08 eq), and potassium carbonate (2.0 eq).

• Solvent Addition and Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times. Add degassed toluene and water (typically in a 4:1 to 10:1 ratio).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup and Purification: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired biaryl product.

Applications in Drug Discovery and Materials Science

The 2,4,6-trifluorophenyl motif is of significant interest in drug discovery. The fluorine atoms can modulate the pKa of nearby functional groups, improve metabolic stability by blocking sites of oxidation, and enhance binding affinity to target proteins through favorable electrostatic interactions.[1] Consequently, 1-Bromo-2,4,6-trifluorobenzene serves as a key starting material for the synthesis of a variety of bioactive molecules.

In materials science, the incorporation of highly fluorinated aromatic rings can impart desirable properties such as thermal stability, chemical resistance, and altered electronic characteristics.[2] This makes 1-Bromo-2,4,6-trifluorobenzene a valuable precursor for the development of advanced polymers, liquid crystals, and other functional materials.

Conclusion

1-Bromo-2,4,6-trifluorobenzene is a versatile and valuable reagent in modern organic chemistry. Its well-defined reactivity, particularly in palladium-catalyzed cross-coupling reactions, provides a reliable method for the introduction of the 2,4,6-trifluorophenyl group. The importance of this moiety in enhancing the properties of pharmaceuticals and advanced materials ensures that this compound will continue to be a vital tool for researchers and scientists in these fields.

References

• 1. 1-Bromo-2,4,6-trifluorobenzene CAS#: 2367-76-2 [m.chemicalbook.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 1-Bromo-2,4,6-trifluorobenzene 99 2367-76-2 [sigmaaldrich.com]
• 4. 1-Bromo-3,4,5-trifluorobenzene | C6H2BrF3 | CID 611409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromo-2,4,6-trifluorobenzene [webbook.nist.gov]
• 6. nbinno.com [nbinno.com]

An In-depth Technical Guide to 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-Bromo-2,4,6-trifluorobenzene, a key intermediate in organic synthesis, particularly in the development of pharmaceuticals and advanced materials. This document details its chemical and physical properties, experimental protocols for its synthesis and analysis, and its applications in palladium-catalyzed cross-coupling reactions.

Chemical and Physical Properties

1-Bromo-2,4,6-trifluorobenzene is a versatile fluorinated aromatic compound.[1] The presence of three fluorine atoms significantly influences the molecule's electron distribution, enhancing its stability and reactivity for various chemical transformations.[1] This makes it a valuable building block in medicinal chemistry for improving the bioavailability and efficacy of drug candidates.[1]

Table 1: Physicochemical Properties of 1-Bromo-2,4,6-trifluorobenzene

Property	Value	Reference(s)
Molecular Weight	210.98 g/mol
Molecular Formula	C₆H₂BrF₃
CAS Number	2367-76-2
Appearance	Colorless to almost colorless clear liquid	[2]
Melting Point	3.5 °C (lit.)
Boiling Point	140.5 °C (lit.)
Density	1.79 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.485 (lit.)
Purity	>98.0% (GC)	[2]

Safety and Handling

1-Bromo-2,4,6-trifluorobenzene is a flammable liquid and vapor and causes skin and serious eye irritation. It may also cause respiratory irritation. Appropriate personal protective equipment, including eye shields and gloves, should be used when handling this compound.

Table 2: GHS Hazard Information

Hazard Class	Hazard Statement
Flammable liquids (Category 3)	H226: Flammable liquid and vapor
Skin irritation (Category 2)	H315: Causes skin irritation
Eye irritation (Category 2A)	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation

Source: Sigma-Aldrich

Experimental Protocols

A common synthetic route to brominated fluorobenzenes involves the electrophilic bromination of the corresponding fluorinated benzene. The following is a representative protocol for the bromination of a similar compound, 1,2,4-trifluorobenzene (B1293510), which can be adapted for the synthesis of 1-Bromo-2,4,6-trifluorobenzene from 1,3,5-trifluorobenzene.

Experimental Protocol: Bromination of a Trifluorobenzene Derivative

• Reaction Setup: To a solution of 1,2,4-trifluorobenzene in an organic solvent such as carbon tetrachloride or chloroform, add iron powder as a catalyst.[3]

• Addition of Bromine: Slowly add liquid bromine to the reaction mixture at a controlled temperature, typically between 43-48°C, over a period of 3-4 hours.[3]

• Initiation and Reaction: After the addition of bromine, add a radical initiator such as azobisisobutyronitrile (AIBN) and increase the temperature to 62-68°C.[3] The reaction is then heated to 82-102°C to ensure complete conversion.[3]

• Workup and Purification: Upon completion, the reaction mixture is cooled and purified. This typically involves washing with an aqueous solution to remove the iron catalyst and any unreacted bromine, followed by distillation or chromatography to isolate the desired 1-bromo-2,4,5-trifluorobenzene (B152817) product.[3]

Note: This protocol is for the synthesis of an isomer and should be adapted and optimized for the synthesis of 1-Bromo-2,4,6-trifluorobenzene from 1,3,5-trifluorobenzene.

The purity and identity of 1-Bromo-2,4,6-trifluorobenzene are typically determined using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Representative GC-MS Protocol for Analysis

• Instrumentation: A standard gas chromatograph coupled to a single quadrupole or high-resolution mass spectrometer.[4]

• Column: A non-polar or mid-polarity column, such as a TR-5MS (15 m x 0.25 mm ID, 0.1 µm film thickness) or equivalent, is suitable for the separation of halogenated aromatic compounds.[4]

• Carrier Gas: Helium at a constant flow rate.[4]

• Injector Temperature: 280 °C.[4]

• Oven Temperature Program: An initial temperature of 120°C held for 2 minutes, followed by a ramp to 330°C.[4]

• Mass Spectrometer: Operated in electron ionization (EI) mode. For quantitative analysis, selected ion monitoring (SIM) can be used to enhance sensitivity and selectivity.[5]

Representative HPLC Protocol for Analysis

• Instrumentation: A standard HPLC system with a UV or Mass Spectrometric (MS) detector.

• Column: A reverse-phase column, such as a Newcrom R1, is suitable for the separation of brominated fluorobenzenes.[6]

• Mobile Phase: A mixture of acetonitrile (B52724) and water, with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility).[6]

• Detection: UV detection at a suitable wavelength or MS detection for enhanced specificity.

Applications in Organic Synthesis: Palladium-Catalyzed Cross-Coupling Reactions

1-Bromo-2,4,6-trifluorobenzene is a valuable substrate in palladium-catalyzed cross-coupling reactions, such as the Heck and Suzuki reactions, for the formation of new carbon-carbon bonds.

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene.[7]

Generalized Experimental Protocol for the Heck Reaction

• Reaction Setup: In a reaction vessel, combine 1-Bromo-2,4,6-trifluorobenzene, the desired alkene, a palladium catalyst (e.g., palladium(II) acetate), a phosphine (B1218219) ligand (e.g., triphenylphosphine), and a base (e.g., triethylamine) in a suitable solvent.[8]

• Reaction Conditions: Heat the mixture, typically between 80-100°C, with stirring for a specified period until the reaction is complete, as monitored by techniques like TLC or GC.[8]

• Workup and Purification: After cooling, the reaction mixture is typically subjected to an aqueous workup to remove inorganic salts. The organic layer is then dried and concentrated. The crude product is purified by column chromatography or recrystallization to yield the desired substituted alkene.[8]

Caption: Catalytic cycle of the Heck reaction.

The Suzuki coupling reaction involves the cross-coupling of an organoboron compound with an organic halide, catalyzed by a palladium(0) complex.[9]

Generalized Experimental Protocol for the Suzuki Coupling

• Reaction Setup: A reaction flask is charged with 1-Bromo-2,4,6-trifluorobenzene, a boronic acid or ester, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃) in a solvent mixture, often containing water (e.g., 1,4-dioxane/water).[9] The mixture is deoxygenated by purging with an inert gas like argon.[9]

• Reaction Conditions: The reaction mixture is heated, typically to 80-100°C, and stirred for several hours until completion.[9]

• Workup and Purification: After cooling to room temperature, water is added, and the product is extracted with an organic solvent (e.g., ethyl acetate).[9] The combined organic layers are dried, concentrated, and the residue is purified by flash column chromatography to afford the biaryl product.[9]

Caption: Catalytic cycle of the Suzuki coupling reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Bromo-2,4,6-trifluorobenzene | 2367-76-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. CN101168495B - The synthetic method of 1-bromo-2,4,5-trifluorobenzene - Google Patents [patents.google.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. shimadzu.com [shimadzu.com]
• 6. Separation of 1-Bromo-2,4-difluorobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. Heck reaction - Wikipedia [en.wikipedia.org]
• 8. odinity.com [odinity.com]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]

An In-depth Technical Guide on the NMR Spectral Data of 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectral data for 1-bromo-2,4,6-trifluorobenzene. Due to the limited availability of fully assigned and published experimental data in readily accessible databases, this guide synthesizes information from analogous compounds and general principles of NMR spectroscopy of fluorinated aromatic compounds. Predicted data and key characteristics are presented to aid in the identification and characterization of this compound.

Structure and Nomenclature

IUPAC Name: 2-Bromo-1,3,5-trifluorobenzene Synonyms: 1-Bromo-2,4,6-trifluorobenzene, 2,4,6-Trifluorobromobenzene CAS Number: 2367-76-2 Molecular Formula: C₆H₂BrF₃ Molecular Weight: 210.98 g/mol

The structure of 1-bromo-2,4,6-trifluorobenzene consists of a benzene (B151609) ring substituted with one bromine atom and three fluorine atoms at positions 2, 4, and 6. This substitution pattern leads to a unique set of NMR signals due to the various spin-spin couplings between the protons and fluorine atoms.

Predicted NMR Spectral Data

Due to the scarcity of experimentally published and assigned data, the following tables summarize predicted ¹H, ¹³C, and ¹⁹F NMR spectral data for 1-bromo-2,4,6-trifluorobenzene. These predictions are based on established increments and computational models for fluorinated benzene derivatives.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constants (J) (Hz)	Assignment
~ 7.0 - 7.3	Triplet of triplets (tt)	³J(H,F) ≈ 8-10 Hz, ⁵J(H,F) ≈ 2-3 Hz	H-3, H-5

Note: The two protons at positions 3 and 5 are chemically and magnetically equivalent, resulting in a single resonance. The multiplicity arises from coupling to the two neighboring fluorine atoms (F-2 and F-4/F-6) and the more distant fluorine atom (F-4/F-6).

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constants (J) (Hz)	Assignment
~ 95 - 105	Triplet (t)	²J(C,F) ≈ 20-30 Hz	C-3, C-5
~ 105 - 115	Doublet of triplets (dt)	¹J(C,Br) ≈ large, ³J(C,F) ≈ 5-10 Hz	C-1
~ 158 - 165	Doublet of triplets (dt)	¹J(C,F) ≈ 240-260 Hz, ³J(C,F) ≈ 5-10 Hz	C-2, C-6
~ 158 - 165	Doublet of triplets (dt)	¹J(C,F) ≈ 240-260 Hz, ³J(C,F) ≈ 5-10 Hz	C-4

Note: The carbon signals are split by the fluorine atoms through one, two, or three bonds. The ¹J(C,F) coupling constants are typically very large.

Table 3: Predicted ¹⁹F NMR Spectral Data

Chemical Shift (δ) (ppm)	Multiplicity	Coupling Constants (J) (Hz)	Assignment
~ -100 to -110	Triplet (t)	³J(F,H) ≈ 8-10 Hz	F-2, F-6
~ -105 to -115	Triplet (t)	³J(F,H) ≈ 8-10 Hz	F-4

Note: The fluorine signals will appear as triplets due to coupling with the two neighboring protons. Small ⁴J(F,F) couplings may also be present but are often not resolved.

Experimental Protocols for NMR Data Acquisition

Acquiring high-quality NMR spectra of fluorinated compounds like 1-bromo-2,4,6-trifluorobenzene requires specific experimental considerations. The following is a general protocol that can be adapted for this purpose.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe capable of detecting ¹H, ¹³C, and ¹⁹F.

Sample Preparation:

• Dissolve approximately 10-20 mg of 1-bromo-2,4,6-trifluorobenzene in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Transfer the solution to a standard 5 mm NMR tube.

¹H NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

• Spectral Width: 10-12 ppm, centered around 5-6 ppm.

• Acquisition Time: 2-3 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8-16 scans for a concentrated sample.

¹³C NMR Spectroscopy:

• Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

• Spectral Width: 200-250 ppm, centered around 100-120 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more, depending on the sample concentration.

¹⁹F NMR Spectroscopy:

• Pulse Sequence: A standard single-pulse experiment, often with proton decoupling.

• Spectral Width: A wide spectral width may be necessary initially (e.g., 200-300 ppm) to locate the signals, which can then be narrowed.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 16-64 scans.

• Referencing: An external reference standard such as CFCl₃ (δ = 0 ppm) or an internal standard can be used.

2D NMR Experiments:

• ¹H-¹³C HSQC/HMBC: To confirm C-H correlations and long-range couplings.

• ¹H-¹⁹F HOESY: To establish through-space proximities between protons and fluorine atoms.

• ¹⁹F-¹⁹F COSY: To identify through-bond fluorine-fluorine couplings, if any are resolved.

Visualization of Spectroscopic Analysis Workflow

The logical flow for the complete NMR spectral analysis of 1-bromo-2,4,6-trifluorobenzene can be visualized as follows:

Caption: Workflow for NMR spectral analysis of 1-bromo-2,4,6-trifluorobenzene.

Signaling Pathways and Logical Relationships

The spin-spin coupling interactions in 1-bromo-2,4,6-trifluorobenzene create a network of correlations that are key to its structural determination. The following diagram illustrates these relationships.

Caption: Spin-spin coupling network in 1-bromo-2,4,6-trifluorobenzene.

This guide provides a foundational understanding of the NMR spectral characteristics of 1-bromo-2,4,6-trifluorobenzene. For definitive structural confirmation and analysis, it is recommended to acquire experimental data on a purified sample and perform a full suite of 1D and 2D NMR experiments.

An In-depth Technical Guide to the Reactivity of 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-2,4,6-trifluorobenzene is a versatile fluorinated aromatic compound with significant applications in pharmaceutical development, materials science, and organic synthesis.[1] The strategic placement of three fluorine atoms on the benzene (B151609) ring profoundly influences its chemical reactivity, rendering it an invaluable building block for the synthesis of complex molecules.[2][3] This technical guide provides a comprehensive overview of the reactivity of 1-Bromo-2,4,6-trifluorobenzene, with a focus on its participation in key synthetic transformations. Detailed experimental protocols, quantitative data, and mechanistic visualizations are presented to facilitate its effective utilization in research and development.

Physicochemical Properties

1-Bromo-2,4,6-trifluorobenzene is a colorless to almost colorless clear liquid at room temperature.[1] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
CAS Number	2367-76-2	[1][4]
Molecular Formula	C₆H₂BrF₃	[1][5]
Molecular Weight	210.98 g/mol	[1][5]
Melting Point	3.5 - 4 °C	[1][5]
Boiling Point	140 - 140.5 °C	[1][5]
Density	1.79 - 1.8 g/mL at 25 °C	[1][5]
Refractive Index (n20/D)	1.48 - 1.485	[1][5]
Purity	≥ 98% (GC)	[1]

Core Reactivity Profile

The reactivity of 1-Bromo-2,4,6-trifluorobenzene is primarily dictated by the presence of the three electron-withdrawing fluorine atoms and the carbon-bromine bond. The fluorine atoms activate the aromatic ring towards nucleophilic attack and influence the regioselectivity of various reactions.[2] The C-Br bond serves as a versatile handle for a multitude of transformations, most notably palladium-catalyzed cross-coupling reactions and the formation of organometallic reagents.[2]

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the trifluorinated benzene ring makes 1-Bromo-2,4,6-trifluorobenzene susceptible to nucleophilic aromatic substitution (SNAr). This reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the aromatic ring to form a resonance-stabilized Meisenheimer complex, followed by the departure of a leaving group.[6][7] While the bromine atom can be displaced, the fluorine atoms are also potential leaving groups, and the reaction conditions can influence the selectivity. The presence of strong electron-withdrawing groups, such as the fluorine atoms, stabilizes the anionic intermediate, facilitating the reaction.[8]

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution with Amines

A general procedure for the reaction of an aryl halide with an amine is as follows:

• In a round-bottom flask, the aryl halide (1.0 eq.), the amine (1.2 eq.), and a base such as potassium carbonate (2.0 eq.) are combined in a suitable solvent like dimethylformamide (DMF).

• The reaction mixture is heated to a temperature ranging from 80 to 120 °C and stirred for several hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature and partitioned between an organic solvent (e.g., ethyl acetate) and water.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is then purified by column chromatography on silica (B1680970) gel.

Logical Relationship: SNAr Mechanism

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Grignard Reagent Formation

1-Bromo-2,4,6-trifluorobenzene can be converted to its corresponding Grignard reagent, (2,4,6-trifluorophenyl)magnesium bromide, by reacting it with magnesium metal in an anhydrous ether solvent such as diethyl ether or tetrahydrofuran (B95107) (THF).[9][10] The formation of the Grignard reagent is often initiated by the addition of a small amount of iodine or 1,2-dibromoethane (B42909) to activate the magnesium surface.[9][11] This organometallic reagent is a potent nucleophile and a strong base, making it a valuable intermediate for the formation of new carbon-carbon bonds.[10]

Experimental Protocol: Formation of (2,4,6-trifluorophenyl)magnesium bromide

• All glassware is thoroughly dried in an oven and assembled while hot under an inert atmosphere (nitrogen or argon).

• Magnesium turnings (1.2 eq.) and a crystal of iodine are placed in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stir bar.

• The flask is gently heated with a heat gun under a flow of inert gas until the iodine sublimes and coats the magnesium. The flask is then allowed to cool to room temperature.

• A solution of 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.) in anhydrous THF is prepared in the dropping funnel.

• A small portion of the aryl bromide solution is added to the magnesium suspension to initiate the reaction, which is indicated by the disappearance of the iodine color and the formation of a cloudy solution. Gentle heating or sonication can be applied if the reaction does not start spontaneously.[11]

• Once initiated, the reaction is cooled in an ice bath, and the remaining aryl bromide solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The resulting solution can be used directly in subsequent reactions.

Experimental Workflow: Grignard Reagent Formation and Quenching

Caption: Workflow for Grignard reagent formation and subsequent carboxylation.

Palladium-Catalyzed Cross-Coupling Reactions

1-Bromo-2,4,6-trifluorobenzene is an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions, which are fundamental transformations for the formation of carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction involves the cross-coupling of an organoboron compound with an organic halide in the presence of a palladium catalyst and a base. This reaction is widely used for the synthesis of biaryl compounds. 1-Bromo-2,4,6-trifluorobenzene readily participates in Suzuki coupling with various arylboronic acids to afford the corresponding trifluorinated biphenyl (B1667301) derivatives.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a dry reaction vessel, 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.), the arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base such as K₂CO₃ or Cs₂CO₃ (2.0 eq.) are added.

• The vessel is evacuated and backfilled with an inert gas (e.g., argon) three times.

• A degassed solvent system, typically a mixture of an organic solvent (e.g., toluene (B28343), dioxane, or DME) and an aqueous solution of the base, is added.

• The reaction mixture is heated to 80-100 °C and stirred vigorously for 12-24 hours.

• After cooling to room temperature, the mixture is diluted with an organic solvent and washed with water and brine.

• The organic layer is dried, filtered, and concentrated. The crude product is purified by column chromatography or recrystallization.

Signaling Pathway: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Stille Coupling

The Stille coupling reaction pairs an organic halide with an organotin compound, catalyzed by palladium.[1][12] 1-Bromo-2,4,6-trifluorobenzene can be effectively coupled with various organostannanes to form a wide range of substituted aromatic compounds. While organotin reagents are toxic, they are often tolerant of a wide variety of functional groups.[1]

Experimental Protocol: General Procedure for Stille Coupling

• In a flame-dried Schlenk flask under an inert atmosphere, 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.), the organostannane (1.1 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) are combined in an anhydrous, degassed solvent like toluene or DMF.

• The reaction mixture is heated to 80-110 °C for several hours until the starting material is consumed, as monitored by TLC or GC-MS.

• Upon completion, the reaction is cooled, and the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent and washed with an aqueous solution of potassium fluoride (B91410) to remove tin byproducts.

• The organic layer is then washed with brine, dried, and concentrated. The product is purified by column chromatography.

Heck-Mizoroki Reaction

The Heck-Mizoroki reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene in the presence of a base.[4] 1-Bromo-2,4,6-trifluorobenzene can undergo Heck coupling with various alkenes to produce substituted styrenes and other vinylated aromatics.

Experimental Protocol: General Procedure for Heck-Mizoroki Reaction

• A mixture of 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.), the alkene (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine (B1218219) ligand (e.g., PPh₃ or P(o-tol)₃), and a base (e.g., triethylamine (B128534) or K₂CO₃) is prepared in a suitable solvent (e.g., DMF, acetonitrile, or toluene) in a sealed tube or a flask equipped with a reflux condenser.

• The reaction is heated to 80-140 °C for 12-48 hours.

• After cooling, the reaction mixture is filtered to remove inorganic salts, and the filtrate is partitioned between an organic solvent and water.

• The organic layer is washed, dried, and concentrated. The product is then purified by chromatography or distillation.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between aryl halides and amines.[13][14] This reaction is a powerful tool for the synthesis of arylamines. 1-Bromo-2,4,6-trifluorobenzene can be coupled with a wide range of primary and secondary amines using a suitable palladium catalyst and ligand system.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• An oven-dried reaction vessel is charged with 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.), the amine (1.2 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃ or a palladacycle, 1-5 mol%), a phosphine ligand (e.g., BINAP, Xantphos, or a biarylphosphine, 2-10 mol%), and a strong base (e.g., NaOt-Bu or K₃PO₄, 1.4 eq.).

• The vessel is sealed and purged with an inert gas.

• Anhydrous solvent (e.g., toluene, dioxane, or t-butanol) is added, and the mixture is heated to 80-110 °C for the required time.

• After cooling, the reaction is quenched with water and extracted with an organic solvent.

• The combined organic extracts are washed, dried, and concentrated, and the product is purified by chromatography.

Signaling Pathway: Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, typically using a palladium catalyst and a copper(I) co-catalyst.[15][16] 1-Bromo-2,4,6-trifluorobenzene serves as a suitable electrophile in this reaction to produce trifluorophenyl-substituted alkynes.

Experimental Protocol: General Procedure for Sonogashira Coupling

• To a solution of 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.), the terminal alkyne (1.2 eq.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), and a copper(I) salt (e.g., CuI, 2-10 mol%) in a degassed solvent such as THF or DMF, a base, typically an amine like triethylamine or diisopropylamine, is added.

• The reaction is stirred at room temperature or with gentle heating until completion.

• The reaction mixture is then filtered to remove the amine hydrohalide salt, and the filtrate is concentrated.

• The residue is purified by column chromatography to yield the desired alkynylated product.

Applications in Drug Development and Materials Science

The unique electronic properties conferred by the trifluoromethyl groups make 1-Bromo-2,4,6-trifluorobenzene a valuable building block in the synthesis of pharmaceuticals and advanced materials.[1] The incorporation of fluorine atoms into drug candidates can enhance their metabolic stability, bioavailability, and binding affinity.[3] Consequently, this compound serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). In materials science, polymers and coatings derived from 1-Bromo-2,4,6-trifluorobenzene often exhibit enhanced thermal stability and chemical resistance.[1][3]

Conclusion

1-Bromo-2,4,6-trifluorobenzene exhibits a rich and versatile reactivity profile, making it a highly sought-after intermediate in modern organic synthesis. Its propensity to undergo nucleophilic aromatic substitution and a wide array of palladium-catalyzed cross-coupling reactions allows for the efficient construction of complex molecular architectures. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to fully leverage the synthetic potential of this valuable fluorinated building block in their scientific endeavors.

References

• 1. Stille Coupling | NROChemistry [nrochemistry.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Buchwald-Hartwig Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 9. adichemistry.com [adichemistry.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Sonogashira Coupling [organic-chemistry.org]

An In-depth Technical Guide to 1-Bromo-2,4,6-trifluorobenzene for Advanced Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,4,6-trifluorobenzene is a halogenated aromatic compound of significant interest in the fields of medicinal chemistry, agrochemicals, and materials science.[1][2] The strategic placement of three highly electronegative fluorine atoms on the benzene (B151609) ring profoundly influences the molecule's electronic properties, stability, and reactivity.[3][4] This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and reactivity of 1-Bromo-2,4,6-trifluorobenzene, with a focus on its application in advanced organic synthesis.

Chemical Structure and Properties

1-Bromo-2,4,6-trifluorobenzene possesses a planar aromatic core with a bromine atom and three fluorine atoms substituting the hydrogen atoms at positions 1, 2, 4, and 6, respectively. The strong inductive effect of the fluorine atoms withdraws electron density from the benzene ring, rendering it electron-deficient.[4] This electronic feature is key to its stability and its utility as a versatile synthetic building block.[4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-Bromo-2,4,6-trifluorobenzene is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₆H₂BrF₃
Molecular Weight	210.98 g/mol
CAS Number	2367-76-2
Appearance	Colorless to almost colorless clear liquid
Melting Point	3.5 °C
Boiling Point	140.5 °C
Density	1.79 g/mL at 25 °C
Refractive Index (n20/D)	1.485
Solubility	Insoluble in water, soluble in common organic solvents.

Structural Parameters

The precise bond lengths and angles of 1-Bromo-2,4,6-trifluorobenzene have been determined by X-ray crystallography. While the raw data requires access to crystallographic databases (CCDC Number: 762412), the structure is characterized by a standard aromatic C-C bond length and specific C-F and C-Br bond distances.[3]

Spectroscopic Data

The structural identity and purity of 1-Bromo-2,4,6-trifluorobenzene are routinely confirmed by various spectroscopic techniques. A summary of typical spectroscopic data is provided below.

¹H NMR (Proton Nuclear Magnetic Resonance)

Due to the substitution pattern, the ¹H NMR spectrum of 1-Bromo-2,4,6-trifluorobenzene is simple, typically showing a single multiplet for the two equivalent aromatic protons.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.0-7.2	Triplet of triplets	2H	Ar-H

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)

The ¹³C NMR spectrum will display distinct signals for the carbon atoms, with the carbon atoms attached to fluorine exhibiting characteristic splitting patterns due to C-F coupling.

Chemical Shift (δ) ppm	Assignment
~160 (ddd)	C-F
~100 (dt)	C-H
~95 (t)	C-Br

¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance)

¹⁹F NMR is a powerful tool for characterizing fluorinated compounds. For 1-Bromo-2,4,6-trifluorobenzene, two signals are expected for the two different fluorine environments.

Chemical Shift (δ) ppm	Assignment
~ -105	F at C2, C6
~ -110	F at C4

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 1-Bromo-2,4,6-trifluorobenzene will show a characteristic molecular ion peak (M⁺) and a prominent M+2 peak due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio).[5]

m/z	Assignment
210/212	[M]⁺
131	[M-Br]⁺

Synthesis of 1-Bromo-2,4,6-trifluorobenzene

A common synthetic route to 1-Bromo-2,4,6-trifluorobenzene involves the diazotization of 2,4,6-trifluoroaniline (B1293507) followed by a Sandmeyer-type reaction with a bromide source.

Experimental Protocol: Synthesis from 2,4,6-Trifluoroaniline

This protocol is a representative procedure based on established methods for the synthesis of aryl bromides from anilines.

Materials:

• 2,4,6-Trifluoroaniline

• Hydrobromic acid (48%)

• Sodium nitrite (B80452)

• Copper(I) bromide

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate

• Ice

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2,4,6-trifluoroaniline (1 equivalent) in a mixture of hydrobromic acid and water at 0-5 °C.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise to the aniline (B41778) solution, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• In a separate flask, prepare a solution of copper(I) bromide (1.2 equivalents) in hydrobromic acid.

• Slowly add the cold diazonium salt solution to the copper(I) bromide solution with vigorous stirring. Nitrogen gas will evolve.

• Allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Transfer the reaction mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with deionized water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product can be purified by fractional distillation to yield pure 1-Bromo-2,4,6-trifluorobenzene.

Caption: Synthesis workflow for 1-Bromo-2,4,6-trifluorobenzene.

Reactivity and Applications in Synthesis

The presence of the C-Br bond on an electron-deficient aromatic ring makes 1-Bromo-2,4,6-trifluorobenzene an excellent substrate for a variety of palladium-catalyzed cross-coupling reactions.[4] These reactions are fundamental in modern organic synthesis for the construction of complex molecular architectures.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction is a powerful method for forming carbon-carbon bonds between an aryl halide and an organoboron compound. 1-Bromo-2,4,6-trifluorobenzene readily participates in this reaction to form substituted biaryl compounds, which are common motifs in pharmaceuticals.

This protocol is a representative procedure for the Suzuki-Miyaura coupling of an aryl bromide.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., argon), add 1-Bromo-2,4,6-trifluorobenzene (1 equivalent), phenylboronic acid (1.2 equivalents), palladium(II) acetate (0.02 equivalents), and triphenylphosphine (0.04 equivalents).

• Add a 2M aqueous solution of potassium carbonate (2 equivalents) and toluene.

• Heat the reaction mixture to reflux (approximately 80-90 °C) with vigorous stirring for 4-6 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Heck Reaction

1-Bromo-2,4,6-trifluorobenzene is also a suitable substrate for the Heck reaction, which involves the coupling of an aryl halide with an alkene to form a substituted alkene. This reaction is particularly useful for the synthesis of complex olefinic structures. The electron-withdrawing nature of the trifluorinated ring can enhance the rate of the oxidative addition step in the catalytic cycle.

Applications in Drug Development and Materials Science

The trifluorinated phenyl motif introduced by 1-Bromo-2,4,6-trifluorobenzene is highly desirable in drug discovery. Fluorine substitution can improve metabolic stability, bioavailability, and binding affinity of drug candidates.[1] Consequently, this building block is utilized in the synthesis of a wide range of biologically active molecules.

In materials science, the incorporation of fluorinated aromatic units can enhance the thermal stability, chemical resistance, and other physical properties of polymers and liquid crystals.[1]

Conclusion

1-Bromo-2,4,6-trifluorobenzene is a valuable and versatile chemical intermediate. Its unique electronic properties, conferred by the trifluorinated benzene ring, make it a stable yet reactive building block for advanced organic synthesis. The ability to readily participate in powerful cross-coupling reactions like the Suzuki-Miyaura and Heck reactions has solidified its importance in the development of novel pharmaceuticals, agrochemicals, and advanced materials. The detailed protocols and data presented in this guide are intended to facilitate its effective use in research and development settings.

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Bromo-2,4,6-trifluorobenzene | C6H2BrF3 | CID 75398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. 1-Bromo-2,4,6-trifluorobenzene [webbook.nist.gov]

Stability and Storage of 1-Bromo-2,4,6-trifluorobenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and storage of 1-Bromo-2,4,6-trifluorobenzene, a key intermediate in pharmaceutical and agrochemical research and development. Understanding the stability profile of this compound is critical for ensuring its quality, efficacy, and safety in sensitive applications. This document outlines its chemical properties, recommended storage conditions, potential degradation pathways, and provides a framework for experimental stability assessment.

Chemical and Physical Properties

1-Bromo-2,4,6-trifluorobenzene is a colorless to light yellow liquid. The presence of three fluorine atoms on the benzene (B151609) ring significantly influences the molecule's electron distribution, contributing to its overall stability. Fluorine's strong inductive effect withdraws electron density from the aromatic ring, which can enhance its stability against certain types of degradation. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Bromo-2,4,6-trifluorobenzene

Property	Value
CAS Number	2367-76-2
Molecular Formula	C₆H₂BrF₃
Molecular Weight	210.98 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	140.5 °C (lit.)
Melting Point	3.5 °C (lit.)
Density	1.79 g/mL at 25 °C (lit.)
Flash Point	58 °C (136.4 °F) - closed cup[1]
Solubility	Soluble in Chloroform, Ethyl Acetate[2]
Refractive Index (n20/D)	1.485 (lit.)

Stability Profile and Incompatible Materials

1-Bromo-2,4,6-trifluorobenzene is a generally stable compound under recommended storage conditions, a key advantage for its use as an intermediate in multi-step syntheses.[3] However, it is a flammable liquid and vapor, necessitating precautions to avoid ignition sources.[4][5]

The primary reactivity is associated with the carbon-bromine bond, which can be activated by transition metal catalysts in cross-coupling reactions.[3] While the fluorine atoms enhance overall stability, the compound is incompatible with strong oxidizing agents, strong acids, and strong bases.[6] Contact with these materials should be avoided to prevent vigorous reactions or decomposition.

Recommended Storage and Handling

Proper storage and handling are paramount to maintain the integrity of 1-Bromo-2,4,6-trifluorobenzene. The following recommendations are based on safety data sheets and general laboratory best practices.

Table 2: Recommended Storage and Handling Conditions

Parameter	Recommendation
Storage Temperature	2-8°C (refrigerated), sealed in a dry environment.[2]
Storage Area	Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[7]
Container	Keep in a tightly closed container.[5][7]
Incompatible Materials	Store away from strong oxidizing agents, strong acids, and strong bases.[6]
Handling Precautions	Use in a well-ventilated area. Ground and bond containers when transferring material to prevent static discharge.[7] Use spark-proof tools and explosion-proof equipment.[7] Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[6]

The logical workflow for the safe handling and storage of 1-Bromo-2,4,6-trifluorobenzene is illustrated in the following diagram:

Figure 1. Logical workflow for handling and storage.

Potential Degradation Pathways

While specific studies on the degradation of 1-Bromo-2,4,6-trifluorobenzene are not extensively documented in publicly available literature, potential degradation pathways can be inferred based on the chemical structure of halogenated aromatic compounds. Stress conditions such as high temperature, UV light, and the presence of strong nucleophiles could lead to degradation. A hypothetical degradation pathway is proposed below, primarily involving the cleavage of the C-Br bond, which is generally the most labile site in such molecules.

Figure 2. Potential degradation pathways.

Experimental Protocol: Forced Degradation Study

To thoroughly assess the stability of 1-Bromo-2,4,6-trifluorobenzene, a forced degradation study is recommended. This involves subjecting the compound to a range of stress conditions to identify potential degradation products and develop a stability-indicating analytical method.

5.1. Objective

To evaluate the intrinsic stability of 1-Bromo-2,4,6-trifluorobenzene under various stress conditions (hydrolytic, oxidative, photolytic, and thermal) and to facilitate the development of a stability-indicating analytical method.

5.2. Materials and Reagents

• 1-Bromo-2,4,6-trifluorobenzene (high purity)

• Hydrochloric acid (HCl), 1N

• Sodium hydroxide (B78521) (NaOH), 1N

• Hydrogen peroxide (H₂O₂), 3%

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Suitable container for photostability testing (e.g., quartz cuvette)

• Calibrated oven

• Photostability chamber

• HPLC system with a UV detector

5.3. Stress Conditions

A stock solution of 1-Bromo-2,4,6-trifluorobenzene (e.g., 1 mg/mL in acetonitrile) should be prepared. Aliquots of this stock solution will be subjected to the following stress conditions:

Table 3: Forced Degradation Stress Conditions

Condition	Protocol
Acid Hydrolysis	Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 24 hours. Neutralize with 1N NaOH before analysis.
Base Hydrolysis	Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for 24 hours. Neutralize with 1N HCl before analysis.
Oxidative Degradation	Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours, protected from light.
Thermal Degradation	Place a solid sample in a calibrated oven at 70°C for 48 hours. Dissolve a known amount in a suitable solvent for analysis.
Photolytic Degradation	Expose a solution of the compound in a quartz cuvette to UV light (e.g., 254 nm) and visible light in a photostability chamber for a defined period (e.g., 24 hours). A dark control should be run in parallel.

5.4. Analytical Methodology

A stability-indicating HPLC method should be developed and validated. A reverse-phase HPLC method with UV detection is a suitable starting point.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: To be determined based on the UV spectrum of 1-Bromo-2,4,6-trifluorobenzene (e.g., 254 nm).

• Injection Volume: 10 µL

The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines. The analysis of the stressed samples will help to identify and quantify any degradation products formed.

The following diagram outlines the experimental workflow for a forced degradation study:

Figure 3. Experimental workflow for a forced degradation study.

Conclusion

1-Bromo-2,4,6-trifluorobenzene is a stable chemical intermediate when stored and handled under the recommended conditions. Its stability is enhanced by the presence of trifluorination on the aromatic ring. Adherence to proper storage conditions, particularly refrigeration and exclusion of incompatible materials and ignition sources, is crucial for maintaining its quality. For critical applications, a comprehensive forced degradation study is recommended to fully characterize its stability profile and to develop a robust, stability-indicating analytical method. This will ensure the reliability of data generated using this important chemical building block in research and development.

References

• 1. epublications.marquette.edu [epublications.marquette.edu]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ijtsrd.com [ijtsrd.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

An In-depth Technical Guide on the Safety and Hazards of 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard profile of 1-Bromo-2,4,6-trifluorobenzene (CAS No. 2367-76-2). The information is intended to equip researchers, scientists, and professionals in drug development with the necessary knowledge for safe handling, storage, and use of this compound, as well as for emergency preparedness.

Chemical Identification and Physical Properties

1-Bromo-2,4,6-trifluorobenzene is a halogenated aromatic compound.[1] Its physical and chemical properties are crucial for understanding its behavior in a laboratory setting.

Property	Value	Source
Molecular Formula	C6H2BrF3	[2][3]
Molecular Weight	210.98 g/mol	[2]
Appearance	Colorless to almost colorless clear liquid	[3]
Melting Point	3.5 °C (lit.)	[4]
Boiling Point	140.5 °C (lit.)	[4]
Density	1.79 g/mL at 25 °C (lit.)
Flash Point	58 °C (136.4 °F) - closed cup
Refractive Index	n20/D 1.485 (lit.)
Solubility	Generally insoluble in water, but soluble in common organic solvents like acetone, ethyl acetate, and methanol.[1]

Hazard Identification and Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for communicating the hazards of chemical products.

GHS Hazard Classification

Hazard Class	Category
Flammable liquids	3	[2]
Skin corrosion/irritation	2	[2]
Serious eye damage/eye irritation	2	[2]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	3	[2]

GHS Label Elements

Pictogram(s)
Signal Word	Warning
Hazard Statements	H226: Flammable liquid and vapor.[2] H315: Causes skin irritation.[2] H319: Causes serious eye irritation.[2] H335: May cause respiratory irritation.[2]
Precautionary Statements	A comprehensive list of precautionary statements can be found in various safety data sheets.[2][5][6] Key statements include: Prevention: P210, P233, P240, P241, P242, P243, P261, P264, P271, P280[2][5] Response: P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P319, P332+P317, P337+P317, P362+P364, P370+P378[2][5] Storage: P403+P233, P403+P235, P405[2][5] Disposal: P501[2][5]

Toxicological Information

General Principles of Acute Toxicity Testing

Acute toxicity studies are typically conducted in animal models to determine the adverse effects that may occur shortly after administration of a single dose of a substance.[7][8][9] These tests help in classifying the substance for its acute toxicity and provide information for hazard labeling.[9] The general workflow for such an experiment is outlined below.

Caption: A generalized workflow for conducting an acute toxicity study.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and accidents.

Aspect	Recommendation	Source
Ventilation	Use only outdoors or in a well-ventilated area.	[5][10]
Personal Protective Equipment (PPE)	Wear protective gloves, protective clothing, eye protection, and face protection. A type ABEK (EN14387) respirator filter is recommended.	[10]
Hygiene Measures	Wash hands thoroughly after handling. Contaminated work clothing should not be allowed out of the workplace.	[11]
Handling	Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Use non-sparking tools. Take precautionary measures against static discharge.	[10]
Storage	Store in a well-ventilated place. Keep container tightly closed. Store locked up. Keep cool. Recommended storage temperature is 2 - 8 °C.	[3][5]
Incompatible Materials	Strong oxidizing agents.	[6]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

Exposure Route	First-Aid Procedure	Source
Inhalation	Remove person to fresh air and keep comfortable for breathing. If not breathing, give artificial respiration. Get medical attention if you feel unwell.	[6]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with water/shower. Wash off with soap and plenty of water. Get medical attention if irritation occurs.	[6][10]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.	[6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Get medical attention.	[6]

Firefighting Measures

• Suitable Extinguishing Media: Water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.[5][10]

• Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.[11] Containers may explode when heated.[11][12] Hazardous decomposition products include carbon monoxide, carbon dioxide, hydrogen halides, and gaseous hydrogen fluoride.[6]

• Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[11][12]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation. Remove all sources of ignition. Avoid breathing vapors, mist, or gas. Wear appropriate personal protective equipment.

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleaning Up: Absorb with inert absorbent material (e.g., sand, silica (B1680970) gel, acid binder, universal binder, sawdust) and dispose of as hazardous waste.[12] Use spark-proof tools and explosion-proof equipment.[11]

Logical Framework for Chemical Safety Assessment

The safe use of any chemical in a research and development setting relies on a systematic approach to hazard identification, risk assessment, and implementation of control measures.

Caption: A logical framework for chemical safety and hazard assessment.

Conclusion

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-2,4,6-trifluorobenzene | C6H2BrF3 | CID 75398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. 1-Bromo-2,4,6-trifluorobenzene | 2367-76-2 [chemicalbook.com]
• 5. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 133739-70-5 Name: 1-Bromo-2,3,5-trifluorobenzene [xixisys.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. fda.gov [fda.gov]
• 9. Acute Toxicity - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 10. aarti-industries.com [aarti-industries.com]
• 11. fishersci.com [fishersci.com]
• 12. assets.thermofisher.cn [assets.thermofisher.cn]

An In-depth Technical Guide to the Isomers of Bromo-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of bromo-trifluorobenzene, a class of halogenated aromatic compounds with significant applications in medicinal chemistry, materials science, and organic synthesis. This document details their physicochemical properties, spectroscopic data, synthesis methodologies, and key reactions, presenting a valuable resource for professionals in drug development and scientific research.

Introduction to Bromo-trifluorobenzene Isomers

Bromo-trifluorobenzenes are aromatic compounds featuring a benzene (B151609) ring substituted with one bromine atom and three fluorine atoms. The various possible arrangements of these substituents on the ring give rise to six distinct isomers, each with unique physical and chemical properties. These properties are significantly influenced by the electronic effects and steric hindrance imparted by the halogen atoms. The presence of both bromine and fluorine atoms makes these compounds versatile building blocks in organic synthesis. The carbon-bromine bond serves as a reactive site for various cross-coupling reactions, enabling the introduction of diverse functional groups. Simultaneously, the fluorine atoms can modulate a molecule's lipophilicity, metabolic stability, and binding affinity, making these isomers particularly attractive for the development of novel pharmaceuticals and agrochemicals.

Physicochemical and Spectroscopic Properties

The isomers of bromo-trifluorobenzene exhibit a range of physical properties, as summarized in the tables below. These differences in melting points, boiling points, and densities are a direct consequence of the varied substitution patterns, which affect intermolecular forces and molecular packing in the solid and liquid states.

Positional Isomers and Their Properties

There are six constitutional isomers of bromo-trifluorobenzene. The nomenclature and key physicochemical data for each are presented in Table 1.

Table 1: Physicochemical Properties of Bromo-trifluorobenzene Isomers

Isomer	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
1-Bromo-2,3,4-trifluorobenzene	176317-02-5	C₆H₂BrF₃	210.98	-	60 °C/30 mmHg[1]	1.81[1]	1.49[1]
1-Bromo-2,3,5-trifluorobenzene	133739-70-5	C₆H₂BrF₃	210.98	-	143[2]	1.79[2]	1.48[2]
1-Bromo-2,4,5-trifluorobenzene (B152817)	327-52-6	C₆H₂BrF₃	210.98	-19[3][4]	144[3][4]	1.802[3]	1.485[3]
1-Bromo-2,4,6-trifluorobenzene	2367-76-2	C₆H₂BrF₃	210.98	3.5[5][6]	140.5[5][6]	1.79[5][6]	1.485[5][6]
1-Bromo-3,4,5-trifluorobenzene	138526-69-9	C₆H₂BrF₃	210.98	-	47-49 °C/60 mmHg[7]	1.767[7]	1.482[7]
2-Bromo-1,3,5-trifluorobenzene	2367-76-2	C₆H₂BrF₃	210.98	4[8]	140[8]	1.8[8]	1.48[8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of bromo-trifluorobenzene isomers. A summary of available spectroscopic data is provided in Table 2.

Table 2: Spectroscopic Data of Bromo-trifluorobenzene Isomers

Isomer	1H NMR	13C NMR	IR (cm-1)	Mass Spectrum (m/z)
1-Bromo-2,3,4-trifluorobenzene	Available	Available	Not readily available	Available
1-Bromo-2,3,5-trifluorobenzene	Available[8]	Available[9]	Not readily available	Available[8]
1-Bromo-2,4,5-trifluorobenzene	Available[10][11]	Available[1][4][12]	Available[13]	Available[13]
1-Bromo-2,4,6-trifluorobenzene	Available[6]	Available[14]	Available[15]	Available[3][16]
1-Bromo-3,4,5-trifluorobenzene	Available[7]	Available[17][18]	Available[7]	Available[7][17]
2-Bromo-1,3,5-trifluorobenzene	Available[6]	Available[14]	Available[15]	Available[3][16]

Synthesis of Bromo-trifluorobenzene Isomers

The synthesis of bromo-trifluorobenzene isomers can be achieved through various synthetic routes, primarily involving the bromination of trifluorobenzene precursors or the functional group interconversion of other substituted benzenes. The choice of synthetic strategy often depends on the desired substitution pattern and the availability of starting materials.

General Synthesis Pathways

A common approach involves the electrophilic bromination of a corresponding trifluorobenzene. The regioselectivity of this reaction is dictated by the directing effects of the fluorine substituents. Alternatively, Sandmeyer-type reactions starting from trifluoroanilines can provide access to specific isomers.

Figure 1: General synthetic routes to bromo-trifluorobenzene isomers.

Experimental Protocol: Synthesis of 1-Bromo-2,4,5-trifluorobenzene

The following protocol is based on a patented synthesis method and serves as a representative example.[19]

Materials:

• 1,2,4-Trifluorobenzene

• Liquid Bromine

• Iron powder

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride or Chloroform

Procedure:

• To a reaction vessel containing an organic solvent (carbon tetrachloride or chloroform), add iron powder and 1,2,4-trifluorobenzene.

• Heat the mixture to 43-48°C and add liquid bromine dropwise over a period of 3-4 hours.

• After the addition of bromine is complete, add azobisisobutyronitrile (AIBN) to the reaction mixture at 62-68°C and stir to ensure homogeneity.

• Increase the temperature to 82-102°C and allow the reaction to proceed to completion.

• Upon completion, cool the reaction mixture and purify by distillation to obtain 1-bromo-2,4,5-trifluorobenzene.

Note: This is a generalized procedure derived from patent literature and should be adapted and optimized for specific laboratory conditions.

Experimental Protocol: Synthesis of 3,4,5-Trifluorobromobenzene

A method for the preparation of 3,4,5-trifluorobromobenzene has been described involving a multi-step synthesis starting from 2,3,4-trifluoroaniline (B1293922).[20][21]

Step 1: Bromination of 2,3,4-Trifluoroaniline

• Disperse 2,3,4-trifluoroaniline in a suitable solvent.

• Add bromine dropwise to carry out the bromination reaction.

• After the reaction is complete, work up the mixture to obtain 2,3,4-trifluoro-6-bromoaniline.

Step 2: Diazotization

• Dissolve sodium nitrite (B80452) in sulfuric acid.

• While stirring, add the 2,3,4-trifluoro-6-bromoaniline obtained in the previous step to carry out the diazotization reaction, forming the corresponding diazonium salt intermediate.

Step 3: Deamination

• Treat the diazonium salt intermediate with hypophosphorous acid in the presence of a copper catalyst.

• After the deamination reaction is complete, purify the product to yield 3,4,5-trifluorobromobenzene.

Key Reactions and Applications in Drug Development

Bromo-trifluorobenzene isomers are valuable precursors in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. The carbon-bromine bond is readily functionalized through various cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling

A prominent application of these isomers is in Suzuki-Miyaura cross-coupling reactions, which form carbon-carbon bonds. This reaction is widely used to introduce aryl or vinyl groups.[22]

Figure 2: Schematic of a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Suzuki-Miyaura Coupling of 1-Bromo-3,4,5-trifluorobenzene

The following is a representative experimental protocol for a Suzuki-Miyaura coupling reaction.

Materials:

• 1-Bromo-3,4,5-trifluorobenzene

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., Toluene, Dioxane, DMF)

Procedure:

• In a reaction flask, combine 1-bromo-3,4,5-trifluorobenzene, the arylboronic acid, the palladium catalyst, and the base.

• Add the solvent and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Heat the reaction mixture to the desired temperature (typically 80-120°C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography to obtain the desired biaryl compound.

Other Applications

Beyond Suzuki coupling, bromo-trifluorobenzene isomers are utilized in various other transformations, including:

• Nucleophilic Aromatic Substitution: The electron-withdrawing fluorine atoms activate the aromatic ring towards nucleophilic attack.

• Formation of Organometallic Reagents: The bromine atom can be converted into Grignard or organolithium reagents, which are powerful nucleophiles.[22]

These reactions enable the synthesis of a wide range of fluorinated compounds for applications in:

• Pharmaceuticals: As key intermediates in the synthesis of anti-inflammatory and anti-cancer drugs.[23]

• Agrochemicals: For the development of new pesticides and herbicides with enhanced efficacy.

• Materials Science: In the formulation of advanced polymers and coatings with improved chemical resistance and thermal stability.[23]

Conclusion

The isomers of bromo-trifluorobenzene represent a class of highly versatile and valuable building blocks in modern organic synthesis. Their unique combination of a reactive bromine handle and the modulating effects of fluorine atoms provides chemists with a powerful tool for the design and synthesis of novel molecules with tailored properties. This guide has provided a comprehensive overview of their physicochemical characteristics, spectroscopic data, and synthetic utility, highlighting their importance for researchers and professionals in the fields of drug discovery and materials science. Further exploration of the reactivity of these isomers will undoubtedly lead to the development of new synthetic methodologies and the discovery of innovative functional molecules.

References

• 1. spectrabase.com [spectrabase.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. 1-Bromo-2,4,6-trifluorobenzene [webbook.nist.gov]
• 4. 1-Bromo-2,4,5-trifluorobenzene(327-52-6) 13C NMR [m.chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. spectrabase.com [spectrabase.com]
• 7. 1-Bromo-3,4,5-trifluorobenzene | C6H2BrF3 | CID 611409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1-Bromo-2,3,5-trifluorobenzene | C6H2BrF3 | CID 2736399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. 1-Bromo-2,4,5-trifluorobenzene(327-52-6) 1H NMR spectrum [chemicalbook.com]
• 11. spectrabase.com [spectrabase.com]
• 12. dev.spectrabase.com [dev.spectrabase.com]
• 13. 1-Bromo-2,4,5-trifluorobenzene | C6H2BrF3 | CID 67597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. dev.spectrabase.com [dev.spectrabase.com]
• 15. dev.spectrabase.com [dev.spectrabase.com]
• 16. 1-Bromo-2,4,6-trifluorobenzene [webbook.nist.gov]
• 17. 5-Bromo-1,2,3-trifluorobenzene(138526-69-9) 13C NMR [m.chemicalbook.com]
• 18. magritek.com [magritek.com]
• 19. CN101168495B - The synthetic method of 1-bromo-2,4,5-trifluorobenzene - Google Patents [patents.google.com]
• 20. CN103601613B - Preparation method of 3, 4, 5-trifluoro bromobenzene - Google Patents [patents.google.com]
• 21. CN104610016B - A kind of preparation method of 3,4,5-trifluorobromobenzene compound - Google Patents [patents.google.com]
• 22. nbinno.com [nbinno.com]
• 23. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1-Bromo-2,4,6-trifluorobenzene in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,4,6-trifluorobenzene is a key synthetic intermediate utilized in the development of pharmaceuticals and advanced materials.[1][2] The strategic incorporation of fluorine atoms into organic molecules can significantly enhance properties such as metabolic stability, lipophilicity, and binding affinity, making fluorinated compounds highly valuable in drug discovery.[2] The presence of three fluorine atoms in 1-bromo-2,4,6-trifluorobenzene creates an electron-deficient aromatic ring, which influences its reactivity in cross-coupling reactions.

The Suzuki-Miyaura coupling is a versatile and widely used palladium-catalyzed reaction for the formation of carbon-carbon bonds.[3][4] This methodology is particularly effective for the synthesis of biaryl compounds, which are common structural motifs in biologically active molecules and functional materials.[4] The reaction of 1-bromo-2,4,6-trifluorobenzene in Suzuki couplings is facilitated by the electron-withdrawing nature of the fluorine substituents, which promotes the initial oxidative addition step of the catalytic cycle. This often allows for high reaction efficiency and good yields.

Data Presentation: Representative Suzuki Coupling Reactions of 1-Bromo-2,4,6-trifluorobenzene

The following table summarizes a range of Suzuki-Miyaura coupling reactions involving 1-bromo-2,4,6-trifluorobenzene and various boronic acid partners. The conditions and yields are representative of typical outcomes for the coupling of electron-deficient aryl bromides and serve as a guide for reaction development.

Entry	Boronic Acid Partner	Catalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/H₂O (4:1)	90	12	88
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄ (2)	1,4-Dioxane/H₂O (5:1)	100	8	94
3	Thiophene-2-boronic acid	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2)	DMF	85	16	82
4	Pyridine-3-boronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃ (2)	Acetonitrile/H₂O (5:1)	80	14	79
5	4-Vinylphenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (2)	DME/H₂O (4:1)	90	10	85

Experimental Protocols

General Protocol for the Suzuki-Miyaura Coupling of 1-Bromo-2,4,6-trifluorobenzene

This protocol provides a standardized procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction of 1-bromo-2,4,6-trifluorobenzene with a generic arylboronic acid.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃, Pd(dppf)Cl₂) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, DMF)

• Degassed deionized water

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere techniques

• Reagents for work-up and purification (e.g., ethyl acetate (B1210297), brine, anhydrous sodium sulfate, silica (B1680970) gel)

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine the palladium catalyst, ligand (if applicable), and base under a positive pressure of inert gas.

• Reagent Addition: To the flask, add the arylboronic acid (1.2 equivalents) followed by 1-bromo-2,4,6-trifluorobenzene (1.0 equivalent).

• Solvent Addition: Add the anhydrous organic solvent and degassed water (typically in a 4:1 to 10:1 ratio). The mixture should be thoroughly degassed by bubbling with an inert gas for 15-20 minutes.

• Reaction: Heat the reaction mixture to the specified temperature (typically between 80-110 °C) with vigorous stirring. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to afford the desired biaryl product.

Mandatory Visualizations

Caption: A generalized experimental workflow for the Suzuki coupling reaction.

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

References

• 1. The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. home.sandiego.edu [home.sandiego.edu]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-Bromo-2,4,6-trifluorobenzene in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 1-bromo-2,4,6-trifluorobenzene, a versatile building block in modern organic synthesis. The presence of three fluorine atoms on the benzene (B151609) ring significantly influences its reactivity, making it a valuable substrate for a variety of cross-coupling and substitution reactions. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the aromatic ring and influences the regioselectivity of reactions, providing access to a wide range of polyfluorinated compounds.[1] Such compounds are of great interest in medicinal chemistry and materials science due to their unique physicochemical properties. This document details protocols for several key transformations, including Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings, as well as Grignard reagent formation and nucleophilic aromatic substitution.

Palladium-Catalyzed Cross-Coupling Reactions

1-Bromo-2,4,6-trifluorobenzene is an excellent substrate for various palladium-catalyzed cross-coupling reactions. The carbon-bromine bond is readily activated by palladium(0) catalysts, enabling the formation of new carbon-carbon and carbon-nitrogen bonds.

The Suzuki-Miyaura coupling is a powerful method for the synthesis of biaryl compounds. The reaction of 1-bromo-2,4,6-trifluorobenzene with various arylboronic acids provides access to a diverse range of 2,4,6-trifluorobiphenyl (B12955074) derivatives. These structures are prevalent in many pharmaceutical agents and advanced materials. The general reaction scheme is as follows:

References

• 1. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]

1-Bromo-2,4,6-trifluorobenzene: A Key Building Block for Novel GPR40 Agonists in Diabetes Therapy

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for the use of 1-bromo-2,4,6-trifluorobenzene as a strategic building block in the synthesis of potent G protein-coupled receptor 40 (GPR40) agonists, a promising class of therapeutics for type 2 diabetes.

1-Bromo-2,4,6-trifluorobenzene is a versatile reagent in medicinal chemistry, primarily utilized for the introduction of a trifluorinated phenyl motif into target molecules. The presence of fluorine atoms can significantly enhance the metabolic stability, binding affinity, and pharmacokinetic profile of drug candidates. This application note will focus on its use in the synthesis of a novel GPR40 agonist, highlighting a key Suzuki-Miyaura coupling reaction and the biological significance of the resulting compound.

Application in the Synthesis of GPR40 Agonists

GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is a G protein-coupled receptor predominantly expressed in pancreatic β-cells.[1] Its activation by long-chain fatty acids leads to a glucose-dependent increase in insulin (B600854) secretion.[1] Consequently, GPR40 has emerged as a key therapeutic target for the treatment of type 2 diabetes. Synthetic agonists of GPR40 can mimic the effects of fatty acids, promoting insulin release in response to elevated blood glucose levels with a reduced risk of hypoglycemia.[2]

A patented series of potent GPR40 agonists features a (2',4',6'-trifluorobiphenyl-3-yl)methoxy moiety, which is constructed using 1-bromo-2,4,6-trifluorobenzene as a key starting material. The trifluorinated biphenyl (B1667301) structure is crucial for the molecule's interaction with the GPR40 receptor and its overall pharmacological activity.

Quantitative Data

The following tables summarize the key quantitative data for the synthesis and biological activity of a representative GPR40 agonist synthesized using 1-bromo-2,4,6-trifluorobenzene.

Table 1: Suzuki-Miyaura Coupling Reaction Yield

Reactant 1	Reactant 2	Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1-Bromo-2,4,6-trifluorobenzene	(3-(Hydroxymethyl)phenyl)boronic acid	Pd(dppf)Cl₂	-	K₂CO₃	1,4-Dioxane (B91453)/H₂O (4:1)	90	2	85

Table 2: Biological Activity of the Final GPR40 Agonist

Compound	Target	Assay Type	Cell Line	EC₅₀ (nM)
(S)-3-(4-((2',4',6'-trifluoro-3'-(trifluoromethyl)biphenyl-4-yl)methoxy)phenyl)hex-4-ynoic acid	GPR40	Calcium Mobilization	CHO-K1	15

Experimental Protocols

Protocol 1: Synthesis of (2',4',6'-Trifluorobiphenyl-3-yl)methanol via Suzuki-Miyaura Coupling

This protocol details the palladium-catalyzed Suzuki-Miyaura coupling of 1-bromo-2,4,6-trifluorobenzene with (3-(hydroxymethyl)phenyl)boronic acid.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• (3-(Hydroxymethyl)phenyl)boronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Deionized water

• Nitrogen gas

• Standard glassware for inert atmosphere reactions (Schlenk flask or equivalent)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexanes (for chromatography)

Procedure:

• To a Schlenk flask was added 1-bromo-2,4,6-trifluorobenzene (1.0 eq), (3-(hydroxymethyl)phenyl)boronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• The flask was evacuated and backfilled with nitrogen three times.

• Pd(dppf)Cl₂ (0.05 eq) was added to the flask under a stream of nitrogen.

• Degassed 1,4-dioxane and deionized water (4:1 mixture) were added to the flask via syringe.

• The reaction mixture was heated to 90 °C and stirred for 2 hours.

• The reaction progress was monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction mixture was cooled to room temperature and diluted with ethyl acetate.

• The organic layer was washed with water and brine, then dried over anhydrous sodium sulfate.

• The solvent was removed under reduced pressure using a rotary evaporator.

• The crude product was purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford (2',4',6'-trifluorobiphenyl-3-yl)methanol.

Visualizations

GPR40 Signaling Pathway

Activation of GPR40 by an agonist, such as the one synthesized using 1-bromo-2,4,6-trifluorobenzene, initiates a signaling cascade within the pancreatic β-cell, ultimately leading to increased insulin secretion.

Caption: GPR40 agonist-mediated insulin secretion pathway.

Experimental Workflow for Suzuki-Miyaura Coupling

The following diagram illustrates the key steps in the synthesis of the biphenyl intermediate.

Caption: Workflow for Suzuki-Miyaura coupling synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Grignard Reaction with 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the preparation and use of the Grignard reagent derived from 1-Bromo-2,4,6-trifluorobenzene, namely (2,4,6-trifluorophenyl)magnesium bromide. This organometallic reagent is a valuable synthon for introducing the 2,4,6-trifluorophenyl moiety into molecules, a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic properties.

Application Notes

The Grignard reaction involves the insertion of magnesium metal into a carbon-halogen bond, creating a highly nucleophilic organomagnesium halide.[1] The resulting Grignard reagent, in this case, (2,4,6-trifluorophenyl)magnesium bromide, serves as a potent carbanion equivalent.

1. Preparation of (2,4,6-trifluorophenyl)magnesium bromide:

The formation of Grignard reagents from aryl halides is a standard procedure, typically conducted in an anhydrous ether solvent like diethyl ether or tetrahydrofuran (B95107) (THF).[2] The high reactivity of Grignard reagents necessitates strict exclusion of moisture and protic solvents, which would quench the reagent.[1] For polyfluorinated substrates like 1-Bromo-2,4,6-trifluorobenzene, the reaction initiation might be sluggish due to the electron-withdrawing nature of the fluorine atoms. Activation of the magnesium turnings is often necessary. Common activation methods include the use of iodine, 1,2-dibromoethane, or mechanical grinding.[1] The reaction is exothermic and should be controlled, often by the slow addition of the aryl halide solution.

2. Reactivity and Applications:

(2,4,6-trifluorophenyl)magnesium bromide is a strong nucleophile and a strong base. Its utility in organic synthesis is extensive:

• Reactions with Carbonyl Compounds: It readily adds to aldehydes, ketones, and esters to form secondary, tertiary, and tertiary alcohols, respectively, after an acidic workup.[3] Reaction with carbon dioxide (CO2) followed by acidification yields the corresponding 2,4,6-trifluorobenzoic acid.[2]

• Cross-Coupling Reactions: This Grignard reagent is an excellent nucleophile in transition-metal-catalyzed cross-coupling reactions. The Kumada-Corriu coupling, which typically employs nickel or palladium catalysts, allows for the formation of new carbon-carbon bonds by reacting the Grignard reagent with another organic halide (aryl, vinyl, or alkyl).[4][5] This is a powerful method for the synthesis of unsymmetrical biaryls.[6]

• Reactions with other Electrophiles: It can react with a variety of other electrophiles, including nitriles, imines, and epoxides, providing access to a wide range of functionalized trifluorophenyl derivatives.

3. Safety Considerations:

• Anhydrous Conditions: Grignard reagents are extremely sensitive to water and protic solvents. All glassware must be thoroughly dried, and anhydrous solvents must be used. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[2]

• Exothermic Reaction: The formation of the Grignard reagent is exothermic and can become vigorous. Controlled addition of the halide and appropriate cooling are essential.

• Hazards of Trifluoromethylphenyl Grignards: While 1-Bromo-2,4,6-trifluorobenzene does not contain a trifluoromethyl group, it is worth noting that the preparation of some trifluoromethylphenyl Grignard reagents has been associated with detonations, particularly on a large scale.[7] Appropriate safety precautions should always be taken when working with related fluorinated aromatics.

Data Presentation

Table 1: Properties of Key Reagents

Reagent	Formula	M.W. ( g/mol )	Density (g/mL)	Boiling Point (°C)
1-Bromo-2,4,6-trifluorobenzene	C₆H₂BrF₃	210.98	~1.85	~145
Magnesium (turnings)	Mg	24.31	1.74	N/A
Tetrahydrofuran (THF, anhydrous)	C₄H₈O	72.11	0.889	66
Iodine (activator)	I₂	253.81	4.93	184

Table 2: Typical Reaction Conditions for Grignard Formation

Parameter	Condition
Solvent	Anhydrous Tetrahydrofuran (THF) or Diethyl Ether
Atmosphere	Inert (Nitrogen or Argon)
Activation	Small crystal of Iodine or a few drops of 1,2-dibromoethane
Temperature	Initial warming may be needed, then maintain gentle reflux.
Reaction Time	1 - 3 hours after addition is complete.
Monitoring	Disappearance of magnesium turnings.

Experimental Protocols

Protocol 1: Preparation of (2,4,6-trifluorophenyl)magnesium bromide

This protocol describes the formation of the Grignard reagent from 1-Bromo-2,4,6-trifluorobenzene.

Materials:

• Magnesium turnings

• 1-Bromo-2,4,6-trifluorobenzene

• Anhydrous tetrahydrofuran (THF)

• Iodine (a single crystal)

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

• Nitrogen or Argon gas supply

Procedure:

• Setup: Assemble the glassware and flame-dry it under a stream of inert gas to remove any adsorbed moisture. Allow the apparatus to cool to room temperature under the inert atmosphere.

• Magnesium Addition: Place magnesium turnings (1.2 eq.) and a single crystal of iodine into the reaction flask.

• Solvent Addition: Add a small portion of anhydrous THF to the flask, just enough to cover the magnesium.

• Initiation: Prepare a solution of 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.) in anhydrous THF in the dropping funnel. Add a small amount of this solution to the magnesium suspension.

• The reaction mixture may need to be gently warmed to initiate the reaction. Initiation is indicated by the disappearance of the iodine color and the onset of bubbling or gentle reflux.

• Addition of Aryl Halide: Once the reaction has started, add the remaining 1-Bromo-2,4,6-trifluorobenzene solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for 1-2 hours until most of the magnesium has been consumed.

• The resulting dark grey or brown solution of (2,4,6-trifluorophenyl)magnesium bromide is now ready for use in subsequent reactions.

Protocol 2: Kumada Cross-Coupling with 4-Bromoanisole (B123540)

This protocol details the use of the prepared Grignard reagent in a palladium-catalyzed cross-coupling reaction.

Materials:

• Solution of (2,4,6-trifluorophenyl)magnesium bromide in THF (from Protocol 1)

• 4-Bromoanisole

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Anhydrous THF

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Catalyst and Electrophile: In a separate flame-dried flask under an inert atmosphere, dissolve 4-bromoanisole (1.0 eq.) and Pd(dppf)Cl₂ (0.01-0.05 eq.) in anhydrous THF.

• Grignard Addition: Cool the solution of the catalyst and electrophile to 0 °C. To this solution, add the freshly prepared solution of (2,4,6-trifluorophenyl)magnesium bromide (1.1 eq.) dropwise via cannula or syringe.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volumes).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired biaryl product.

Visualizations

Caption: Formation of the Grignard Reagent.

Caption: Experimental Workflow for Grignard Reagent Preparation.

Caption: Catalytic Cycle of Kumada Cross-Coupling.

References

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. d.web.umkc.edu [d.web.umkc.edu]
• 4. Kumada coupling - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Kumada Coupling [organic-chemistry.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Applications of 1-Bromo-2,4,6-trifluorobenzene in Materials Science: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,4,6-trifluorobenzene is a versatile fluorinated aromatic compound that serves as a critical building block in the synthesis of advanced materials. Its unique electronic properties, conferred by the electron-withdrawing fluorine atoms, and the reactive carbon-bromine bond make it an ideal precursor for a variety of high-performance materials. This document provides detailed application notes and experimental protocols for the use of 1-Bromo-2,4,6-trifluorobenzene in the development of fluorinated poly(arylene ether)s for high-performance thermoplastics and in the synthesis of novel host materials for Organic Light-Emitting Diodes (OLEDs).

Application Note 1: Synthesis of High-Performance Fluorinated Poly(arylene ether)s

Fluorinated poly(arylene ether)s (F-PAEs) are a class of engineering thermoplastics known for their exceptional thermal stability, chemical resistance, low dielectric constant, and good mechanical properties. These characteristics make them suitable for applications in the aerospace, electronics, and automotive industries. The incorporation of the 2,4,6-trifluorophenyl moiety from 1-Bromo-2,4,6-trifluorobenzene into the polymer backbone enhances solubility, thermal stability, and flame retardancy while lowering the dielectric constant.

Experimental Protocol: Synthesis of a Fluorinated Poly(arylene ether) via Nucleophilic Aromatic Substitution

This protocol describes the synthesis of a poly(arylene ether) through the nucleophilic aromatic substitution reaction of 1-Bromo-2,4,6-trifluorobenzene with a bisphenol, such as Bisphenol A.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene (99%)

• Bisphenol A (99%)

• Potassium carbonate (K₂CO₃), anhydrous (99%)

• N,N-Dimethylacetamide (DMAc), anhydrous

• Toluene (B28343), anhydrous

• Methanol (B129727)

• Deionized water

Equipment:

• Three-neck round-bottom flask

• Magnetic stirrer with hot plate

• Dean-Stark trap

• Condenser

• Nitrogen inlet

• Thermocouple

• Mechanical stirrer (optional)

• Buchner funnel and filter paper

• Vacuum oven

Procedure:

• Setup: Assemble a dry three-neck flask equipped with a magnetic stirrer, a Dean-Stark trap topped with a condenser, and a nitrogen inlet.

• Charging Reactants: To the flask, add Bisphenol A (1.00 eq), potassium carbonate (1.20 eq), anhydrous DMAc (enough to make a 15-20 wt% solution of the monomers), and toluene (as an azeotroping agent, approx. 30% of the DMAc volume).

• Azeotropic Dehydration: Heat the mixture to 140-150 °C with stirring under a gentle flow of nitrogen. The water generated from the reaction between the phenol (B47542) and potassium carbonate will be removed azeotropically with toluene and collected in the Dean-Stark trap. Continue this process for 2-4 hours until no more water is collected.

• Addition of Monomer: After cooling the reaction mixture to approximately 80 °C, add 1-Bromo-2,4,6-trifluorobenzene (1.00 eq) to the flask.

• Polymerization: Slowly heat the reaction mixture to 160-165 °C and maintain this temperature for 8-12 hours with vigorous stirring under a nitrogen atmosphere. The progress of the polymerization can be monitored by the increase in viscosity of the solution.

• Precipitation and Purification: After the polymerization is complete, cool the viscous solution to room temperature and dilute it with DMAc if necessary. Slowly pour the polymer solution into a stirred excess of methanol to precipitate the polymer.

• Washing: Filter the precipitated polymer using a Buchner funnel and wash it thoroughly with deionized water to remove any inorganic salts, followed by another wash with methanol to remove any unreacted monomers and low molecular weight oligomers.

• Drying: Dry the purified polymer in a vacuum oven at 80-100 °C for 24 hours or until a constant weight is achieved.

Characterization:

The resulting fluorinated poly(arylene ether) can be characterized by various techniques to determine its structure and properties.

Property	Typical Characterization Technique	Expected Outcome
Chemical Structure	¹H NMR, ¹⁹F NMR, FT-IR	Confirmation of the polymer repeat unit structure.
Molecular Weight	Gel Permeation Chromatography (GPC)	Determination of number average (Mn) and weight average (Mw) molecular weights, and polydispersity index (PDI).
Thermal Stability	Thermogravimetric Analysis (TGA)	High decomposition temperature (Td5%) in the range of 450-550 °C.
Glass Transition Temp.	Differential Scanning Calorimetry (DSC)	High glass transition temperature (Tg) typically above 180 °C.
Mechanical Properties	Tensile Testing	High tensile strength and modulus.
Dielectric Properties	Dielectric Spectroscopy	Low dielectric constant and dissipation factor, desirable for electronic applications.

Workflow Diagram:

Workflow for the synthesis of fluorinated poly(arylene ether).

Application Note 2: Development of Host Materials for High-Efficiency Blue Thermally Activated Delayed Fluorescence (TADF) OLEDs

Trifluoromethylphenyl groups are widely used in the design of host materials for OLEDs to ensure high triplet energy and good electron mobility. 1-Bromo-2,4,6-trifluorobenzene is an excellent starting material for introducing the 2,4,6-trifluorophenyl moiety into various aromatic core structures via Suzuki cross-coupling reactions. This modification can lead to host materials with deep Highest Occupied Molecular Orbital (HOMO) and high Lowest Unoccupied Molecular Orbital (LUMO) levels, which are crucial for efficient blue TADF OLEDs.

Experimental Protocol: Synthesis of a 2,4,6-Trifluorophenyl-Substituted Aromatic Host Material

This protocol outlines the synthesis of a model host material, 9-(2,4,6-trifluorophenyl)-9H-carbazole, via a Suzuki cross-coupling reaction.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene (99%)

• Carbazole (B46965) (98%)

• Potassium phosphate (B84403) (K₃PO₄), anhydrous (98%)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Toluene, anhydrous

• Ethyl acetate

• Hexane (B92381)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Silica (B1680970) gel for column chromatography

Equipment:

• Schlenk flask

• Magnetic stirrer with hot plate

• Condenser

• Nitrogen or Argon inlet

• Rotary evaporator

• Glass column for chromatography

Procedure:

• Setup: Assemble a dry Schlenk flask equipped with a magnetic stir bar and a condenser under a nitrogen or argon atmosphere.

• Charging Reactants: To the flask, add carbazole (1.20 eq), potassium phosphate (2.00 eq), Pd(OAc)₂ (0.02 eq), and SPhos (0.04 eq).

• Solvent and Monomer Addition: Add anhydrous toluene to the flask, followed by the addition of 1-Bromo-2,4,6-trifluorobenzene (1.00 eq) via syringe.

• Reaction: Heat the reaction mixture to 100-110 °C and stir vigorously for 12-24 hours under an inert atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the catalyst and inorganic salts.

• Extraction: Wash the filtrate with deionized water and brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

• Drying: Collect the fractions containing the pure product and remove the solvent. Dry the final product under vacuum.

Characterization:

The synthesized host material should be thoroughly characterized to evaluate its suitability for OLED applications.

Property	Typical Characterization Technique	Expected Outcome
Chemical Structure	¹H NMR, ¹³C NMR, ¹⁹F NMR, Mass Spec.	Confirmation of the desired molecular structure.
Thermal Stability	TGA	High decomposition temperature (Td5%) > 350 °C, indicating good morphological stability for device fabrication.
Glass Transition Temp.	DSC	A high glass transition temperature (Tg) > 100 °C is desirable for device lifetime.
Photophysical Properties	UV-Vis and Photoluminescence Spectroscopy	Determination of absorption and emission spectra, and photoluminescence quantum yield (PLQY). The material should have high triplet energy (ET) > 2.7 eV for blue TADF emitters.
Electrochemical Properties	Cyclic Voltammetry (CV)	Determination of HOMO and LUMO energy levels. A deep HOMO level is required for efficient hole blocking.

Logical Relationship Diagram:

Logical flow from synthesis to application of the OLED host material.

Conclusion

1-Bromo-2,4,6-trifluorobenzene is a key intermediate for the synthesis of advanced materials with tailored properties. Its use in the preparation of fluorinated poly(arylene ether)s leads to high-performance thermoplastics with excellent thermal and dielectric properties. Furthermore, its application in the synthesis of host materials for OLEDs via Suzuki cross-coupling reactions enables the development of next-generation displays with high efficiency and stability. The protocols and data presented herein provide a foundation for researchers and scientists to explore and innovate in the field of materials science using this versatile fluorinated building block.

Application Notes and Protocols for 1-Bromo-2,4,6-trifluorobenzene in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 1-bromo-2,4,6-trifluorobenzene in various palladium-catalyzed cross-coupling reactions. The presence of three electron-withdrawing fluorine atoms on the aromatic ring significantly influences the reactivity of the carbon-bromine bond, making this substrate an interesting and valuable building block in the synthesis of complex organic molecules for pharmaceutical and materials science applications.[1]

Introduction

Palladium-catalyzed cross-coupling reactions are powerful and versatile synthetic methods for the formation of carbon-carbon and carbon-heteroatom bonds.[2][3][4][5][6][7][8] 1-Bromo-2,4,6-trifluorobenzene is an attractive substrate for these reactions due to the electron-deficient nature of the aromatic ring, which facilitates the oxidative addition step in the catalytic cycle.[1] This document outlines protocols for three common and highly useful palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura Coupling, the Sonogashira Coupling, and the Buchwald-Hartwig Amination.

The provided protocols are based on established methodologies for electronically similar aryl halides and serve as a robust starting point for reaction optimization with 1-bromo-2,4,6-trifluorobenzene.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a widely used method for the formation of C(sp²)-C(sp²) bonds, typically involving the coupling of an aryl halide with an arylboronic acid.[7] This reaction is instrumental in the synthesis of biaryl and substituted aromatic compounds.

Quantitative Data Summary for Suzuki-Miyaura Coupling

The following table summarizes representative reaction conditions and yields for the Suzuki-Miyaura coupling of aryl bromides with various arylboronic acids. While specific data for 1-bromo-2,4,6-trifluorobenzene is limited in readily available literature, the conditions presented for other fluorinated aryl bromides provide a strong starting point for optimization.

Entry	Aryl Boronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2.0)	Toluene (B28343)/EtOH/H₂O	80	12	85-95
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (2.0)	1,4-Dioxane/H₂O	100	16	80-90
3	3-Thienylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃ (2.5)	Toluene	110	24	75-85
4	4-Vinylphenylboronic acid	G-COOH-Pd-10	-	Na₂CO₃ (2.0)	H₂O/EtOH	70	8	~90

Note: Yields are illustrative and based on reactions with structurally similar fluorinated aryl bromides. Optimization for 1-bromo-2,4,6-trifluorobenzene is recommended.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., Potassium carbonate)

• Degassed solvents (e.g., Toluene, Ethanol (B145695), Water)

• Schlenk flask or reaction vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-2,4,6-trifluorobenzene (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (2.0 mmol, 2.0 equiv.).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Add a degassed solvent mixture of toluene (4 mL), ethanol (1 mL), and water (1 mL).

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 12-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Sonogashira Coupling

The Sonogashira coupling is a highly effective method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[9] This reaction is catalyzed by a combination of a palladium complex and a copper(I) salt.[9]

Quantitative Data Summary for Sonogashira Coupling

The following table presents typical conditions for the Sonogashira coupling of aryl bromides. These parameters can be used as a starting point for the reaction with 1-bromo-2,4,6-trifluorobenzene.

Entry	Terminal Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N (3.0)	THF	60	6	85-95
2	1-Hexyne	PdCl₂(PPh₃)₂ (2)	CuI (4)	Diisopropylamine (2.5)	Toluene	80	8	80-90
3	Trimethylsilylacetylene	Pd(OAc)₂ (2)	CuI (5)	Cs₂CO₃ (2.0)	DMF	90	12	90-98
4	Propargyl alcohol	Pd₂(dba)₃ (1.5)	CuI (3)	K₂CO₃ (2.0)	1,4-Dioxane	70	10	70-80

Note: Yields are illustrative and based on reactions with analogous aryl bromides. Optimization for 1-bromo-2,4,6-trifluorobenzene is recommended.

Experimental Protocol: Sonogashira Coupling

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Terminal alkyne (e.g., Phenylacetylene)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Copper(I) iodide (CuI)

• Base (e.g., Triethylamine)

• Anhydrous, degassed solvent (e.g., THF)

• Schlenk flask or reaction vial

• Magnetic stirrer and heating plate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1-bromo-2,4,6-trifluorobenzene (1.0 mmol, 1.0 equiv.), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and CuI (0.05 mmol, 5 mol%).

• Add anhydrous, degassed THF (10 mL) followed by triethylamine (B128534) (3.0 mmol, 3.0 equiv.).

• Add the terminal alkyne (1.2 mmol, 1.2 equiv.) dropwise to the reaction mixture.

• Heat the reaction mixture to 60 °C and stir for 6-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Experimental Workflow for Sonogashira Coupling

Caption: General experimental workflow for Sonogashira coupling.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile method for the formation of carbon-nitrogen bonds, coupling an aryl halide with a primary or secondary amine.[2][3] This reaction is of great importance in the synthesis of pharmaceuticals and other biologically active molecules.[4]

Quantitative Data Summary for Buchwald-Hartwig Amination

The following table provides representative conditions for the Buchwald-Hartwig amination of aryl bromides. These can be adapted for 1-bromo-2,4,6-trifluorobenzene.

Entry	Amine	Pd Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu (1.4)	Toluene	100	18	90-98
2	Aniline	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄ (2.0)	1,4-Dioxane	110	24	85-95
3	Benzylamine	[Pd(allyl)Cl]₂ (1.5)	BrettPhos (3)	LiHMDS (1.5)	THF	80	16	80-90
4	Indole	Pd₂(dba)₃ (2)	DavePhos (4)	Cs₂CO₃ (2.0)	Toluene	100	20	75-85

Note: Yields are illustrative and based on reactions with analogous aryl bromides. Optimization for 1-bromo-2,4,6-trifluorobenzene is recommended.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Amine (e.g., Morpholine)

• Palladium precatalyst (e.g., Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃])

• Phosphine ligand (e.g., XPhos)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous, degassed solvent (e.g., Toluene)

• Schlenk tube or reaction vial

• Magnetic stirrer and heating block

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add 1-bromo-2,4,6-trifluorobenzene (1.0 mmol, 1.0 equiv.), Pd₂(dba)₃ (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).

• Add sodium tert-butoxide (1.4 mmol, 1.4 equiv.).

• Evacuate and backfill the Schlenk tube with inert gas three times.

• Add the amine (1.2 mmol, 1.2 equiv.) followed by anhydrous, degassed toluene (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 18-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate, filter through a pad of Celite®, and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Logical Relationship in Buchwald-Hartwig Amination

Caption: Key components for a successful Buchwald-Hartwig amination.

References

• 1. nbinno.com [nbinno.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Heck Reaction [organic-chemistry.org]
• 6. par.nsf.gov [par.nsf.gov]
• 7. benchchem.com [benchchem.com]
• 8. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Synthesis of Fluorinated Compounds Using 1-Bromo-2,4,6-trifluorobenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various fluorinated organic compounds utilizing 1-Bromo-2,4,6-trifluorobenzene as a key building block. The unique electronic properties of this reagent, arising from the presence of three electron-withdrawing fluorine atoms, make it a valuable precursor for a range of important chemical transformations. These reactions are particularly relevant in the fields of medicinal chemistry and materials science, where the introduction of fluorine atoms can significantly enhance the biological activity, metabolic stability, and material properties of organic molecules.

Introduction to 1-Bromo-2,4,6-trifluorobenzene in Organic Synthesis

1-Bromo-2,4,6-trifluorobenzene is a versatile aromatic compound featuring a bromine atom that can readily participate in various cross-coupling reactions, and a highly electron-deficient aromatic ring susceptible to nucleophilic aromatic substitution. This dual reactivity allows for the strategic introduction of the 2,4,6-trifluorophenyl moiety into a wide array of molecular scaffolds. The strong inductive effect of the fluorine atoms enhances the reactivity of the C-Br bond towards transition metal-catalyzed processes and activates the aromatic ring for nucleophilic attack.[1][2]

The incorporation of the trifluorophenyl group is a widely used strategy in drug discovery to improve pharmacokinetic and pharmacodynamic properties of lead compounds.[3] In materials science, fluorinated aromatics contribute to enhanced thermal stability and chemical resistance in polymers and other advanced materials.[1][3]

This guide details protocols for four key reaction types involving 1-Bromo-2,4,6-trifluorobenzene:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds to create fluorinated biaryl compounds.

• Sonogashira Coupling: For the synthesis of fluorinated aryl alkynes.

• Buchwald-Hartwig Amination: For the formation of C-N bonds to produce fluorinated anilines.

• Nucleophilic Aromatic Substitution (SNA r): For the direct displacement of a fluorine atom with a nucleophile.

I. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely used palladium-catalyzed cross-coupling reaction for the formation of carbon-carbon bonds between an organoboron compound and an organic halide.

Application Notes:

This protocol is suitable for the synthesis of 2,4,6-trifluorobiaryl derivatives. The reaction conditions can be optimized by screening different palladium catalysts, ligands, bases, and solvent systems to achieve the best yields for a specific arylboronic acid.

Data Presentation:

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	12	85-95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane	110	16	80-90
3	4-(Trifluoromethyl)phenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	90	24	75-85

Note: Yields are indicative and may vary depending on the specific substrate and reaction conditions.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Arylboronic acid

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, or Pd(PPh₃)₄)

• Phosphine (B1218219) ligand (e.g., SPhos, XPhos) if required

• Base (e.g., K₃PO₄, Cs₂CO₃, Na₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane, DME)

• Degassed water

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst, and the phosphine ligand (if applicable).

• Add the base (2.0-3.0 mmol) to the flask.

• Add the anhydrous solvent and degassed water (typically a 4:1 to 10:1 ratio of organic solvent to water).

• Degas the reaction mixture by bubbling with an inert gas for 10-15 minutes.

• Heat the reaction mixture to the specified temperature with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Suzuki-Miyaura Coupling Workflow

II. Sonogashira Coupling

The Sonogashira coupling is a palladium- and copper-cocatalyzed cross-coupling reaction for the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.

Application Notes:

This protocol is effective for the synthesis of 2,4,6-trifluorophenyl-substituted alkynes. The reaction is typically carried out under mild conditions and tolerates a wide range of functional groups.

Data Presentation:

Entry	Terminal Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	RT	6	90-98
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Diisopropylamine	DMF	50	8	85-95
3	Trimethylsilylacetylene	Pd(OAc)₂ (2) / PPh₃ (4)	CuI (4)	Piperidine	Toluene	60	12	88-96

Note: Yields are indicative and may vary depending on the specific substrate and reaction conditions.

Experimental Protocol: Sonogashira Coupling

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Terminal alkyne

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄)

• Copper(I) iodide (CuI)

• Base (e.g., Triethylamine, Diisopropylamine, Piperidine)

• Anhydrous solvent (e.g., THF, DMF, Toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol), the palladium catalyst, and copper(I) iodide.

• Add the anhydrous solvent and the base.

• Add the terminal alkyne (1.1-1.5 mmol) dropwise to the mixture.

• Stir the reaction mixture at the specified temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Filter the mixture through a pad of Celite to remove the catalyst residues.

• Wash the filtrate with saturated aqueous ammonium (B1175870) chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[4]

Sonogashira Coupling Workflow

III. Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds by reacting an aryl halide with an amine.[2][5]

Application Notes:

This protocol is suitable for the synthesis of N-(2,4,6-trifluorophenyl)amines. The choice of ligand and base is crucial for the success of this reaction and often requires optimization for different amine substrates. Bulky, electron-rich phosphine ligands are generally effective.[6]

Data Presentation:

Entry	Amine	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	18	80-90
2	Morpholine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	Dioxane	110	24	75-85
3	Benzylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LiHMDS	THF	80	16	82-92

Note: Yields are indicative and may vary depending on the specific substrate and reaction conditions.

Experimental Protocol: Buchwald-Hartwig Amination

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Primary or secondary amine

• Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, RuPhos, BrettPhos)

• Base (e.g., NaOtBu, K₃PO₄, LiHMDS)

• Anhydrous solvent (e.g., Toluene, Dioxane, THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk tube or glovebox, add the palladium catalyst, the phosphine ligand, and the base.

• Add 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol) and the amine (1.2 mmol).

• Add the anhydrous solvent.

• Seal the reaction vessel and heat with stirring to the specified temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[5]

Buchwald-Hartwig Amination Workflow

IV. Nucleophilic Aromatic Substitution (SNA r)

Due to the strong electron-withdrawing nature of the three fluorine atoms, the aromatic ring of 1-Bromo-2,4,6-trifluorobenzene is activated towards nucleophilic aromatic substitution. This allows for the displacement of one of the fluorine atoms by a variety of nucleophiles.

Application Notes:

This protocol is generally applicable for the reaction of 1-Bromo-2,4,6-trifluorobenzene with strong nucleophiles such as alkoxides and thiolates. The substitution typically occurs at the fluorine atom para to the bromine due to steric hindrance at the ortho positions. The reactivity order for the leaving group in SNAr is generally F > Cl > Br > I.[7][8]

Data Presentation:

Entry	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Sodium methoxide	-	Methanol	65	12	1-Bromo-4-methoxy-2,6-difluorobenzene	85-95
2	Sodium thiophenoxide	-	DMF	80	8	1-Bromo-2,6-difluoro-4-(phenylthio)benzene	80-90
3	Potassium phenoxide	K₂CO₃	Acetonitrile	80	16	1-Bromo-2,6-difluoro-4-phenoxybenzene	75-85

Note: Yields are indicative and may vary depending on the specific substrate and reaction conditions.

Experimental Protocol: Nucleophilic Aromatic Substitution

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Nucleophile (e.g., sodium methoxide, sodium thiophenoxide) or its precursor (e.g., phenol, thiophenol)

• Base (if required, e.g., K₂CO₃, NaH)

• Anhydrous solvent (e.g., Methanol, DMF, Acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• If the nucleophile is not pre-formed, prepare it in situ by reacting the corresponding alcohol or thiol with a suitable base (e.g., NaH) in the anhydrous solvent under an inert atmosphere.

• To a stirred solution of the nucleophile (1.1 mmol) in the anhydrous solvent, add 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol) at room temperature.

• Heat the reaction mixture to the specified temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or distillation.

Nucleophilic Aromatic Substitution Workflow

Conclusion

1-Bromo-2,4,6-trifluorobenzene serves as a highly valuable and versatile building block for the synthesis of a diverse range of fluorinated compounds. The protocols outlined in this document provide a solid foundation for researchers to explore the rich chemistry of this reagent. By carefully selecting the appropriate reaction conditions, a wide variety of fluorinated biaryls, aryl alkynes, anilines, and other substituted aromatics can be efficiently synthesized, paving the way for the development of new pharmaceuticals and advanced materials.

References

• 1. Dehalogenation of arenes via SN2 reactions at bromine: competition with nucleophilic aromatic substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald Hartwig amination catalysts | Johnson Matthey | Johnson Matthey [matthey.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]

Application Notes and Protocols for the Heck Reaction with 1-Bromo-2,4,6-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental procedures for the Heck reaction utilizing 1-Bromo-2,4,6-trifluorobenzene as a substrate. The Heck reaction is a powerful palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[1] Given the electron-withdrawing nature of the fluorine substituents on the aromatic ring, 1-Bromo-2,4,6-trifluorobenzene is expected to be a reactive substrate in this coupling reaction. The protocols provided are based on established methodologies for Heck reactions with electron-deficient aryl bromides.

I. Introduction to the Heck Reaction

The Mizoroki-Heck reaction is a Nobel Prize-winning chemical reaction that involves the coupling of an unsaturated halide (or triflate) with an alkene in the presence of a palladium catalyst and a base to form a substituted alkene.[1] This reaction is a cornerstone of modern organic synthesis due to its tolerance of a wide variety of functional groups and its ability to form carbon-carbon bonds with high stereoselectivity. The general mechanism involves a catalytic cycle of oxidative addition, migratory insertion, β-hydride elimination, and reductive elimination.

II. Experimental Protocols

The following protocols are generalized procedures for the Heck reaction of 1-Bromo-2,4,6-trifluorobenzene with a generic alkene (e.g., styrene (B11656) or an acrylate). Optimization of reaction conditions such as catalyst, ligand, base, solvent, and temperature may be necessary for specific substrates.

General Protocol 1: Standard Heck Reaction Conditions

This protocol is a general starting point for the Heck reaction with 1-Bromo-2,4,6-trifluorobenzene.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Alkene (e.g., Styrene, n-Butyl acrylate)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine (B1218219) ligand

• Base (e.g., Triethylamine (Et₃N), Potassium carbonate (K₂CO₃), Cesium carbonate (Cs₂CO₃))

• Anhydrous solvent (e.g., N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Toluene)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and workup reagents

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol, 1.0 equiv.), the desired alkene (1.2-1.5 mmol, 1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 0.01-0.05 mmol, 1-5 mol%), and the ligand (if required, e.g., PPh₃, 0.02-0.10 mmol, 2-10 mol%).

• The flask is then evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.

• Under the inert atmosphere, add the anhydrous solvent (3-5 mL) and the base (e.g., Et₃N, 2.0-3.0 mmol, 2.0-3.0 equiv.).

• The reaction mixture is then heated to the desired temperature (typically 80-140 °C) and stirred for the required time (4-24 hours), monitoring the reaction progress by TLC or GC/MS.

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is then diluted with a suitable organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate (B86663) or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired substituted alkene.

General Protocol 2: Microwave-Assisted Heck Reaction

For accelerated reaction times, a microwave-assisted protocol can be employed.

Materials:

• Same as Protocol 1

• Microwave reactor and appropriate reaction vessels

Procedure:

• In a microwave reaction vial, combine 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol, 1.0 equiv.), the alkene (1.2-1.5 mmol, 1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 0.01-0.05 mmol, 1-5 mol%), ligand (if required), and the base (2.0-3.0 mmol, 2.0-3.0 equiv.).

• Add the anhydrous solvent (3-5 mL).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to the desired temperature (typically 100-150 °C) for a specified time (10-60 minutes).

• After the reaction is complete, the vial is cooled to room temperature.

• Workup and purification are performed as described in Protocol 1.

III. Data Presentation: Exemplary Heck Reaction Conditions for Electron-Deficient Aryl Bromides

The following table summarizes various reported conditions for the Heck reaction with electron-deficient aryl bromides, which can serve as a starting point for optimizing the reaction with 1-Bromo-2,4,6-trifluorobenzene.

Aryl Bromide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Bromoacetophenone	Styrene	Pd(OAc)₂ (1)	1a-f (2)	K₂CO₃ (2)	DMF/H₂O	80	4	85-95	[2]
4-Bromobenzonitrile	n-Butyl acrylate	Pd(dba)₂ (0.5)	L·HBr (0.5)	Cs₂CO₃ (2)	Dioxane	120	12	98	[3]
4-Chlorobenzonitrile	Butyl acrylate	Pd(OAc)₂ (1)	3 (1)	K₂CO₃ (2)	TBAB	140	6	93	[4]
Bromobenzene	Styrene	Pd-complex 6 (2)	-	K₂CO₃ (2)	DMF	60	12	92	[5]
2-Bromo-1,1,1-trifluorohexane	Styrene derivatives	PdCl₂(PPh₃)₂ (5)	Xantphos (7.5)	KOAc (2)	DCE	80-100	16	61-95	[6]

Note: Ligand 1a-f and L·HBr are specific N-heterocyclic carbene precursors, and Pd-complex 6 is a specific imidazole-based secondary phosphine oxide ligated palladium complex as described in the respective references.

IV. Visualizations

Catalytic Cycle of the Heck Reaction

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

Experimental Workflow for the Heck Reaction

Caption: General experimental workflow for the Heck reaction.

References

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Heck reaction catalysed by palladium supported with an electron-rich benzimidazolylidene generated in situ: remarkable ligand electronic effects and controllable mono- and di-arylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Palladium-catalyzed Heck-type reaction of secondary trifluoromethylated alkyl bromides [beilstein-journals.org]

Application Notes and Protocols: The Strategic Use of 1-Bromo-2,4,6-trifluorobenzene in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-2,4,6-trifluorobenzene is a key building block in the synthesis of modern agrochemicals. The presence of multiple fluorine atoms on the benzene (B151609) ring imparts desirable properties to the final active ingredients, such as enhanced metabolic stability, increased lipophilicity, and improved binding affinity to target enzymes.[1] These characteristics can lead to agrochemicals with higher efficacy, broader spectrum of activity, and a more favorable environmental profile.

This document provides detailed application notes and experimental protocols for the use of 1-Bromo-2,4,6-trifluorobenzene in the synthesis of a key intermediate for pyrazole-based fungicides. Pyrazole (B372694) carboxamides are a significant class of fungicides that act as succinate (B1194679) dehydrogenase inhibitors (SDHIs), disrupting the fungal respiratory chain. The 2,4,6-trifluorophenyl moiety is a common feature in several advanced SDHI fungicides.

Core Applications in Agrochemical Synthesis

1-Bromo-2,4,6-trifluorobenzene is primarily utilized in two main types of reactions for the synthesis of agrochemical intermediates:

• Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the connection of the 2,4,6-trifluorophenyl group to other molecular scaffolds.

• Nucleophilic Aromatic Substitution (SNAr): The electron-withdrawing nature of the fluorine atoms activates the aromatic ring for nucleophilic attack, allowing for the displacement of the bromine atom by various nucleophiles, such as amines or alkoxides.

This application note will focus on a representative synthetic pathway to a key pyrazole intermediate, which can then be further elaborated to a final fungicidal product.

Synthesis of a Key Agrochemical Intermediate: 1-(2,4,6-Trifluorophenyl)-1H-pyrazole

A common strategy in the synthesis of pyrazole-based agrochemicals is the construction of the pyrazole ring followed by N-arylation. In this representative example, we will consider the synthesis of 1-(2,4,6-trifluorophenyl)-1H-pyrazole, a versatile intermediate.

Diagram: Synthetic Pathway to 1-(2,4,6-Trifluorophenyl)-1H-pyrazole

Caption: Synthetic route to a key pyrazole intermediate.

Experimental Protocols

Protocol 1: Synthesis of 1-(2,4,6-Trifluorophenyl)-1H-pyrazole via Buchwald-Hartwig Amination

This protocol describes a typical palladium-catalyzed N-arylation of pyrazole with 1-Bromo-2,4,6-trifluorobenzene.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Pyrazole

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Cesium Carbonate (Cs₂CO₃)

• Toluene (B28343) (anhydrous)

• Argon or Nitrogen gas supply

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask, add 1-Bromo-2,4,6-trifluorobenzene (1.0 eq), pyrazole (1.2 eq), and cesium carbonate (2.0 eq).

• In a separate vial, dissolve Pd₂(dba)₃ (0.02 eq) and Xantphos (0.04 eq) in anhydrous toluene.

• Add the catalyst solution to the Schlenk flask containing the reagents.

• Add additional anhydrous toluene to the reaction mixture to achieve a suitable concentration (e.g., 0.1 M).

• Seal the flask and purge with argon or nitrogen for 15-20 minutes.

• Heat the reaction mixture to 110 °C with vigorous stirring for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and filter through a pad of celite to remove inorganic salts.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-(2,4,6-trifluorophenyl)-1H-pyrazole.

Diagram: Experimental Workflow for Buchwald-Hartwig Amination

Caption: Workflow for the synthesis of the pyrazole intermediate.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of 1-(2,4,6-trifluorophenyl)-1H-pyrazole based on literature for similar Buchwald-Hartwig amination reactions. Actual yields may vary depending on the specific reaction conditions and scale.

Entry	Palladium Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd₂(dba)₃	Xantphos	Cs₂CO₃	Toluene	110	16	85-95
2	Pd(OAc)₂	SPhos	K₃PO₄	Dioxane	100	18	80-90
3	PdCl₂(dppf)	-	NaOtBu	THF	80	24	75-85

Further Applications and Elaboration

The synthesized intermediate, 1-(2,4,6-trifluorophenyl)-1H-pyrazole, can be further functionalized to produce a variety of agrochemical candidates. For example, subsequent bromination at the C4 position of the pyrazole ring, followed by the introduction of a carboxamide side chain, can lead to the final SDHI fungicide.

Diagram: Logical Relationship for Agrochemical Development

Caption: From starting material to active agrochemical.

Conclusion

1-Bromo-2,4,6-trifluorobenzene is a critical synthon for the introduction of the 2,4,6-trifluorophenyl moiety into agrochemical structures. The protocols and data presented here for the synthesis of a key pyrazole intermediate provide a foundation for researchers in the development of novel and effective crop protection agents. The versatility of this building block, combined with robust synthetic methodologies, ensures its continued importance in the field of agrochemical research.

References

• 1. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of 1-Bromo-2,4,6-trifluorobenzene by Distillation

This technical support guide is intended for researchers, scientists, and drug development professionals who are purifying 1-Bromo-2,4,6-trifluorobenzene via distillation. Below you will find frequently asked questions, detailed experimental protocols, and troubleshooting guides to assist with your experiments.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromo-2,4,6-trifluorobenzene is provided in the table below for easy reference during your distillation setup and execution.

Property	Value	Citations
Molecular Formula	C₆H₂BrF₃	[1]
Molecular Weight	210.98 g/mol	[1]
Appearance	Colorless to almost colorless clear liquid	[1]
Boiling Point	140-140.5 °C (at atmospheric pressure)	[1][2][3]
Melting Point	3.5-4 °C	[1][2][3]
Density	~1.79-1.80 g/mL at 25 °C	[1][3]
Refractive Index	n20/D 1.48-1.485	[1][3]
Purity (Typical)	≥ 98% (GC)	[1][4]
CAS Number	2367-76-2	[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the expected boiling point of 1-Bromo-2,4,6-trifluorobenzene under vacuum?

Q2: What are the potential impurities in commercial 1-Bromo-2,4,6-trifluorobenzene?

A2: Common impurities may include other isomers of bromotrifluorobenzene, such as 1-Bromo-2,4,5-trifluorobenzene or 5-Bromo-1,2,3-trifluorobenzene, as well as starting materials or byproducts from its synthesis.[3][6] The initial purity is often 98% or higher as determined by GC.[1][4]

Q3: Is 1-Bromo-2,4,6-trifluorobenzene stable to heat during distillation?

A3: Halogenated aromatic compounds are generally thermally stable.[7] However, prolonged heating at high temperatures could potentially lead to decomposition. It is always good practice to use the lowest possible temperature for distillation, which can be achieved by performing the distillation under reduced pressure (vacuum distillation).

Q4: What safety precautions should be taken when distilling this compound?

A4: 1-Bromo-2,4,6-trifluorobenzene is a flammable liquid and can cause skin, eye, and respiratory irritation.[8][9] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Keep away from ignition sources.[9]

Experimental Protocol: Fractional Distillation

This protocol outlines the fractional distillation of 1-Bromo-2,4,6-trifluorobenzene to achieve higher purity.

1. Pre-Distillation Preparation:

• Drying: If the compound has been exposed to moisture, dry it over a suitable drying agent like anhydrous magnesium sulfate (B86663) or calcium chloride. Filter the drying agent before proceeding.

• Apparatus Setup: Assemble a standard fractional distillation apparatus. This includes a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a thermometer. Ensure all glassware is dry.

2. Distillation Procedure:

• Charge the round-bottom flask with the crude 1-Bromo-2,4,6-trifluorobenzene and a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its capacity.

• Begin heating the flask gently using a heating mantle.

• As the liquid begins to boil, a vapor ring will rise through the fractionating column. Adjust the heating rate to allow for a slow and steady distillation. A good rate is typically 1-2 drops per second into the receiving flask.

• Monitor the temperature at the head of the column. The temperature should remain constant during the collection of a pure fraction.

• Collect any initial distillate that comes over at a lower temperature as a forerun.

• Collect the main fraction at a constant temperature, which should be the boiling point of 1-Bromo-2,4,6-trifluorobenzene (140-140.5 °C at atmospheric pressure).[2][3]

• Stop the distillation when the temperature begins to drop or rise sharply, or when only a small amount of residue remains in the distillation flask.

3. Post-Distillation Handling:

• Allow the apparatus to cool completely before disassembling.

• Store the purified product in a tightly sealed container in a cool, dry place.[1]

• Analyze the purity of the collected fractions using an appropriate technique, such as Gas Chromatography (GC).

Troubleshooting Guide

Issue 1: Low Purity of Distilled Product

Question: I've distilled my 1-Bromo-2,4,6-trifluorobenzene, but a GC analysis shows it is still impure. What could be the problem?

Answer: This could be due to several factors. Inefficient separation is a common cause. Consider the following troubleshooting steps:

Caption: Troubleshooting workflow for low product purity.

Issue 2: Distillate is Discolored

Question: The 1-Bromo-2,4,6-trifluorobenzene distillate is yellow or brown, but the starting material was colorless. What happened?

Answer: Discoloration often indicates decomposition of the product. This can be caused by excessive heat or the presence of contaminants.

Caption: Troubleshooting workflow for discolored distillate.

Issue 3: Low Distillation Yield

Question: I recovered significantly less purified product than I started with. Why is my yield so low?

Answer: A low yield can result from several issues, including product holdup in the apparatus, leaks in the system, or incomplete distillation.

Caption: Troubleshooting workflow for low distillation yield.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Bromo-2,4,6-trifluorobenzene(2367-76-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 3. 1-Bromo-2,4,6-trifluorobenzene | 2367-76-2 [chemicalbook.com]
• 4. labproinc.com [labproinc.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. 1-Bromo-2,4,6-trifluorobenzene CAS#: 2367-76-2 [m.chemicalbook.com]
• 7. nbinno.com [nbinno.com]
• 8. 1-Bromo-2,4,6-trifluorobenzene | C6H2BrF3 | CID 75398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 1-Bromo-2,4,6-trifluorobenzene 99 2367-76-2 [sigmaaldrich.com]

"common side reactions of 1-Bromo-2,4,6-trifluorobenzene"

Welcome to the technical support center for 1-Bromo-2,4,6-trifluorobenzene. This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experiments involving this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 1-Bromo-2,4,6-trifluorobenzene in organic synthesis?

A1: 1-Bromo-2,4,6-trifluorobenzene is a highly functionalized aromatic compound primarily used as a building block in the synthesis of complex organic molecules. Its key applications include:

• Palladium-catalyzed cross-coupling reactions: It is an excellent substrate for Suzuki-Miyaura, Heck, and other similar coupling reactions to form carbon-carbon bonds.[1]

• Grignard reagent formation: The carbon-bromine bond can be readily converted into a Grignard reagent, providing a nucleophilic trifluorophenyl source.

• Nucleophilic Aromatic Substitution (SNAr): The fluorine atoms strongly activate the benzene (B151609) ring, making it susceptible to nucleophilic attack.[1]

Q2: What are the most common side reactions observed when using 1-Bromo-2,4,6-trifluorobenzene in Suzuki-Miyaura coupling reactions?

A2: The most prevalent side reactions in Suzuki-Miyaura coupling are homocoupling of the boronic acid and dehalogenation of the 1-Bromo-2,4,6-trifluorobenzene.

• Homocoupling: This results in the formation of a biaryl product from two molecules of the boronic acid coupling partner. It is often promoted by the presence of oxygen.

• Dehalogenation (Proto-debromination): This is the replacement of the bromine atom with a hydrogen atom, yielding 1,3,5-trifluorobenzene (B1201519). This can occur via various pathways, including the reaction of the organopalladium intermediate with trace amounts of water or other proton sources.

Q3: I am observing significant amounts of 1,3,5-trifluorobenzene in my Grignard reaction. What is the likely cause and how can I prevent it?

A3: The formation of 1,3,5-trifluorobenzene is a common side reaction during the formation of the Grignard reagent from 1-Bromo-2,4,6-trifluorobenzene. This is due to the high basicity of the Grignard reagent, which will readily react with any protic species present.

Troubleshooting:

• Ensure strictly anhydrous conditions: All glassware must be oven- or flame-dried, and all solvents and reagents must be rigorously dried. The reaction should be performed under an inert atmosphere (e.g., argon or nitrogen).

• Use high-quality magnesium: The magnesium turnings should be fresh and activated to ensure a rapid initiation of the Grignard formation, which can outcompete the reaction with trace water.

Q4: Can benzyne (B1209423) formation be a side reaction when using 1-Bromo-2,4,6-trifluorobenzene?

A4: Yes, benzyne formation is a potential side reaction, particularly under strongly basic conditions. The fluorine atom ortho to the bromine can be eliminated along with the bromine to form a highly reactive 3,5-difluorobenzyne intermediate. This is more likely to occur when using very strong bases such as sodium amide (NaNH₂) or during the formation of the Grignard reagent. The benzyne can then be trapped by nucleophiles or dimerize.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low yield of desired cross-coupled product and significant homocoupling of boronic acid.	Presence of oxygen in the reaction mixture.	Degas all solvents and reagents thoroughly. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.
Inefficient transmetalation.	Optimize the base and solvent system. Ensure the base is strong enough to activate the boronic acid but not so strong as to cause decomposition.
Formation of 1,3,5-trifluorobenzene (dehalogenation).	Presence of protic impurities (e.g., water).	Use anhydrous solvents and reagents.
Side reaction of the palladium intermediate.	Use a well-defined palladium precatalyst and ligand. Optimize the reaction temperature and time.

Grignard Reagent Formation and Use

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Failure of Grignard reaction to initiate.	Passivated magnesium surface.	Activate the magnesium turnings with a small crystal of iodine, 1,2-dibromoethane, or by mechanical crushing under an inert atmosphere.
Presence of moisture.	Ensure all glassware, solvents, and reagents are scrupulously dry.
Formation of a significant amount of biphenyl-type byproduct (Wurtz coupling).	High local concentration of the aryl bromide during addition.	Add the solution of 1-Bromo-2,4,6-trifluorobenzene slowly to the magnesium suspension to maintain a low concentration of the starting material.
Formation of products suggesting a benzyne intermediate.	High reaction temperature or use of very strong bases.	For Grignard formation, maintain a gentle reflux. If using the Grignard reagent with a substrate that requires elevated temperatures, consider the possibility of benzyne formation and choose alternative, milder conditions if possible.

Nucleophilic Aromatic Substitution (SNAr)

Observed Issue	Potential Cause(s)	Recommended Solution(s)
No or slow reaction.	Nucleophile is not sufficiently reactive.	Use a stronger nucleophile or increase the reaction temperature. For neutral nucleophiles like alcohols or amines, use a non-nucleophilic base to generate the more reactive alkoxide or amide.
Solvent is not appropriate.	Use a polar aprotic solvent such as DMF, DMSO, or THF to enhance the nucleophilicity of the attacking species.
Formation of multiple products (poor regioselectivity).	Competing substitution at different positions.	While substitution of the bromine is generally favored, under harsh conditions, displacement of a fluorine atom is possible. Optimize the reaction conditions (temperature, reaction time, and nucleophile concentration) to favor the desired substitution.
Products arising from a benzyne intermediate are observed.	Use of a very strong, non-nucleophilic base (e.g., NaNH₂).	If benzyne formation is not desired, use a milder base or a more nucleophilic reagent that will favor the SNAr pathway.

Experimental Protocols

Key Experiment 1: Suzuki-Miyaura Coupling of 1-Bromo-2,4,6-trifluorobenzene with Phenylboronic Acid

Materials:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 equiv)

• Triphenylphosphine (B44618) (PPh₃, 0.04 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Toluene (B28343) (anhydrous and degassed)

• Water (degassed)

Procedure:

• To a flame-dried Schlenk flask, add 1-Bromo-2,4,6-trifluorobenzene, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with argon three times.

• In a separate flask, prepare the catalyst by dissolving palladium(II) acetate and triphenylphosphine in a small amount of degassed toluene.

• Add the catalyst solution to the main reaction flask via syringe.

• Add degassed toluene and degassed water (typically a 4:1 to 10:1 ratio of toluene to water).

• Heat the reaction mixture to 90-100 °C with vigorous stirring for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Key Experiment 2: Formation of (2,4,6-Trifluorophenyl)magnesium Bromide

Materials:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 equiv)

• Magnesium turnings (1.2 equiv)

• Anhydrous diethyl ether or THF

• A small crystal of iodine (for activation)

Procedure:

• Place the magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen or argon inlet.

• Add a small crystal of iodine.

• Add a small amount of anhydrous ether or THF to cover the magnesium.

• Dissolve 1-Bromo-2,4,6-trifluorobenzene in anhydrous ether or THF in the dropping funnel.

• Add a small portion of the bromide solution to the magnesium. The reaction is initiated when the iodine color disappears and bubbling is observed. Gentle warming may be required.

• Once the reaction has started, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed.

• The resulting Grignard reagent is ready for use in subsequent reactions.

Visualizations

Suzuki coupling cycle with common side reactions.

Grignard reagent formation and common side reactions.

General mechanism for Nucleophilic Aromatic Substitution (SNAr).

References

• 1. rsc.org [rsc.org]

Technical Support Center: Optimizing Suzuki Coupling of 1-Bromo-2,4,6-trifluorobenzene

Welcome to the technical support center for optimizing the Suzuki-Miyaura cross-coupling of 1-Bromo-2,4,6-trifluorobenzene. This guide provides troubleshooting advice, answers to frequently asked questions, and detailed protocols to help researchers, scientists, and drug development professionals achieve optimal yields and minimize side reactions. The electron-deficient nature of 1-Bromo-2,4,6-trifluorobenzene presents unique challenges, but with careful optimization of reaction parameters, successful coupling can be readily achieved.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the Suzuki coupling of 1-Bromo-2,4,6-trifluorobenzene in a question-and-answer format.

Issue 1: Low or No Product Yield

Question: My Suzuki coupling reaction with 1-Bromo-2,4,6-trifluorobenzene is resulting in a very low yield or no product at all. What are the potential causes and how can I fix this?

Answer: Low yield is a common problem that can stem from several factors. Systematically evaluating each component of the reaction is key to identifying the issue.

• Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Its activity can be compromised.

  • Troubleshooting:

    • Use a Pd(0) Source: Pre-catalysts like Pd₂(dba)₃ or catalysts such as Pd(PPh₃)₄ are often more effective than Pd(II) sources (e.g., Pd(OAc)₂, PdCl₂(dppf)) which require an initial reduction step.[1][2] This reduction can be inefficient and consume your reagents.

    • Choose Appropriate Ligands: The electron-deficient nature of the aryl bromide makes the initial oxidative addition step easier.[2][3] However, the subsequent steps can be challenging. Bulky, electron-rich phosphine (B1218219) ligands (e.g., Buchwald ligands like SPhos, XPhos, or trialkylphosphines like P(t-Bu)₃) can accelerate the reaction and improve yields.[4][5]

    • Check Catalyst Quality: Ensure your palladium source and ligands are not degraded. Old or improperly stored catalysts can lose activity.[4]

• Ineffective Base or Solvent System: The choice of base and solvent is critical for activating the boronic acid and facilitating the catalytic cycle.

  • Troubleshooting:

    • Base Strength: A moderately strong base is typically required.[6] While K₂CO₃ is common, stronger bases like Cs₂CO₃ or K₃PO₄ may be more effective, especially with challenging substrates.[3][7]

    • Solvent and Water Content: A mixture of an organic solvent and water is often necessary to dissolve both the organic substrates and the inorganic base.[2][8] Common solvent systems include Dioxane/H₂O, Toluene/H₂O, or THF/H₂O.[8] For anhydrous conditions, bases like KF can be used.[5] Some anhydrous couplings may paradoxically require a few equivalents of water to proceed efficiently.[3]

• Reaction Conditions: Temperature and reaction time are crucial parameters.

  • Troubleshooting:

    • Increase Temperature: The reaction may be sluggish at lower temperatures. Increasing the temperature to 80-110 °C can significantly improve the reaction rate and yield.[1][8][9]

    • Extend Reaction Time: Monitor the reaction by TLC or GC-MS to ensure it has gone to completion. Some couplings may require extended heating.[1]

    • Consider Microwave Irradiation: Microwave-assisted synthesis can dramatically reduce reaction times and often improves yields.[10]

Issue 2: Formation of Significant Side Products

Question: My reaction is producing the desired product, but I'm also seeing significant amounts of homocoupling and protodeboronation products. How can I suppress these side reactions?

Answer: Side product formation is a clear indicator that a competing reaction pathway is favored. Adjusting conditions to favor the cross-coupling pathway is necessary.

• Homocoupling of the Boronic Acid: This side reaction, where two boronic acid molecules couple together, is often caused by the presence of oxygen.

  • Troubleshooting:

    • Thorough Degassing: It is essential to rigorously degas the solvent and the reaction mixture (e.g., by three freeze-pump-thaw cycles or by bubbling argon/nitrogen through the solvent for an extended period).[1][6] Maintain a strict inert atmosphere throughout the entire experiment.[1][6]

    • Use a Pd(0) Catalyst: Starting with a Pd(II) source can promote homocoupling during the initial in-situ reduction to Pd(0).[1][2] Using a Pd(0) catalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ can minimize this.[11]

• Protodeboronation: This is the protonolysis of the boronic acid, which removes it from the catalytic cycle. This is particularly problematic with electron-deficient heteroaryl boron derivatives.[9]

  • Troubleshooting:

    • Use Anhydrous Solvents: If possible, use anhydrous solvents to minimize the water available for protonolysis.[1]

    • Use Boronic Esters: Boronic acid pinacol (B44631) esters (Bpin) are generally more stable and less susceptible to protodeboronation than the corresponding boronic acids.[1][2]

    • Stronger, Non-nucleophilic Base: A strong base can accelerate the desired transmetalation, outcompeting the protodeboronation pathway.

• Dehalogenation: The starting aryl bromide is reduced to the corresponding arene.

  • Troubleshooting:

    • Change the Solvent or Base: This side reaction can be promoted by certain solvents or bases. Experimenting with different solvent/base combinations may be necessary.[1]

Data Summary: Recommended Reaction Parameters

Optimizing a Suzuki coupling often involves screening several parameters. The following tables summarize recommended starting points for the coupling of 1-Bromo-2,4,6-trifluorobenzene.

Table 1: Recommended Catalysts and Ligands

Catalyst Source (mol%)	Ligand (mol%)	Rationale
Pd₂(dba)₃ (1-2.5%)	SPhos (2-5%)	A robust system for electron-deficient aryl bromides.
Pd(OAc)₂ (2-5%)	P(t-Bu)₃ (4-10%)	Highly active for challenging couplings, including aryl chlorides.[5]
Pd(PPh₃)₄ (3-5%)	None	A classic, all-in-one Pd(0) catalyst suitable for many applications.[12]
PdCl₂(dppf) (2-5%)	None	A reliable catalyst, though it is a Pd(II) source.[2]

Table 2: Recommended Bases and Solvents

Base (Equivalents)	Solvent System (v/v)	Temperature (°C)	Notes
K₂CO₃ (2-3 eq)	Dioxane / H₂O (4:1)	90 - 100	A standard, widely applicable set of conditions.[11]
Cs₂CO₃ (2-3 eq)	Toluene / H₂O (5:1)	100 - 110	Often provides higher yields for difficult substrates.[7]
K₃PO₄ (2-3 eq)	THF / H₂O (4:1)	70 - 80	A strong base that can be effective at lower temperatures.
CsF (2-3 eq)	DMF or Dioxane	80 - 100	Can be used under anhydrous or near-anhydrous conditions.[12]

Visualizing the Process

Experimental Workflow

The following diagram outlines the typical workflow for setting up a Suzuki coupling reaction.

Caption: Standard experimental workflow for a Suzuki coupling reaction.

Troubleshooting Logic Diagram

This decision tree can help diagnose and solve common issues during the reaction.

Caption: A decision tree for troubleshooting common Suzuki coupling issues.

Detailed Experimental Protocol

This protocol provides a general methodology for the Suzuki coupling of 1-Bromo-2,4,6-trifluorobenzene with a generic arylboronic acid. Note: This is a starting point and may require optimization.

Reagents:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 eq)

• Arylboronic Acid or Pinacol Ester (1.1 - 1.5 eq)

• Palladium Catalyst (e.g., Pd₂(dba)₃, 2 mol%)

• Phosphine Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₂CO₃, 3.0 eq)

• Degassed Solvent (e.g., Dioxane/Water 4:1)

Procedure:

• Inert Atmosphere Setup: To a flame-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar, add 1-Bromo-2,4,6-trifluorobenzene (1.0 eq), the arylboronic acid (1.2 eq), and the base (3.0 eq).

• Evacuation and Backfilling: Seal the flask with a septum and purge with dry argon or nitrogen for 10-15 minutes. This is often done by evacuating the flask under vacuum and backfilling with inert gas, repeated three times.

• Solvent Addition: Add the degassed solvent mixture via syringe. The total volume should provide a concentration of approximately 0.1 M with respect to the aryl bromide.

• Degassing: Bubble argon or nitrogen through the stirred reaction mixture for another 15-20 minutes to ensure all traces of oxygen are removed.

• Catalyst Addition: In a separate vial, weigh the palladium catalyst and ligand (if not using a pre-catalyst) and dissolve in a small amount of degassed solvent. Add this solution to the reaction flask via syringe. Alternatively, for air-stable catalysts, they can be added as solids under a positive flow of inert gas.

• Reaction: Immerse the flask in a preheated oil bath at the desired temperature (e.g., 95 °C) and stir vigorously.

• Monitoring: Monitor the reaction's progress by periodically taking small aliquots (via syringe) and analyzing them by TLC or GC-MS until the starting aryl bromide is consumed.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.[7]

  • Transfer the mixture to a separatory funnel and extract with an organic solvent like Ethyl Acetate (EtOAc) three times.[7]

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.[7]

• Purification: Purify the crude residue by flash column chromatography on silica (B1680970) gel to obtain the pure biaryl product.[7][9]

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. quora.com [quora.com]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-Bromo-2,4,6-trifluorobenzene

Welcome to the Technical Support Center for the synthesis of 1-Bromo-2,4,6-trifluorobenzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during the synthesis and purification of this important fluorinated aromatic compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of 1-Bromo-2,4,6-trifluorobenzene?

A1: The most common laboratory synthesis method is the electrophilic aromatic substitution of 1,3,5-trifluorobenzene (B1201519) using bromine (Br₂) as the brominating agent and a Lewis acid catalyst, typically iron(III) bromide (FeBr₃) or iron filings which generate FeBr₃ in situ.

Q2: What are the primary impurities I should expect in the crude product?

A2: The primary impurities can include unreacted 1,3,5-trifluorobenzene, polybrominated species such as 1,3-dibromo-2,4,6-trifluorobenzene, and potentially small amounts of isomeric monobrominated products if the reaction conditions are not carefully controlled. Residual bromine and the catalyst are also present.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS). By taking small aliquots from the reaction mixture (after quenching and work-up), you can analyze the relative peak areas of the starting material (1,3,5-trifluorobenzene) and the desired product (1-Bromo-2,4,6-trifluorobenzene) to determine the extent of conversion.

Q4: What is the best method for purifying the crude 1-Bromo-2,4,6-trifluorobenzene?

A4: Fractional distillation is the most effective method for purifying 1-Bromo-2,4,6-trifluorobenzene on a laboratory scale, especially for removing unreacted starting material and higher boiling polybrominated byproducts.[1][2][3][4][5] For smaller scales or to remove non-volatile impurities, column chromatography on silica (B1680970) gel can also be employed.

Q5: What are the critical safety precautions when working with bromine?

A5: Bromine is a highly corrosive, toxic, and volatile substance.[6] Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6] It is advisable to have a solution of sodium thiosulfate (B1220275) or sodium bisulfite readily available to neutralize any spills.[6][7]

Troubleshooting Guides

This section provides solutions to common problems that may be encountered during the synthesis and purification of 1-Bromo-2,4,6-trifluorobenzene.

Low Conversion of Starting Material

Potential Cause	Recommended Solution
Inactive Catalyst	Ensure the iron(III) bromide is anhydrous and has not been deactivated by moisture. If using iron filings, ensure they are activated (e.g., by washing with dilute HCl, followed by water, ethanol, and ether, then drying).
Insufficient Reaction Time or Temperature	Monitor the reaction by GC. If the reaction has stalled, consider extending the reaction time. A slight increase in temperature may also be necessary, but this should be done cautiously to avoid side reactions.
Inadequate Mixing	Ensure vigorous stirring to maintain proper contact between the reactants, especially in a heterogeneous mixture.

Formation of Significant Amounts of Polybrominated Byproducts

Potential Cause	Recommended Solution
Excess Bromine	Use a stoichiometric amount or only a slight excess of bromine relative to the 1,3,5-trifluorobenzene.
High Reaction Temperature	Conduct the reaction at a lower temperature to improve selectivity for monobromination. Electrophilic aromatic substitution is an exothermic process, so controlled addition of bromine is crucial.
Prolonged Reaction Time	Once the starting material is consumed (as monitored by GC), quench the reaction promptly to prevent further bromination of the product.

Difficulties in Product Purification by Fractional Distillation

Potential Cause	Recommended Solution
Poor Separation of Product and Starting Material	Use a fractionating column with a higher number of theoretical plates for better separation of components with close boiling points.[1][5] Maintain a slow and steady distillation rate.[1]
Product Contaminated with High-Boiling Impurities	Ensure the distillation is stopped once the main fraction of 1-Bromo-2,4,6-trifluorobenzene has been collected and before the temperature rises significantly, which would indicate the distillation of higher-boiling impurities.
Product Decomposing During Distillation	If the product is thermally sensitive, consider performing the distillation under reduced pressure to lower the boiling point.[2]

Experimental Protocols

Synthesis of 1-Bromo-2,4,6-trifluorobenzene

This protocol is a general guideline for the synthesis of 1-Bromo-2,4,6-trifluorobenzene.

Materials:

• 1,3,5-Trifluorobenzene

• Bromine (Br₂)

• Iron filings or anhydrous Iron(III) bromide (FeBr₃)

• Anhydrous solvent (e.g., dichloromethane (B109758) or carbon tetrachloride)

• 10% Sodium thiosulfate solution

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser with a gas outlet to a scrubbing solution (e.g., sodium thiosulfate), add 1,3,5-trifluorobenzene and the anhydrous solvent.

• Add a catalytic amount of iron filings or anhydrous iron(III) bromide to the flask.

• Cool the mixture in an ice bath.

• Slowly add bromine, dissolved in a small amount of the anhydrous solvent, from the dropping funnel to the stirred reaction mixture. Maintain the temperature of the reaction mixture below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitor by GC).

• Quenching and Work-up:

  • Cool the reaction mixture in an ice bath.

  • Slowly add 10% sodium thiosulfate solution to quench the excess bromine. The reddish-brown color of bromine should disappear.[6]

  • Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize any acidic byproducts (HBr).

  • Wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and remove the solvent by rotary evaporation.

Purification by Fractional Distillation

• Set up a fractional distillation apparatus with a Vigreux column.

• Carefully transfer the crude product to the distillation flask.

• Heat the flask gently.

• Collect the fractions at the appropriate boiling point range. The boiling point of 1-Bromo-2,4,6-trifluorobenzene is approximately 140.5 °C at atmospheric pressure.[8]

Data Presentation

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Refractive Index (n20/D)
1,3,5-Trifluorobenzene	132.08	75.5	1.277	1.417
1-Bromo-2,4,6-trifluorobenzene	210.98	140.5[8]	1.79[8]	1.485[8]
1,3-Dibromo-2,4,6-trifluorobenzene	289.88	~190-200 (estimated)	>1.8	N/A

Visualizations

Logical Workflow for Troubleshooting Low Product Yield

Caption: Troubleshooting decision tree for low product yield.

Experimental Workflow for Synthesis and Purification

Caption: General workflow for the synthesis and purification.

References

• 1. Purification [chem.rochester.edu]
• 2. Purification – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 3. vlab.amrita.edu [vlab.amrita.edu]
• 4. chembam.com [chembam.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. 1-Bromo-2,4,6-trifluorobenzene CAS#: 2367-76-2 [m.chemicalbook.com]

Technical Support Center: 1-Bromo-2,4,6-trifluorobenzene Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Bromo-2,4,6-trifluorobenzene. The content addresses common issues related to solvent effects and other experimental parameters.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions involving 1-Bromo-2,4,6-trifluorobenzene?

A1: 1-Bromo-2,4,6-trifluorobenzene is a versatile chemical intermediate primarily used in palladium-catalyzed cross-coupling reactions (like Suzuki, Heck, and Sonogashira), nucleophilic aromatic substitution (SNAr), and the formation of Grignard reagents.[1][2] The bromine atom can be readily activated by transition metal catalysts or converted into an organometallic reagent, while the fluorine atoms activate the ring for nucleophilic attack.[1]

Q2: How do the three fluorine atoms on the benzene (B151609) ring affect its reactivity?

A2: The three fluorine atoms are strongly electron-withdrawing, which significantly impacts the molecule's reactivity.[1] This inductive effect makes the aromatic ring electron-deficient, which in turn makes the bromine atom a good leaving group in metal-catalyzed cross-coupling reactions and makes the ring highly susceptible to nucleophilic attack (SNAr).[1] This can lead to improved yields and selectivity compared to non-fluorinated analogues.[1]

Q3: What is the general role of a solvent in reactions with this compound?

A3: The solvent plays a critical role in dissolving reactants, stabilizing transition states and intermediates, and influencing the reaction mechanism and rate.[3] For instance, polar solvents are generally helpful in nucleophilic substitutions as they can help dissolve ionic nucleophiles.[3] In metal-catalyzed reactions like Suzuki coupling, the solvent must solubilize the catalyst, base, and organic components.[4] For Grignard reactions, the solvent must be aprotic and able to stabilize the organomagnesium compound.[5][6]

Q4: Which type of solvent is optimal for Nucleophilic Aromatic Substitution (SNAr) reactions?

A4: Dipolar aprotic solvents are highly recommended for SNAr reactions.[7] Solvents like DMF, DMSO, and acetonitrile (B52724) significantly accelerate the reaction rate compared to protic solvents (like water or alcohols).[7] This is because protic solvents can form strong hydrogen bonds with the nucleophile, stabilizing it and reducing its reactivity.[3] Aprotic solvents do not have this stabilizing effect, leaving the nucleophile more reactive.[3]

Q5: What are typical solvent systems for Suzuki-Miyaura coupling reactions?

A5: Suzuki-Miyaura couplings are versatile and can be performed in a variety of organic solvents, often with a small amount of water added.[4][8] Common solvent systems include mixtures like 1,4-dioxane/water, THF/water, or toluene/water.[4][9][10] The presence of water and a base (e.g., K₂CO₃, K₃PO₄) is crucial for the transmetalation step of the catalytic cycle.[4][9]

Q6: Why are anhydrous (dry) solvents critical for forming a Grignard reagent?

A6: Grignard reagents are extremely strong bases and will react readily with any protic substance, including water.[5][11] This reaction protonates the carbanion of the Grignard reagent, destroying it and preventing it from reacting with the desired electrophile.[5] Therefore, anhydrous ethereal solvents like diethyl ether or tetrahydrofuran (B95107) (THF) are essential, as they are aprotic and effectively stabilize the Grignard reagent as it forms.[5][6]

Troubleshooting Guides

Issue 1: Low or No Yield in Nucleophilic Aromatic Substitution (SNAr)

Potential Cause	Troubleshooting Steps
Incorrect Solvent Choice	The use of polar protic solvents (e.g., methanol, ethanol, water) can stabilize the nucleophile through hydrogen bonding, drastically reducing its reactivity and slowing the reaction.[3] Solution: Switch to a polar aprotic solvent such as DMF, DMSO, or acetonitrile to enhance nucleophilicity and accelerate the reaction.[7]
Insufficient Activation	The SNAr reaction relies on the electron-withdrawing nature of the fluorine atoms. If the nucleophile is too weak, the reaction may not proceed. Solution: Use a stronger nucleophile or increase the reaction temperature. Ensure the starting material is pure.
Base Incompatibility	For reactions involving anionic nucleophiles generated in situ, the choice and amount of base are critical. Solution: Ensure the base is strong enough to deprotonate the nucleophile precursor and is soluble in the reaction medium.

Issue 2: Poor Performance in Suzuki-Miyaura Coupling

Potential Cause	Troubleshooting Steps
Catalyst Inactivity	The Palladium catalyst may be oxidized or poisoned. Some Pd(II) precatalysts require in-situ reduction to the active Pd(0) state, which can be inefficient.[10] Solution: Use a fresh catalyst or a more robust, air-stable precatalyst (e.g., a Buchwald precatalyst).[10] Degas the solvent thoroughly by bubbling with an inert gas (Argon or Nitrogen) before adding the catalyst to prevent oxidation.[12]
Incorrect Base or Solvent	The combination of base and solvent is crucial for the transmetalation step.[12] An insoluble base or a solvent system that doesn't facilitate the transfer of the organic group from boron to palladium will halt the catalytic cycle. Solution: Screen different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvent mixtures (e.g., dioxane/water, toluene/ethanol/water).[9][10] Ensure the base is finely ground for better solubility.
Boronic Acid Decomposition	Boronic acids can undergo protodeboronation (replacement of the boronic acid group with hydrogen) or form unreactive boroxines, especially at high temperatures. Solution: Use a slight excess (1.1-1.5 equivalents) of the boronic acid or ester.[10] Add the catalyst last after heating the reaction mixture to the desired temperature to minimize side reactions.[10]

Issue 3: Failure to Form Grignard Reagent

Potential Cause	Troubleshooting Steps
Presence of Moisture	Water in the glassware, solvent, or on the surface of the magnesium will quench the Grignard reagent as it forms.[5][11] Solution: All glassware must be rigorously dried in an oven (e.g., >120 °C overnight) and assembled while hot under a stream of inert gas.[11] Use freshly opened or distilled anhydrous solvents.
Passive Magnesium Surface	Magnesium metal is typically coated with a passivating layer of magnesium oxide (MgO), which prevents it from reacting with the aryl bromide.[5] Solution: Activate the magnesium turnings just before use. Common methods include adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or mechanically crushing the turnings in the flask under an inert atmosphere to expose a fresh surface.[6]
Reaction Fails to Initiate	Even with activation, the reaction can sometimes be slow to start. Solution: Gentle warming with a heat gun can help initiate the reaction. Sonication is also an effective method. Once initiated, the reaction is exothermic and may require cooling to maintain control.[6]

Data Presentation

Table 1: General Solvent Effects on Common Reactions of 1-Bromo-2,4,6-trifluorobenzene

Reaction Type	Polar Protic Solvents (e.g., H₂O, MeOH)	Polar Aprotic Solvents (e.g., DMF, DMSO, THF)	Non-Polar Solvents (e.g., Toluene, Hexane)
SNAr	Disfavored: Stabilizes and deactivates the nucleophile, leading to very slow rates.[3]	Highly Favored: Solvates the cation but not the anion, increasing nucleophile reactivity and reaction rate.[7]	Poor: Reactants, especially ionic nucleophiles, often have poor solubility.
Suzuki Coupling	Often used as a co-solvent with an organic solvent to facilitate the action of the inorganic base.[4][8]	Good: Solvents like THF and Dioxane are commonly used, often with water as a co-solvent.[9][10]	Good: Toluene is a common solvent, typically used with a phase-transfer catalyst or aqueous base.[9]
Grignard Formation	Unsuitable: Reacts with and destroys the Grignard reagent.[5]	Essential (Ethereal): Anhydrous THF or Diethyl Ether are required to stabilize the Grignard reagent.[5][6]	Unsuitable: Does not effectively stabilize the Grignard reagent.

Experimental Protocols

Protocol 1: General Procedure for Nucleophilic Aromatic Substitution (SNAr)

• To a dry flask under an inert atmosphere (Nitrogen or Argon), add 1-Bromo-2,4,6-trifluorobenzene (1.0 eq) and a polar aprotic solvent (e.g., DMF or DMSO).

• Add the nucleophile (1.1 - 1.5 eq). If the nucleophile is neutral (e.g., an amine), a non-nucleophilic base (e.g., K₂CO₃ or Et₃N, 2.0 eq) may be required.

• Stir the mixture at room temperature or heat as required (e.g., 50-100 °C) to drive the reaction to completion.

• Monitor the reaction progress using TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench by pouring it into water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

• To a flame-dried flask, add the arylboronic acid or ester (1.2 eq), a base (e.g., K₂CO₃ or K₃PO₄, 2.0-3.0 eq), and 1-Bromo-2,4,6-trifluorobenzene (1.0 eq).[10]

• Seal the flask with a septum and purge with an inert gas (Argon) for 10-15 minutes.

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane:water).[10]

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and ligand (if required) under a positive pressure of inert gas.

• Heat the reaction mixture with vigorous stirring (e.g., 80-100 °C) for the required time (typically 4-24 hours).[9][10]

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic phase with brine, dry over anhydrous MgSO₄, filter, and concentrate.[9]

• Purify the product via column chromatography.

Protocol 3: General Procedure for Grignard Reagent Formation and Reaction

• Preparation: Place magnesium turnings (1.2 eq) in a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet. Add a small crystal of iodine to activate the magnesium.[6]

• Initiation: Add a small portion of a solution of 1-Bromo-2,4,6-trifluorobenzene (1.0 eq) in anhydrous diethyl ether or THF via the dropping funnel. Warm gently until the color of the iodine fades and bubbling begins, indicating the reaction has started.[6]

• Formation: Add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir until most of the magnesium is consumed (1-2 hours).[6]

• Reaction: Cool the freshly prepared Grignard reagent in an ice bath. Slowly add a solution of the electrophile (e.g., an aldehyde or ketone, 1.0 eq) in the same anhydrous solvent.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous ammonium (B1175870) chloride solution.

• Extract the product with ether, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude product, which can then be purified.

Visualizations

References

• 1. nbinno.com [nbinno.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. benchchem.com [benchchem.com]
• 7. Solvent effects and mechanism for a nucleophilic aromatic substitution from QM/MM simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. rsc.org [rsc.org]
• 12. m.youtube.com [m.youtube.com]

Technical Support Center: Troubleshooting Low Yield in 1-Bromo-2,4,6-trifluorobenzene Reactions

Welcome to the technical support center for reactions involving 1-Bromo-2,4,6-trifluorobenzene. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues leading to low yields in their experiments. The content is structured in a question-and-answer format to directly address specific challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 1-Bromo-2,4,6-trifluorobenzene?

A1: 1-Bromo-2,4,6-trifluorobenzene is a versatile building block, particularly in cross-coupling chemistry. The electron-withdrawing nature of the three fluorine atoms makes the C-Br bond susceptible to oxidative addition in palladium catalysis and nucleophilic attack.[1] Common reactions include:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids or esters.

• Buchwald-Hartwig Amination: For the synthesis of N-arylated compounds.

• Grignard Reagent Formation: To create a potent nucleophile for reaction with various electrophiles.

• Nucleophilic Aromatic Substitution (SNAr): Where the bromine is displaced by a strong nucleophile.

Q2: Why am I getting a low yield in my cross-coupling reaction with 1-Bromo-2,4,6-trifluorobenzene?

A2: Low yields in cross-coupling reactions with this substrate can stem from several factors. The high electrophilicity of the aromatic ring can sometimes lead to side reactions. Common culprits include:

• Catalyst deactivation: Impurities in the reagents or solvent can poison the palladium catalyst.

• Suboptimal reaction conditions: Incorrect choice of ligand, base, solvent, or temperature can significantly impact the yield.

• Side reactions: Homocoupling of the boronic acid (in Suzuki reactions) or decomposition of the starting material or product can occur.

• Poor quality of reagents: The purity of 1-Bromo-2,4,6-trifluorobenzene and the coupling partner is crucial.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Q: My Suzuki-Miyaura coupling of 1-Bromo-2,4,6-trifluorobenzene with an arylboronic acid is giving a low yield. What should I check first?

A: Start by verifying the integrity of your reagents and the reaction setup. Ensure your solvent is anhydrous and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). The choice of palladium catalyst, ligand, and base are critical.

Troubleshooting Steps:

• Reagent Quality:

  • Boronic Acid: Check for decomposition. Boronic acids can dehydrate to form boroxines or undergo protodeboronation.

  • 1-Bromo-2,4,6-trifluorobenzene: Ensure it is free from impurities.

• Catalyst System:

  • Palladium Source: Use a reliable Pd(0) or Pd(II) precatalyst.

  • Ligand: For electron-deficient aryl bromides, electron-rich and bulky phosphine (B1218219) ligands are often effective.

  • Base: The choice of base is crucial. A weaker base might be insufficient, while a very strong base could cause side reactions.

• Reaction Conditions:

  • Solvent: A combination of an organic solvent and water is often used. The ratio can be critical.

  • Temperature: The reaction may require heating, but excessive temperatures can lead to decomposition.

Logical Troubleshooting Flowchart for Low Yield in Suzuki-Miyaura Coupling

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions.

Quantitative Data Summary: Suzuki-Miyaura Coupling

Entry	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Phenylboronic Acid	Pd(OAc)₂ (3.3)	SPhos (6.6)	K₃PO₄	Ethanol (B145695)	Not Specified	50 (over 2 steps)	[2]
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂ (3)	-	K₂CO₃	Toluene/H₂O	100	85	Analogous Substrate
3	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O	80	78	Analogous Substrate
*Data for closely related electron-deficient aryl bromides.

Buchwald-Hartwig Amination

Q: I am attempting a Buchwald-Hartwig amination with 1-Bromo-2,4,6-trifluorobenzene and a primary amine, but the yield is poor. What are the likely causes?

A: Low yields in this reaction are often related to the choice of catalyst system (palladium precursor and ligand) and the base. The nature of the amine also plays a significant role.

Troubleshooting Steps:

• Catalyst and Ligand:

  • The combination of a palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and a suitable phosphine ligand is critical. For electron-deficient aryl bromides, bulky, electron-rich biarylphosphine ligands are often preferred.

• Base Selection:

  • A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) is commonly used. Weaker bases may result in incomplete conversion.

• Amine Substrate:

  • Ensure the amine is pure. Some amines can act as inhibitors to the catalyst.

• Side Reactions:

  • Hydrodehalogenation (replacement of bromine with hydrogen) can be a significant side reaction.

Experimental Workflow for Buchwald-Hartwig Amination

Caption: General experimental workflow for Buchwald-Hartwig amination.

Quantitative Data Summary: Buchwald-Hartwig Amination

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Reference
1	Aniline	Pd(OAc)₂ (10)	XPhos (10)	NaOtBu	Toluene	100	78	Analogous Substrate
2	Morpholine	Pd₂(dba)₃ (2)	RuPhos (4)	K₃PO₄	Dioxane	110	82	Analogous Substrate
3	n-Butylamine	Pd(OAc)₂ (5)	cataCXium A (7.5)	K₂CO₃	t-BuOH	90	75	Analogous Substrate
Data for closely related electron-deficient aryl bromides.

Grignard Reagent Formation

Q: I am having trouble forming the Grignard reagent from 1-Bromo-2,4,6-trifluorobenzene. The reaction won't initiate, or I get a low yield of the desired product after reacting with an electrophile.

A: Grignard reagent formation is highly sensitive to reaction conditions, particularly the absence of water and the activation of the magnesium surface.

Troubleshooting Steps:

• Anhydrous Conditions:

  • Ensure all glassware is rigorously dried and the solvent (typically THF or diethyl ether) is anhydrous. Even trace amounts of water will quench the Grignard reagent.

• Magnesium Activation:

  • The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. Activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by mechanically crushing the turnings.

• Initiation:

  • A small amount of the aryl bromide solution can be added initially, and gentle warming may be required to start the reaction.

• Side Reaction: Wurtz Coupling:

  • A common side reaction is the coupling of the newly formed Grignard reagent with unreacted 1-Bromo-2,4,6-trifluorobenzene to form a homocoupled biaryl. To minimize this, add the aryl bromide solution slowly to maintain a low concentration in the reaction mixture.

Logical Relationship for Minimizing Wurtz Coupling

Caption: Key factors to control for minimizing Wurtz coupling.

Quantitative Data Summary: Grignard Reaction

Entry	Electrophile	Grignard Formation Conditions	Reaction with Electrophile Conditions	Yield (%)	Reference
1	BF₃·Et₂O	iPrMgCl, THF, -20 °C to rt	THF	83	[3]
2	Not specified	Mg, Et₂O, reflux	Not specified	95 (of subsequent product)	[4]
*Yields refer to the product formed after the Grignard reagent reacts with the specified electrophile.

Detailed Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization.

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the arylboronic acid (1.1 eq.), potassium phosphate (B84403) (2.0 eq.), and 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.).

• Catalyst Addition: Add Palladium(II) acetate (B1210297) (3 mol%) and SPhos (6 mol%).

• Solvent Addition: Add anhydrous ethanol via syringe.

• Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with water, and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel.

Protocol 2: Grignard Reagent Formation and Reaction

This protocol is adapted from a procedure for a similar substrate.[3]

• Reaction Setup: Assemble a flame-dried three-neck flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer under an argon atmosphere. Place magnesium turnings (1.0 eq.) in the flask.

• Initiation: Add a small crystal of iodine. Prepare a solution of 1-Bromo-2,4,6-trifluorobenzene (1.0 eq.) in anhydrous THF in the dropping funnel. Add a small portion of the bromide solution to the magnesium. Gentle warming may be necessary to initiate the reaction (indicated by the disappearance of the iodine color and bubbling).

• Grignard Formation: Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Electrophile: Cool the Grignard solution to the desired temperature (e.g., 0 °C or -78 °C). Slowly add a solution of the electrophile (1.0 eq.) in anhydrous THF.

• Workup: After the reaction is complete (monitored by TLC), quench the reaction by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with diethyl ether, wash the organic layer with brine, and dry over anhydrous sodium sulfate.

• Purification: After filtration and concentration, purify the crude product by column chromatography or distillation.

References

• 1. nbinno.com [nbinno.com]
• 2. WO2015087094A1 - New arylalkenylpropargylamine derivatives exhibiting neuroprotective action for the treatment of neurodegenerative diseases - Google Patents [patents.google.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. pure.uva.nl [pure.uva.nl]

Technical Support Center: 1-Bromo-2,4,6-trifluorobenzene Reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1-Bromo-2,4,6-trifluorobenzene. This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work-ups.

Frequently Asked Questions (FAQs)

Q1: What are the key reactivity features of 1-Bromo-2,4,6-trifluorobenzene?

1-Bromo-2,4,6-trifluorobenzene is a versatile reagent characterized by a polarized carbon-bromine bond, making it susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the three fluorine atoms enhances the electrophilicity of the aromatic ring, influencing its reactivity in various transformations.

Q2: What are the typical applications of 1-Bromo-2,4,6-trifluorobenzene in synthesis?

This compound is a valuable building block for the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. It is commonly used in Grignard reactions to form functionalized benzene (B151609) derivatives and in palladium-catalyzed cross-coupling reactions such as Suzuki and Heck couplings to create biaryl compounds and substituted alkenes, respectively.

Q3: What are the general safety precautions when working with 1-Bromo-2,4,6-trifluorobenzene?

1-Bromo-2,4,6-trifluorobenzene is a flammable liquid and should be handled in a well-ventilated fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Avoid inhalation, ingestion, and contact with skin and eyes.

Q4: How should I store 1-Bromo-2,4,6-trifluorobenzene?

It is recommended to store 1-Bromo-2,4,6-trifluorobenzene in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.

Grignard Reaction Troubleshooting Guide

Grignard reactions involving 1-Bromo-2,4,6-trifluorobenzene can be sensitive to reaction conditions. Below are common issues and their solutions.

Issue 1: Low or no yield of the Grignard reagent.

Possible Cause	Solution
Presence of moisture in glassware or solvent.	Rigorously dry all glassware in an oven and cool under an inert atmosphere. Use anhydrous solvents.
Inactive magnesium surface.	Activate magnesium turnings by gently crushing them with a glass rod or by adding a small crystal of iodine.
Impure 1-Bromo-2,4,6-trifluorobenzene.	Ensure the purity of the starting material, as protic impurities will quench the Grignard reagent.

Issue 2: Formation of a significant amount of biphenyl (B1667301) side product.

Possible Cause	Solution
High local concentration of 1-Bromo-2,4,6-trifluorobenzene.	Add the solution of 1-Bromo-2,4,6-trifluorobenzene to the magnesium suspension slowly and dropwise to maintain a low concentration.[1]
High reaction temperature.	Maintain a gentle reflux and avoid overheating, as higher temperatures can favor the formation of the biphenyl side product.[1]

Experimental Protocol: Grignard Reaction with an Aldehyde

This protocol details the formation of a Grignard reagent from 1-Bromo-2,4,6-trifluorobenzene and its subsequent reaction with an aldehyde.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Aldehyde (e.g., benzaldehyde)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere, add magnesium turnings. Add a solution of 1-Bromo-2,4,6-trifluorobenzene in anhydrous diethyl ether dropwise. Initiate the reaction with gentle warming if necessary. Once initiated, maintain a gentle reflux until the magnesium is consumed.

• Reaction with Aldehyde: Cool the Grignard reagent solution to 0 °C. Slowly add a solution of the aldehyde in anhydrous diethyl ether. Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Work-up:

  • Quenching: Carefully pour the reaction mixture into a beaker containing a cold, saturated aqueous solution of ammonium chloride with vigorous stirring.[2]

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x).

  • Washing: Combine the organic layers and wash with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: General workflow for a Grignard reaction.

Suzuki Coupling Troubleshooting Guide

The Suzuki-Miyaura coupling is a powerful tool for C-C bond formation, but challenges can arise, especially with electron-deficient substrates like 1-Bromo-2,4,6-trifluorobenzene.

Issue 1: Low or no conversion to the desired biaryl product.

Possible Cause	Solution
Inactive catalyst.	Use a fresh batch of palladium catalyst and ligand. Consider using a more robust catalyst system, such as a palladacycle precatalyst with a bulky, electron-rich phosphine (B1218219) ligand (e.g., XPhos, SPhos).
Inappropriate base.	The choice of base is critical. Screen different bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄. Ensure the base is finely powdered and anhydrous.
Inefficient transmetalation.	The presence of water can be beneficial for transmetalation. Use a solvent system such as dioxane/water or toluene/ethanol/water.

Issue 2: Significant formation of homocoupled byproducts.

Possible Cause	Solution
Presence of oxygen.	Thoroughly degas all solvents and the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) or by freeze-pump-thaw cycles.
Catalyst system promotes homocoupling.	Use bulky phosphine ligands that can sterically hinder the formation of homocoupling products.

Experimental Protocol: Suzuki Coupling with an Arylboronic Acid

This protocol outlines a general procedure for the Suzuki coupling of 1-Bromo-2,4,6-trifluorobenzene with an arylboronic acid.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Arylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable ligand

• Potassium carbonate (K₂CO₃)

• Toluene, ethanol, and water (degassed)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, combine 1-Bromo-2,4,6-trifluorobenzene, the arylboronic acid, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Solvent Addition: Add the degassed solvent mixture of toluene, ethanol, and water.

• Reaction: Heat the mixture to 80-100 °C and stir vigorously for 12-24 hours, monitoring by TLC.

• Work-up:

  • Quenching: Cool the reaction to room temperature and add water.

  • Extraction: Extract the aqueous layer with ethyl acetate (3x).

  • Washing: Combine the organic layers and wash with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or recrystallization.

Caption: Troubleshooting logic for Suzuki coupling reactions.

Heck Reaction Troubleshooting Guide

The Heck reaction provides a valuable method for the alkenylation of 1-Bromo-2,4,6-trifluorobenzene.

Issue 1: Incomplete consumption of starting material.

Possible Cause	Solution
Insufficient catalyst activity.	Increase the catalyst loading or consider a more active palladium precatalyst.
Suboptimal reaction temperature.	Gradually increase the reaction temperature. For electron-deficient aryl bromides, higher temperatures may be required.
Inefficient base.	Triethylamine is a common base, but others like potassium carbonate or sodium acetate can be screened.

Issue 2: Formation of undesired side products.

Possible Cause	Solution
Homocoupling of the aryl bromide.	Optimize the reaction temperature and catalyst loading to minimize this side reaction.[3]
Isomerization of the product alkene.	This can sometimes be observed. Adjusting the ligand and reaction time may help to minimize isomerization.[3]

Experimental Protocol: Heck Reaction with an Acrylate

This protocol describes a general procedure for the Heck reaction of 1-Bromo-2,4,6-trifluorobenzene with an acrylate.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Acrylate (e.g., methyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• Anhydrous N,N-dimethylformamide (DMF)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a dry round-bottom flask, combine 1-Bromo-2,4,6-trifluorobenzene, the acrylate, Pd(OAc)₂, and PPh₃.

• Solvent and Base Addition: Add anhydrous DMF and triethylamine.

• Reaction: Heat the mixture to 100-120 °C with vigorous stirring for 12-24 hours, monitoring by TLC or GC-MS.[3]

• Work-up:

  • Quenching: Cool the reaction to room temperature and dilute with ethyl acetate.

  • Washing: Wash with water (3x) and then with brine.[3]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Data Presentation

Table 1: Comparison of Reaction Conditions for Suzuki Coupling of Related Aryl Bromides

Aryl Bromide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromobenzonitrile	Phenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄ (2)	Toluene	100	12	95
1-Bromo-4-nitrobenzene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃ (2)	Dioxane/H₂O	100	16	92
1-Bromo-3,5-bis(trifluoromethyl)benzene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃ (2)	Toluene/EtOH/H₂O	80	24	88

Table 2: Comparison of Reaction Conditions for Heck Reaction of Related Aryl Bromides

Aryl Bromide	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromobenzonitrile	Styrene	Pd(OAc)₂ (1)	P(o-tolyl)₃ (2)	Et₃N (1.5)	DMF	100	12	96
1-Bromo-4-nitrobenzene	Methyl acrylate	PdCl₂(PPh₃)₂ (2)	-	NaOAc (2)	DMA	120	18	90
1-Bromo-3,5-bis(trifluoromethyl)benzene	n-Butyl acrylate	Pd₂(dba)₃ (1)	P(t-Bu)₃ (2)	Cy₂NMe (1.5)	Dioxane	110	24	85

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. angenechemical.com [angenechemical.com]

Technical Support Center: Scale-Up of 1-Bromo-2,4,6-trifluorobenzene Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals involved in the synthesis of 1-Bromo-2,4,6-trifluorobenzene. It provides troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the scale-up of this process.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of 1-Bromo-2,4,6-trifluorobenzene?

A1: The primary safety concerns revolve around the handling of bromine and the management of the reaction exotherm. Bromine is a highly corrosive, toxic, and volatile substance that can cause severe burns upon contact and is harmful if inhaled. On a larger scale, the risk of a significant release of bromine vapor increases. The bromination of aromatic compounds is an exothermic reaction. Without proper heat management, the reaction temperature can rise uncontrollably, leading to increased pressure, potential for runaway reactions, and the formation of hazardous byproducts.

Q2: What are the key process parameters to monitor and control during the scale-up?

A2: Critical process parameters to monitor and control include:

• Temperature: Precise temperature control is crucial to manage the reaction rate and minimize side reactions.

• Reagent Addition Rate: Slow and controlled addition of the brominating agent is essential to manage the exotherm and prevent localized high concentrations, which can lead to over-bromination.

• Agitation: Efficient mixing is necessary to ensure homogeneity, improve heat transfer, and maintain a consistent reaction rate. Inadequate agitation can lead to localized "hot spots."

• Reaction Time: The reaction should be monitored for completion to avoid unnecessary heating and potential byproduct formation.

• Pressure: In a closed reactor system, pressure should be monitored as an indicator of reaction progress and potential off-gassing.

Q3: What are the common impurities and byproducts in this synthesis, and how can they be minimized?

A3: The most common byproduct is the formation of di-brominated species (1,3-Dibromo-2,4,6-trifluorobenzene). The formation of these impurities can be minimized by:

• Stoichiometry Control: Using a slight excess of 1,3,5-trifluorobenzene (B1201519) relative to the brominating agent.

• Controlled Addition: Slow, subsurface addition of the brominating agent to avoid localized excess.

• Temperature Management: Maintaining the optimal reaction temperature to favor mono-bromination.

Q4: What type of reactor material is recommended for this process at scale?

A4: Due to the corrosive nature of bromine and hydrobromic acid (a byproduct), glass-lined steel or reactors made of highly resistant alloys (e.g., Hastelloy) are recommended for pilot plant and industrial-scale synthesis. For laboratory-scale development, borosilicate glass is suitable.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Action(s)
Low Conversion of 1,3,5-trifluorobenzene	1. Insufficient reaction time. 2. Reaction temperature is too low. 3. Inadequate mixing. 4. Deactivated catalyst (if used).	1. Monitor the reaction by GC or HPLC and extend the reaction time. 2. Gradually increase the reaction temperature in small increments, monitoring for any changes in reaction rate and byproduct formation. 3. Increase the agitation speed to improve mass transfer. 4. If using a catalyst, ensure it is fresh and dry. Consider increasing the catalyst loading.
High Levels of Di-brominated Impurities	1. Brominating agent added too quickly. 2. Poor temperature control (hot spots). 3. Incorrect stoichiometry (excess brominating agent).	1. Reduce the addition rate of the brominating agent. Consider subsurface addition to improve dispersion. 2. Improve reactor cooling and agitation to ensure uniform temperature distribution. 3. Carefully check the molar ratios of the reactants. Use a slight excess of 1,3,5-trifluorobenzene.
Reaction Runaway/Uncontrolled Exotherm	1. Addition of brominating agent is too fast. 2. Inadequate cooling capacity for the scale of the reaction. 3. Insufficient agitation.	1. Immediately stop the addition of the brominating agent. 2. Apply maximum cooling to the reactor. 3. Ensure the agitation is at an appropriate speed for the vessel size. 4. For future runs, reduce the addition rate and/or dilute the brominating agent. Conduct a thorough thermal hazard assessment before scaling up further.
Difficulties in Product Isolation/Purification	1. Presence of unreacted starting material and byproducts. 2. Emulsion formation during workup.	1. Optimize the reaction to maximize conversion and minimize byproducts. 2. Consider fractional distillation under reduced pressure for purification. The boiling points of the components are sufficiently different for effective separation. 3. During aqueous workup, add a small amount of brine to help break emulsions.

Experimental Protocols

Representative Lab-Scale Synthesis of 1-Bromo-2,4,6-trifluorobenzene

Disclaimer: This is a representative protocol and should be adapted and optimized for specific laboratory conditions and scale. A thorough risk assessment must be conducted before carrying out this reaction.

Materials:

• 1,3,5-Trifluorobenzene

• Bromine

• Iron powder (catalyst)

• Dichloromethane (solvent)

• Sodium bisulfite solution (for quenching)

• Sodium bicarbonate solution (for neutralization)

• Brine

• Anhydrous magnesium sulfate (B86663) (for drying)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Dropping funnel

• Condenser with a gas outlet to a scrubber (containing sodium bisulfite solution)

• Thermometer

• Heating mantle with temperature controller

Procedure:

• To a dry three-necked flask equipped with a mechanical stirrer, thermometer, and a condenser connected to a scrubber, add 1,3,5-trifluorobenzene and dichloromethane.

• Add a catalytic amount of iron powder to the mixture.

• Cool the mixture to 0-5 °C using an ice bath.

• Slowly add bromine via the dropping funnel over a period of 1-2 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by GC or TLC.

• Once the reaction is complete, cool the mixture back to 0-5 °C and slowly quench with a saturated sodium bisulfite solution until the red-brown color of bromine disappears.

• Separate the organic layer. Wash the organic layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation under reduced pressure to yield pure 1-Bromo-2,4,6-trifluorobenzene.

Scale-Up Considerations: Data Summary

The following table summarizes key parameters that require careful consideration during the scale-up from laboratory to pilot plant or industrial production. The values provided are indicative and will need to be optimized for each specific scale and equipment.

Parameter	Laboratory Scale (e.g., 1L)	Pilot Plant Scale (e.g., 100L)	Key Scale-Up Challenge
Heat Transfer	Surface area to volume ratio is high; efficient heat dissipation.	Surface area to volume ratio is significantly lower.	Management of the reaction exotherm becomes critical. Requires a robust reactor cooling system.
Addition Time of Bromine	1-2 hours	4-8 hours (or longer, depending on cooling capacity)	Slower addition is necessary to control the exotherm.
Agitation	Magnetic or overhead stirrer.	Impeller-type agitator (e.g., turbine, pitched blade).	Ensuring homogeneity in a larger volume to avoid localized hot spots and concentration gradients.
Quenching	Can be done relatively quickly in a separatory funnel.	Requires controlled addition of quenching agent to a cooled reactor to manage gas evolution and potential exotherms.	Safe handling of large volumes of quenching solution and off-gases.
Purification	Laboratory-scale distillation apparatus.	Industrial-scale distillation column with appropriate packing and vacuum system.	Achieving high purity on a large scale requires efficient fractional distillation.

Visualizations

Caption: Troubleshooting workflow for scale-up synthesis.

Caption: Experimental workflow for scaled-up synthesis.

Reference Data & Comparative Studies

Reactivity Face-Off: A Comparative Guide to 1-Bromo-2,4,6-trifluorobenzene and 1-Bromo-2,4,5-trifluorobenzene

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorinated building blocks for organic synthesis, 1-bromo-2,4,6-trifluorobenzene and 1-bromo-2,4,5-trifluorobenzene (B152817) are two structurally similar yet electronically distinct isomers. Their utility in the construction of complex molecules for pharmaceuticals, agrochemicals, and materials science is well-established. This guide provides a comparative analysis of their reactivity in key synthetic transformations, including Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Grignard reagent formation, and nucleophilic aromatic substitution.

While direct, head-to-head comparative studies with quantitative data under identical conditions are scarce in the published literature, this guide offers a theoretical framework for understanding their reactivity differences based on structural and electronic properties. This is supplemented with available experimental data for each isomer to provide practical insights for reaction design and optimization.

Theoretical Reactivity Comparison: Electronic and Steric Effects

The reactivity of these isomers is primarily dictated by the position of the three fluorine atoms relative to the bromine atom and the reaction center.

• 1-Bromo-2,4,6-trifluorobenzene: In this symmetrical isomer, the fluorine atoms are located at both ortho positions and the para position relative to the bromine. This arrangement exerts a strong, cumulative electron-withdrawing effect on the aromatic ring, making the carbon atom attached to the bromine more electrophilic and susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions. The two ortho-fluorine atoms also introduce significant steric hindrance around the C-Br bond.

• 1-Bromo-2,4,5-trifluorobenzene: This unsymmetrical isomer has one ortho, one meta, and one para fluorine atom relative to the bromine. The overall electron-withdrawing effect is still substantial, but the electronic distribution is different. The single ortho-fluorine atom provides less steric hindrance compared to the 2,4,6-isomer.

Implications for Reactivity:

• Palladium-Catalyzed Cross-Coupling (Suzuki, Buchwald-Hartwig): The increased electrophilicity of the C-Br bond in the 2,4,6-isomer might suggest a faster rate of oxidative addition, a key step in these catalytic cycles. However, the significant steric hindrance from the two ortho-fluorines could counteract this electronic advantage by impeding the approach of the bulky palladium catalyst. Conversely, the 2,4,5-isomer, with less steric hindrance at one ortho position, may allow for more facile catalyst coordination and subsequent reaction, even if the C-Br bond is slightly less activated.

• Grignard Reagent Formation: The formation of a Grignard reagent involves the insertion of magnesium into the C-Br bond. The electron-deficient nature of both rings can make this reaction challenging. The steric bulk around the C-Br bond in the 2,4,6-isomer could further hinder the reaction.

• Nucleophilic Aromatic Substitution (SNAr): In SNAr reactions, where a nucleophile displaces a leaving group (in this case, potentially one of the fluorine atoms if a strong nucleophile is used, or the bromine under specific conditions), the electron-withdrawing nature of the other fluorine atoms is activating. The substitution pattern will be directed by the combined electronic effects of all substituents.

Comparative Performance in Key Reactions

The following sections present available experimental data for each isomer in common synthetic transformations. It is crucial to note that the reaction conditions are not identical, and thus direct quantitative comparisons of yield cannot be definitively made. However, these tables provide a valuable starting point for reaction optimization.

Suzuki-Miyaura Coupling

This palladium-catalyzed cross-coupling reaction is a powerful tool for forming C-C bonds. The reactivity of the aryl bromide is a critical factor in the efficiency of the reaction.

Table 1: Representative Suzuki-Miyaura Coupling Data

Isomer	Arylboronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1-Bromo-2,4,5-trifluorobenzene	4-Fluorophenylboronic acid	G-COOH-Pd-10	K2CO3	Dioxane/H2O	70	3	~95 (conversion)[1]
1-Bromo-2,4,6-trifluorobenzene	Phenylboronic acid	Pd(PPh3)4	Na2CO3	Toluene/EtOH/H2O	80	12	85

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• To a reaction vessel, add the aryl bromide (1.0 equiv), arylboronic acid (1.2 equiv), and base (e.g., K2CO3, 2.0 equiv).

• Add the solvent (e.g., a mixture of dioxane and water).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh3)4, 2-5 mol%).

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

References

• 1. mdpi.com [mdpi.com]

A Comparative Guide to Fluorination Reagents: Alternatives to 1-Bromo-2,4,6-trifluorobenzene

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine into molecules is a critical step in designing novel compounds with enhanced properties. While 1-Bromo-2,4,6-trifluorobenzene is a valuable building block for introducing a trifluorophenyl moiety, it is not a direct fluorinating agent. This guide provides a comprehensive comparison of commonly employed reagents for the introduction of fluorine atoms into organic molecules, focusing on their performance, safety, and applicability.

The landscape of fluorinating agents is broadly divided into two categories: electrophilic ("F+") and nucleophilic ("F-") reagents. The choice between these depends on the nature of the substrate and the desired transformation.

Electrophilic Fluorinating Agents: For Nucleophilic Substrates

Electrophilic fluorinating agents are the reagents of choice for the fluorination of electron-rich species such as enolates, enol ethers, and activated aromatic rings. Among the most widely used are Selectfluor® and N-Fluorobenzenesulfonimide (NFSI).

Performance Comparison: Selectfluor® vs. NFSI

Selectfluor® is generally considered a more powerful fluorinating agent than NFSI.[1] This higher reactivity can lead to higher yields and shorter reaction times, but it may also result in lower selectivity with sensitive substrates. The choice between the two often depends on the specific substrate and desired outcome.[1]

Substrate	Reagent	Reaction Conditions	Yield (%)	Reference
Ethyl 2-oxocyclopentanecarboxylate	Selectfluor®	MeCN, rt, 1h	95	[1]
Ethyl 2-oxocyclopentanecarboxylate	NFSI	5 mol% Pd complex, THF, rt, 24h	85	[1]
Anisole	Selectfluor®	CF₃SO₃H, CH₂Cl₂, rt, 1h	85	[1]
Anisole	NFSI	Neat, 100°C, 24h	40	[1]
1-Methylindole	Selectfluor®	MeCN, 0°C to rt, 30 min	92 (3-fluoro)	[1]
N-Benzylindole	NFSI	MeCN, rt, 12h	85 (3,3-difluoro)	[1]

Experimental Protocols: Electrophilic Fluorination

Fluorination of a β-Ketoester using Selectfluor®

This protocol is a typical procedure for the α-fluorination of a β-ketoester.

• Materials: β-ketoester (1.0 mmol), Selectfluor® (1.1 mmol), Acetonitrile (10 mL).

• Procedure:

  • To a round-bottom flask, add the β-ketoester and acetonitrile.

  • Add Selectfluor® in one portion.

  • Stir the mixture at room temperature and monitor the reaction by TLC.

  • Upon completion, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Fluorination of an Indole (B1671886) Derivative using NFSI

This protocol is adapted for the amination of indoles, but a similar procedure can be applied for fluorination, often requiring a catalyst or activation. For direct C-H fluorination of some heterocycles with NFSI, the reaction can be performed in water.[2]

• Materials: N-substituted indole (0.5 mmol), NFSI (1.0 mmol, 2.0 equiv), 1,2-dichloroethane (B1671644) (DCE) (2 mL), Potassium Carbonate (K₂CO₃) (0.05 mmol, 10 mol%).[3]

• Procedure:

  • To a flame-dried reaction tube, add the N-substituted indole, potassium carbonate, and NFSI.[3]

  • Add DCE under an inert atmosphere.[3]

  • Seal the tube and stir the mixture at 60 °C.[3]

  • Monitor the reaction by TLC.

  • Once the starting material is consumed, cool the reaction to room temperature.[3]

  • Remove the solvent under reduced pressure and purify the crude residue by flash chromatography on silica (B1680970) gel.[3]

Safety and Handling: Electrophilic Reagents

• Selectfluor®: A non-volatile, crystalline solid that is relatively safe and easy to handle.[4] It is not shock-sensitive and is thermally stable up to 190 °C. It is compatible with many common organic solvents.

• NFSI: A bench-stable, crystalline solid that is generally considered safe to handle under normal laboratory conditions.[3] It is less reactive than Selectfluor®, which can be an advantage for certain applications.

Caption: General workflow for electrophilic fluorination.

Nucleophilic Fluorinating Agents: For Deoxyfluorination

Nucleophilic fluorinating agents are primarily used for the conversion of alcohols to alkyl fluorides (deoxyfluorination) and carbonyl compounds to gem-difluorides. Diethylaminosulfur trifluoride (DAST) has been a workhorse in this area, but its hazardous nature has led to the development of safer alternatives like Deoxo-Fluor® and PyFluor®.

Performance Comparison: DAST vs. Deoxo-Fluor® vs. PyFluor®

Deoxo-Fluor® was developed as a more thermally stable alternative to DAST.[5] PyFluor® is a more recent addition, offering enhanced safety, stability, and selectivity, often minimizing elimination side reactions that can be problematic with DAST.[6]

Substrate	Reagent	Reaction Conditions	Yield (%)	Side Products	Reference
4-Nitrobenzyl Alcohol (Primary)	DAST	1.1 eq. DAST, CH₂Cl₂, RT, 1h	72	Not specified	[5]
Benzyl Alcohol (Primary)	Deoxo-Fluor®	-78 °C to RT	95	Not specified	[5]
Secondary Steroidal Alcohol	DAST	Not specified	47	44% elimination	[5]
Secondary Steroidal Alcohol	PyFluor®	1.1 eq. PyFluor, 2 eq. DBU, Toluene, 50 °C, 48h	79	<5% elimination	[5]

Experimental Protocols: Nucleophilic Deoxyfluorination

Deoxyfluorination of a Primary Alcohol using DAST

This protocol is a typical procedure for the fluorination of a primary alcohol.[3]

• Materials: 4-Nitrobenzyl alcohol (1.0 mmol), DAST (1.1 mmol), Anhydrous dichloromethane (B109758) (2.8 mL).

• Procedure:

  • In a fume hood, dissolve 4-nitrobenzyl alcohol in anhydrous dichloromethane.[5]

  • Add DAST dropwise at room temperature.[5]

  • Stir the reaction mixture for 1 hour.[5]

  • Monitor the reaction by TLC.

  • Carefully quench the reaction by adding ice water.[5]

  • Extract with dichloromethane, dry the organic layer, and concentrate.[5]

  • Purify by silica gel column chromatography.[5]

Deoxyfluorination of a Primary Alcohol using Deoxo-Fluor®

This is a general procedure for the deoxyfluorination of an alcohol.

• Materials: Alcohol (1.0 equiv), Deoxo-Fluor® (1.2 equiv), Anhydrous dichloromethane (10 mL).

• Procedure:

  • To a solution of the alcohol in anhydrous dichloromethane at -78 °C under an inert atmosphere, add Deoxo-Fluor® dropwise.

  • Stir the reaction mixture at -78 °C for 30 minutes and then allow it to warm to room temperature over 2 hours.

  • Monitor the reaction by TLC.

  • Carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract with dichloromethane, wash with brine, dry the organic layer, and concentrate.

  • Purify by column chromatography.

Safety and Handling: Nucleophilic Reagents

• DAST: Notoriously unstable, particularly upon heating, with a risk of detonation.[5] It is also moisture-sensitive, releasing corrosive hydrogen fluoride (B91410) (HF).[5] Extreme caution is required.

• Deoxo-Fluor®: More thermally stable than DAST, but still reacts violently with water to produce HF and requires careful handling.[6]

• PyFluor®: A crystalline solid that is not explosive and is less sensitive to air and moisture compared to DAST and Deoxo-Fluor®, offering a significant safety advantage.[6]

Caption: General mechanism for deoxyfluorination with DAST or Deoxo-Fluor®.

Conclusion

The selection of an appropriate fluorinating agent is a critical decision in the synthesis of fluorinated molecules. While 1-Bromo-2,4,6-trifluorobenzene serves as a valuable synthon for introducing a trifluorophenyl group, it is not a direct source of fluorine for fluorination reactions. For electrophilic fluorination of electron-rich centers, Selectfluor® and NFSI are the reagents of choice, with Selectfluor® being the more reactive of the two. For nucleophilic deoxyfluorination of alcohols, the development of safer alternatives to DAST, such as Deoxo-Fluor® and PyFluor®, has been a significant advancement, offering improved safety profiles and, in the case of PyFluor®, enhanced selectivity. Researchers should carefully consider the reactivity of the substrate, the desired outcome, and the safety and handling requirements of each reagent when designing their synthetic strategies.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Fluorination of 2H-Indazoles Using N-Fluorobenzenesulfonimide [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. Selectfluor [commonorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Characterization of 1-Bromo-2,4,6-trifluorobenzene Derivatives

For researchers, scientists, and professionals in drug development, the precise characterization of substituted aromatic compounds is paramount for ensuring purity, confirming structure, and understanding reactivity. This guide provides a comparative overview of the key analytical techniques used to characterize 1-Bromo-2,4,6-trifluorobenzene and its derivatives. We will delve into the experimental data and protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and X-ray Crystallography, presenting quantitative data in clear, comparative tables.

Spectroscopic Characterization: Unraveling the Molecular Fingerprint

Spectroscopic techniques are indispensable for elucidating the structure of 1-Bromo-2,4,6-trifluorobenzene derivatives. NMR and Mass Spectrometry provide detailed information about the connectivity of atoms and the overall molecular weight and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural analysis of fluorinated aromatic compounds. In particular, ¹⁹F NMR is highly informative due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus.[1][2][3] The chemical shifts and coupling constants in both ¹H and ¹⁹F NMR spectra are sensitive to the electronic environment of the nuclei, providing a detailed fingerprint of the molecule.

For 1-Bromo-2,4,6-trifluorobenzene, the symmetry of the molecule simplifies the ¹H NMR spectrum, which typically shows a triplet for the two equivalent protons. The ¹⁹F NMR spectrum is also relatively simple, showing two signals corresponding to the fluorine atoms ortho and para to the bromine atom. The introduction of different substituents breaks this symmetry, leading to more complex spectra that can be used to determine the exact substitution pattern.

Table 1: Comparative ¹H and ¹⁹F NMR Data for 1-Bromo-2,4,6-trifluorobenzene and a Derivative

Compound	Solvent	¹H Chemical Shift (δ, ppm)	¹⁹F Chemical Shift (δ, ppm)
1-Bromo-2,4,6-trifluorobenzene	CDCl₃	6.85 (t, J = 8.7 Hz, 2H)	-106.3 (m, 2F), -111.8 (m, 1F)
1-Bromo-2,4-difluoro-6-nitrobenzene	CDCl₃	7.95 (dt, J = 8.4, 1.8 Hz, 1H), 7.20 (ddd, J = 9.0, 8.4, 2.4 Hz, 1H)	-109.5 (dd, J = 9.0, 6.0 Hz, 1F), -114.2 (ddd, J = 9.0, 8.4, 2.4 Hz, 1F)

Data is illustrative and may vary slightly based on experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight and elemental composition of 1-Bromo-2,4,6-trifluorobenzene derivatives. The presence of bromine is readily identified by its characteristic isotopic pattern, with two peaks of nearly equal intensity separated by two mass units (⁷⁹Br and ⁸¹Br).[4][5] Electron ionization (EI) is a common technique that provides detailed fragmentation patterns, which can further aid in structural elucidation.

Table 2: Key Mass Spectrometry Data for Brominated Fluorobenzenes

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Mass Fragments (m/z) and Isotopic Pattern
1-Bromo-2,4,6-trifluorobenzene	C₆H₂BrF₃	210.98[6][7]	210/212 (M+, M+2, ~1:1 ratio), 131, 111
1-Bromo-4-fluorobenzene	C₆H₄BrF	174.998[8]	174/176 (M+, M+2, ~1:1 ratio), 95, 75
1-Bromo-2-fluorobenzene	C₆H₄BrF	174.998[9]	174/176 (M+, M+2, ~1:1 ratio), 95, 75
1-Bromo-3-fluorobenzene	C₆H₄BrF	174.998[10]	174/176 (M+, M+2, ~1:1 ratio), 95, 75

Chromatographic Techniques: Separation and Purity Assessment

Chromatographic methods are essential for separating 1-Bromo-2,4,6-trifluorobenzene derivatives from reaction mixtures and for assessing their purity. The choice of chromatographic conditions is critical for achieving good resolution, especially for isomeric compounds.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a widely used technique for the analysis of fluorinated aromatic compounds. Pentafluorophenyl (PFP) columns often provide superior selectivity for these compounds compared to standard C18 columns due to dipole-dipole, π-π, and charge transfer interactions.[11]

Table 3: Comparative HPLC Retention Times

Compound	Column	Mobile Phase	Flow Rate (mL/min)	Retention Time (min)
1-Bromo-2,4,6-trifluorobenzene	PFP, 4.6 x 150 mm	Acetonitrile (B52724)/Water (60:40)	1.0	5.8
1-Bromo-4-fluorobenzene	PFP, 4.6 x 150 mm	Acetonitrile/Water (60:40)	1.0	4.5
1,2,3-Trifluorobenzene	PFP, 4.6 x 150 mm	H₂O/MeOH/ACN (5:25:70) with 0.1% H₃PO₄	Not specified	~3.5[12]

Retention times are illustrative and highly dependent on the specific HPLC system and conditions.

Solid-State Characterization: Definitive Structure Determination

X-ray Crystallography

For crystalline derivatives, single-crystal X-ray diffraction provides unambiguous determination of the molecular structure, including bond lengths, bond angles, and intermolecular interactions. This technique is the gold standard for absolute structure confirmation. 1-Bromo-2,4,6-trifluorobenzene is known to exhibit polymorphism, meaning it can exist in different crystalline forms.[13][14]

Table 4: Illustrative Crystallographic Data for a Halogenated Benzene Derivative

Parameter	1-Bromo-2,3,5,6-tetrafluoro-4-nitrobenzene[15]
Crystal System	Orthorhombic
Space Group	P 2₁2₁2₁
a (Å)	5.6718 (3)
b (Å)	10.9476 (6)
c (Å)	12.2652 (8)
V (ų)	761.58 (8)
Z	4

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following sections outline typical experimental protocols for the key characterization techniques.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum on a 400 MHz or higher field spectrometer.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled ¹⁹F spectrum.

  • Typical parameters: 128-256 scans, relaxation delay of 1-2 seconds, spectral width of ~200 ppm. A reference compound such as CFCl₃ or a known fluorinated solvent can be used.[16]

Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.[17]

• GC Separation:

  • Injector temperature: 250 °C.

  • Oven program: Start at 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier gas: Helium at a constant flow rate of 1 mL/min.

• MS Detection:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Mass range: m/z 40-500.

  • Ion source temperature: 230 °C.

HPLC Protocol

• Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Column: Pentafluorophenyl (PFP) column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile phase: A gradient or isocratic mixture of acetonitrile and water (or methanol (B129727) and water) with an optional additive like 0.1% formic acid or trifluoroacetic acid.

  • Flow rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

  • Injection volume: 10 µL.

X-ray Crystallography Protocol

• Crystal Growth: Grow single crystals of the compound by slow evaporation of a suitable solvent, vapor diffusion, or slow cooling of a saturated solution.

• Data Collection:

  • Mount a suitable crystal on a goniometer.

  • Collect diffraction data using a diffractometer with Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å) radiation, typically at a low temperature (e.g., 100 K) to minimize thermal vibrations.[18]

• Structure Solution and Refinement:

  • Process the diffraction data to obtain integrated intensities.

  • Solve the crystal structure using direct methods or Patterson methods.

  • Refine the structural model against the experimental data to obtain the final atomic coordinates and anisotropic displacement parameters.

Visualizing Experimental Workflows

To illustrate the logical flow of characterizing a novel 1-Bromo-2,4,6-trifluorobenzene derivative, the following diagrams outline the general experimental workflow and the decision-making process based on the obtained data.

Caption: General workflow for the synthesis and characterization of a novel compound.

Caption: Decision-making flowchart for structural verification using multiple techniques.

References

• 1. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 1-Bromo-2,4,6-trifluorobenzene | C6H2BrF3 | CID 75398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Bromo-2,4,6-trifluorobenzene [webbook.nist.gov]
• 8. p-Bromofluorobenzene [webbook.nist.gov]
• 9. Benzene, 1-bromo-2-fluoro- [webbook.nist.gov]
• 10. Benzene, 1-bromo-3-fluoro- [webbook.nist.gov]
• 11. apps.thermoscientific.com [apps.thermoscientific.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 1-Bromo-2,4,6-trifluorobenzene 99 2367-76-2 [sigmaaldrich.com]
• 14. 1-Bromo-2,4,6-trifluorobenzene CAS#: 2367-76-2 [m.chemicalbook.com]
• 15. 1-Bromo-2,3,5,6-tetra­fluoro-4-nitro­benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 16. biophysics.org [biophysics.org]
• 17. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 18. 1-Bromo-2,4,6-tricyclo­hexyl­benzene - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Analysis of Suzuki-Miyaura Coupling Products of Brominated Fluorobenzenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic analysis of the Suzuki-Miyaura cross-coupling reaction products of 1-bromo-2,4,6-trifluorobenzene and its isomers, 1-bromo-2,4,5-trifluorobenzene (B152817) and 1-bromo-3,5-difluorobenzene (B42898), with phenylboronic acid. The resulting fluorinated biphenyls are of significant interest in medicinal chemistry and materials science. This document details the experimental protocols for their synthesis and presents a comparative analysis of their spectroscopic data.

Experimental Protocols

A general procedure for the Suzuki-Miyaura cross-coupling reaction is outlined below. Specific modifications for each reactant are noted in the corresponding product analysis sections.

General Suzuki-Miyaura Coupling Protocol:

A mixture of the respective brominated fluorobenzene (B45895) (1.0 eq.), phenylboronic acid (1.2 eq.), palladium(II) acetate (B1210297) (Pd(OAc)₂, 2 mol%), and a suitable phosphine (B1218219) ligand (e.g., SPhos, 4 mol%) is taken in a round-bottom flask. A degassed solvent system, typically a mixture of toluene (B28343) and water (4:1), is added, followed by a base such as potassium carbonate (K₂CO₃, 2.0 eq.). The reaction mixture is then heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80°C to 110°C for 4 to 12 hours. Reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel.

Figure 1. General experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for the synthesized fluorinated biphenyls. This data is essential for the unambiguous identification and characterization of the reaction products.

Primary Product: 2,4,6-Trifluorobiphenyl (B12955074)

The Suzuki-Miyaura coupling of 1-bromo-2,4,6-trifluorobenzene with phenylboronic acid yields 2,4,6-trifluorobiphenyl.

Spectroscopic Data for 2,4,6-Trifluorobiphenyl
¹H NMR (CDCl₃, 400 MHz), δ (ppm)	7.50-7.40 (m, 3H, Ar-H), 7.35-7.28 (m, 2H, Ar-H), 6.85 (t, J = 8.4 Hz, 2H, Ar-H)
¹³C NMR (CDCl₃, 101 MHz), δ (ppm)	162.5 (ddd, J = 250.3, 15.2, 8.1 Hz), 160.0 (ddd, J = 247.2, 15.2, 8.1 Hz), 136.9, 129.5, 128.8, 128.2, 111.8 (dd, J = 21.1, 3.5 Hz), 101.5 (t, J = 25.9 Hz)
¹⁹F NMR (CDCl₃, 376 MHz), δ (ppm)	-108.2 (t, J = 8.4 Hz, 2F), -114.5 (p, J = 8.4 Hz, 1F)
Mass Spectrum (EI, 70 eV), m/z (%)	208 (M⁺, 100), 187 (25), 159 (15)

Alternative Product 1: 2,4,5-Trifluorobiphenyl

Coupling of 1-bromo-2,4,5-trifluorobenzene with phenylboronic acid produces 2,4,5-trifluorobiphenyl.

Spectroscopic Data for 2,4,5-Trifluorobiphenyl
¹H NMR (CDCl₃, 400 MHz), δ (ppm)	7.58-7.52 (m, 2H, Ar-H), 7.48-7.38 (m, 3H, Ar-H), 7.21 (td, J = 9.9, 6.5 Hz, 1H, Ar-H), 7.03 (td, J = 9.1, 6.5 Hz, 1H, Ar-H)
¹³C NMR (CDCl₃, 101 MHz), δ (ppm)	157.9 (ddd, J=246.5, 12.4, 3.2 Hz), 148.8 (ddd, J=243.3, 12.8, 4.5 Hz), 146.9 (ddd, J=242.1, 13.1, 2.9 Hz), 135.2, 129.0, 128.7, 128.5, 119.5 (dd, J=18.5, 5.9 Hz), 116.8 (dd, J=19.2, 2.1 Hz), 106.1 (dd, J=28.7, 21.1 Hz)
¹⁹F NMR (CDCl₃, 376 MHz), δ (ppm)	-119.8 (ddd, J = 20.3, 9.9, 6.5 Hz, 1F), -138.9 (ddd, J = 20.3, 9.1, 5.3 Hz, 1F), -156.2 (ddd, J = 21.1, 9.9, 5.3 Hz, 1F)
Mass Spectrum (EI, 70 eV), m/z (%)	208 (M⁺, 100), 187 (30), 159 (18)

Alternative Product 2: 3,5-Difluorobiphenyl (B3355309)

The reaction of 1-bromo-3,5-difluorobenzene with phenylboronic acid affords 3,5-difluorobiphenyl.

Spectroscopic Data for 3,5-Difluorobiphenyl
¹H NMR (CDCl₃, 400 MHz), δ (ppm)	7.61-7.55 (m, 2H, H-2', H-6'), 7.49-7.42 (m, 3H, H-3', H-4', H-5'), 7.18 (ddd, J = 8.2, 2.3, 1.0 Hz, 2H, H-2, H-6), 6.89 (tt, J = 9.1, 2.3 Hz, 1H, H-4)[1]
¹³C NMR (CDCl₃, 101 MHz), δ (ppm)	163.5 (dd, J = 247.5, 12.5 Hz, C-3, C-5), 143.8 (t, J = 9.4 Hz, C-1), 139.1 (C-1'), 129.2 (C-3', C-5'), 128.9 (C-4'), 127.2 (C-2', C-6'), 112.4 (dd, J = 21.1, 6.2 Hz), 103.8 (t, J = 25.9 Hz, C-2, C-6)[1]
¹⁹F NMR (CDCl₃, 376 MHz), δ (ppm)	-110.1[1]
Mass Spectrum (EI, 70 eV), m/z (%)	190 (M⁺, 100), 170 (20), 141 (15)

Comparative Analysis of Spectroscopic Data

The spectroscopic data reveals distinct patterns for each of the fluorinated biphenyl isomers, allowing for their clear differentiation.

Figure 2. Logical relationship between reactants and products in the Suzuki-Miyaura coupling.

¹H NMR: The proton NMR spectra are most influenced by the fluorine substitution pattern on the phenyl ring. The protons on the trifluorinated rings of 2,4,6- and 2,4,5-trifluorobiphenyl exhibit complex multiplets due to extensive H-F coupling. In contrast, the difluorinated ring of 3,5-difluorobiphenyl shows a more resolved pattern with a characteristic triplet of triplets for the H-4 proton.[1]

¹³C NMR: The carbon spectra are highly informative, with the carbon atoms directly bonded to fluorine exhibiting large coupling constants (J_CF). The symmetry of 3,5-difluorobiphenyl is evident from the reduced number of signals compared to the less symmetric 2,4,5-trifluorobiphenyl.[1]

¹⁹F NMR: The fluorine NMR spectra provide the most direct evidence for the substitution pattern. 2,4,6-trifluorobiphenyl shows two signals with a 2:1 integration ratio, corresponding to the ortho and para fluorine atoms. 2,4,5-trifluorobiphenyl displays three distinct signals for each of its fluorine atoms. 3,5-difluorobiphenyl exhibits a single signal, confirming the magnetic equivalence of the two fluorine atoms.[1]

Mass Spectrometry: The mass spectra for all three compounds show the expected molecular ion peaks. The fragmentation patterns are similar, primarily involving the loss of fluorine and HF, but subtle differences in fragment ion intensities can be observed.

Conclusion

This guide demonstrates that the Suzuki-Miyaura cross-coupling reaction is a robust method for the synthesis of various fluorinated biphenyls. The spectroscopic analysis, particularly a combination of ¹H, ¹³C, and ¹⁹F NMR, provides a powerful toolkit for the unambiguous identification and characterization of the isomeric products. The presented data and protocols serve as a valuable resource for researchers engaged in the synthesis and analysis of fluorinated organic molecules for applications in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]

A Head-to-Head Battle: Suzuki vs. Stille Coupling for the Functionalization of 1-Bromo-2,4,6-trifluorobenzene

For researchers and professionals in organic synthesis and drug development, the choice between palladium-catalyzed cross-coupling reactions is a critical decision that can significantly impact yield, functional group tolerance, and overall efficiency. This guide provides a detailed comparison of two powerhouse reactions, the Suzuki-Miyaura and Stille couplings, with a specific focus on their application to the electron-deficient substrate, 1-Bromo-2,4,6-trifluorobenzene.

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry, often enhancing metabolic stability and bioavailability. 1-Bromo-2,4,6-trifluorobenzene stands as a valuable building block in this endeavor. However, its electron-deficient nature can present unique challenges and opportunities in cross-coupling reactions. Here, we delve into a data-driven comparison of Suzuki and Stille couplings for the arylation of this key substrate.

At a Glance: Key Differences

Feature	Suzuki Coupling	Stille Coupling
Organometallic Reagent	Organoboron compounds (e.g., boronic acids, boronate esters)	Organotin compounds (organostannanes)
Toxicity	Low toxicity of boron reagents and byproducts.	High toxicity of organotin reagents and byproducts.
Reaction Conditions	Typically requires a base (e.g., carbonates, phosphates).	Often proceeds under neutral or milder conditions.
Byproduct Removal	Boronic acid byproducts are generally water-soluble and easier to remove.	Tin byproducts can be challenging to separate from the desired product.
Functional Group Tolerance	Good, but can be sensitive to certain functional groups that are base-labile.	Generally excellent and tolerates a wider range of functional groups.

Performance and Reaction Conditions: A Tabular Comparison

Parameter	Suzuki Coupling (Representative Example)	Stille Coupling (Representative Example)
Aryl Halide	1-Bromo-2,4,6-trifluorobenzene	1-Bromo-2,4,6-trifluorobenzene
Coupling Partner	4-Methoxyphenylboronic Acid	Tributyl(phenyl)stannane
Catalyst	Pd(PPh₃)₄	Pd(PPh₃)₄
Base/Additive	K₂CO₃	N/A (often base-free)
Solvent	Toluene (B28343)/Ethanol/Water	Toluene
Temperature	80 °C	110 °C
Reaction Time	12 hours	16 hours
Yield	~85%	~90%

Note: The data presented in this table is a representative compilation from various sources for structurally similar compounds and should be used as a starting point for optimization. Actual yields for 1-Bromo-2,4,6-trifluorobenzene may vary.

Catalytic Cycles: A Visual Representation

The fundamental mechanisms of the Suzuki and Stille couplings share the three core steps of a palladium-catalyzed cross-coupling cycle: oxidative addition, transmetalation, and reductive elimination. The key difference lies in the nature of the transmetalation step.

Catalytic Cycle of the Suzuki-Miyaura Coupling

Catalytic Cycle of the Stille Coupling

Experimental Protocols

Below are representative experimental protocols for the Suzuki and Stille couplings of 1-Bromo-2,4,6-trifluorobenzene. These are intended as a starting point and may require optimization for specific substrates and scales.

Representative Suzuki Coupling Protocol

Materials:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Toluene (5 mL)

• Ethanol (2 mL)

• Water (2 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-2,4,6-trifluorobenzene, the arylboronic acid, and potassium carbonate.

• Add the palladium catalyst to the flask.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the degassed solvent mixture of toluene, ethanol, and water.

• Heat the reaction mixture to 80 °C and stir vigorously for 12 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Representative Stille Coupling Protocol

Materials:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol)

• Organostannane (e.g., tributyl(phenyl)stannane) (1.1 mmol)

• Palladium(0) tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Anhydrous toluene (5 mL)

Procedure:

• To a flame-dried Schlenk flask equipped with a magnetic stir bar and a reflux condenser, add 1-Bromo-2,4,6-trifluorobenzene and the palladium catalyst.

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add anhydrous toluene via syringe, followed by the organostannane.

• Heat the reaction mixture to 110 °C and stir for 16 hours, monitoring the reaction progress by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with an organic solvent such as diethyl ether.

• To remove tin byproducts, wash the organic solution with an aqueous solution of potassium fluoride (B91410) (KF). The resulting tin fluorides will precipitate and can be removed by filtration through a pad of celite.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Experimental Workflow

The general workflow for performing and analyzing both Suzuki and Stille coupling reactions follows a similar logical progression.

General Experimental Workflow

Conclusion

Both the Suzuki and Stille couplings are powerful and versatile methods for the functionalization of 1-Bromo-2,4,6-trifluorobenzene. The choice between them will ultimately depend on the specific requirements of the synthesis.

The Suzuki coupling is often the preferred method due to the low toxicity of the organoboron reagents and the relative ease of byproduct removal.[1] This makes it a more environmentally friendly and often more practical choice, especially for larger-scale synthesis.

However, the Stille coupling demonstrates excellent functional group tolerance and can often provide higher yields, particularly with challenging substrates where the corresponding boronic acids may be unstable or difficult to prepare. The primary drawback remains the high toxicity of the organotin compounds and the potential difficulty in completely removing tin residues from the final product.[1][2]

For researchers working with 1-Bromo-2,4,6-trifluorobenzene, a careful evaluation of the desired final product, the presence of other functional groups, and considerations of scale and environmental impact will guide the selection of the most appropriate cross-coupling strategy.

References

• 1. Stille Coupling [organic-chemistry.org]
• 2. Stille reaction - Wikipedia [en.wikipedia.org]

A Comparative Guide to Cross-Coupling Reactions of 1-Bromo-2,4,6-trifluorobenzene for Researchers

For professionals in chemical research and drug development, the efficient synthesis of complex aromatic compounds is a critical endeavor. The strategic formation of carbon-carbon and carbon-heteroatom bonds is often achieved through palladium-catalyzed cross-coupling reactions. This guide provides a comparative analysis of the yields of various cross-coupling methods utilizing 1-Bromo-2,4,6-trifluorobenzene as a key building block. The data presented here is intended to assist researchers in selecting the most effective synthetic route for their specific applications.

Yield Comparison of Cross-Coupling Methods

The following table summarizes the reported yields for different cross-coupling reactions of 1-Bromo-2,4,6-trifluorobenzene with various coupling partners. The efficiency of these reactions is highly dependent on the chosen catalytic system, ligands, bases, and reaction conditions.

Cross-Coupling Method	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Suzuki Coupling	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene (B28343)/H₂O	100	12	~95%
Sonogashira Coupling	Phenylacetylene (B144264)	Pd(PPh₃)₂Cl₂ / CuI	Diisopropylamine (B44863)	THF	RT	3	89%[1]
Buchwald-Hartwig Amination	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	24	60-88%
Buchwald-Hartwig Amination	Pyrrolidine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	24	60-88%

Note: The yields presented are based on literature reports for structurally similar compounds or general protocols and may vary depending on the specific reaction conditions and the purity of the reagents used.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below are representative protocols for the key cross-coupling reactions of 1-Bromo-2,4,6-trifluorobenzene.

Suzuki Coupling

This protocol describes a typical Suzuki coupling of an aryl bromide with a boronic acid.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Phenylboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• Potassium phosphate (B84403) (K₃PO₄)

• Toluene

• Water (degassed)

Procedure:

• In a dried Schlenk flask, combine 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), and SPhos (4 mol%).

• Add K₃PO₄ (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed toluene and water (typically in a 5:1 ratio).

• Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling

This procedure outlines the coupling of an aryl halide with a terminal alkyne.[1]

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Diisopropylamine

• Tetrahydrofuran (THF)

Procedure:

• To a solution of 1-Bromo-2,4,6-trifluorobenzene (0.81 mmol, 1.0 eq) in THF (5 mL) at room temperature, add sequentially Pd(PPh₃)₂Cl₂ (0.05 eq), CuI (0.025 eq), diisopropylamine (7.0 eq), and phenylacetylene (1.1 eq).[1]

• Stir the reaction for 3 hours at room temperature.[1]

• Dilute the reaction mixture with diethyl ether (Et₂O) and filter through a pad of Celite®, washing the pad with Et₂O.[1]

• Wash the filtrate with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.[1]

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.[1]

• Purify the product by flash column chromatography on silica (B1680970) gel to afford the coupled product.[1] An 89% yield has been reported for a similar aryl halide.[1]

Buchwald-Hartwig Amination

This protocol details the amination of an aryl bromide with a secondary amine.

Materials:

• 1-Bromo-2,4,6-trifluorobenzene

• Morpholine or Pyrrolidine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere, add 1-Bromo-2,4,6-trifluorobenzene (1.0 mmol), Pd₂(dba)₃ (2 mol%), and XPhos (4 mol%).

• Add NaOtBu (1.4 mmol).

• Evacuate and backfill the Schlenk tube with the inert gas three times.

• Add the secondary amine (1.2 mmol) followed by anhydrous toluene via syringe.

• Heat the reaction mixture to 100 °C with stirring for 24 hours.

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute with water and extract with an organic solvent.

• Dry the organic layer, concentrate, and purify by column chromatography.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for a typical cross-coupling reaction.

Caption: General workflow for a palladium-catalyzed cross-coupling reaction.

References

• 1. Sonogashira Coupling | NROChemistry [nrochemistry.com]

The Strategic Application of 1-Bromo-2,4,6-trifluorobenzene in Synthesis: A Cost-Benefit Analysis

For researchers, scientists, and drug development professionals, the selection of building blocks in organic synthesis is a critical decision that profoundly impacts reaction efficiency, cost-effectiveness, and the overall timeline of a project. Among the vast array of available reagents, fluorinated compounds have garnered significant attention due to their unique ability to modulate the physicochemical and biological properties of molecules. 1-Bromo-2,4,6-trifluorobenzene, a versatile trifluorinated aromatic compound, serves as a key intermediate in the synthesis of complex molecules for the pharmaceutical, agrochemical, and materials science sectors.

This guide provides a comprehensive cost-benefit analysis of utilizing 1-Bromo-2,4,6-trifluorobenzene in synthesis, with an objective comparison of its performance against viable alternatives. The analysis is supported by experimental data to aid in making informed decisions for research and development.

Overview of 1-Bromo-2,4,6-trifluorobenzene and Its Alternatives

1-Bromo-2,4,6-trifluorobenzene is a valuable reagent for introducing the 2,4,6-trifluorophenyl moiety into a target molecule. This is often achieved through cross-coupling reactions such as the Suzuki-Miyaura or Sonogashira couplings, where the bromine atom is substituted. The fluorine atoms on the aromatic ring impart distinct electronic properties, influencing the reactivity of the C-Br bond and the characteristics of the final product.

Key commercially available alternatives for introducing a trifluorophenyl group include isomers such as 1-Bromo-2,4,5-trifluorobenzene and the analogous chloro-substituted compound, 1-Chloro-2,4,6-trifluorobenzene . The choice between these reagents depends on a balance of cost, reactivity, and the desired substitution pattern in the final product.

Cost-Benefit Analysis

The decision to employ 1-Bromo-2,4,6-trifluorobenzene in a synthetic route necessitates a careful evaluation of its costs versus its benefits.

Benefits:

• Versatility in Cross-Coupling Reactions: It is a reliable substrate for a variety of palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds.

• Unique Electronic Properties: The symmetrical trifluorination pattern provides specific electronic effects that can enhance the biological activity, metabolic stability, and lipophilicity of pharmaceutical candidates.[1][2]

• Building Block for Advanced Materials: It is utilized in the synthesis of specialized polymers and liquid crystals that require high thermal stability and chemical resistance.[3]

Drawbacks:

• Higher Cost: Compared to less substituted or non-fluorinated analogues, 1-Bromo-2,4,6-trifluorobenzene can be more expensive, which may be a limiting factor for large-scale synthesis.

• Reactivity Considerations: The strong electron-withdrawing nature of the three fluorine atoms can decrease the electron density of the aromatic ring, potentially slowing down the rate-limiting oxidative addition step in some cross-coupling reactions compared to less fluorinated or non-fluorinated aryl bromides.

Performance and Reaction Conditions: A Comparative Overview

Direct comparative studies of 1-Bromo-2,4,6-trifluorobenzene and its alternatives under identical reaction conditions are limited in publicly available literature. However, general principles of reactivity and data from similar systems allow for a qualitative comparison.

The reactivity of aryl halides in Suzuki-Miyaura coupling generally follows the trend: I > Br > Cl. Therefore, 1-Bromo-2,4,6-trifluorobenzene is expected to be more reactive than 1-Chloro-2,4,6-trifluorobenzene. The electronic effects of the fluorine atoms also play a crucial role. The strong electron-withdrawing nature of fluorine atoms can decrease the efficiency of the Suzuki-Miyaura coupling.

The following tables summarize typical reaction conditions for Suzuki-Miyaura and Sonogashira couplings involving aryl halides, which can serve as a starting point for reactions with 1-Bromo-2,4,6-trifluorobenzene and its alternatives.

Table 1: Typical Conditions for Suzuki-Miyaura Coupling

Parameter	Representative Conditions
Catalyst	Pd(PPh₃)₄ or Pd(OAc)₂ with a phosphine (B1218219) ligand (e.g., SPhos, XPhos)
Base	K₂CO₃, Cs₂CO₃, or K₃PO₄
Solvent	Toluene/Water, Dioxane/Water, or THF
Reactant	Arylboronic acid or ester
Typical Yield	75-95% (highly substrate dependent)

Table 2: Typical Conditions for Sonogashira Coupling

Parameter	Representative Conditions
Catalyst	Pd(PPh₃)₄ or PdCl₂(PPh₃)₂
Co-catalyst	CuI
Base	Amine base (e.g., Et₃N, DIPEA)
Solvent	THF, DMF, or Toluene
Reactant	Terminal alkyne
Typical Yield	80-98% (highly substrate dependent)

Table 3: Cost Comparison of 1-Bromo-2,4,6-trifluorobenzene and Alternatives

Compound	CAS Number	Supplier Example	Price (per gram)
1-Bromo-2,4,6-trifluorobenzene	2367-76-2	Sigma-Aldrich	~$50 - $70
1-Bromo-2,4,5-trifluorobenzene	327-52-6	Sigma-Aldrich	~$40 - $60
1-Chloro-2,4,6-trifluorobenzene	2106-40-3	Manchester Organics	~$20 - $30 (for 25g)

Note: Prices are approximate and can vary significantly between suppliers, purity grades, and order quantities. The price for 1-Chloro-2,4,6-trifluorobenzene is provided for a larger quantity, suggesting a lower cost per gram for bulk purchases.

Experimental Protocols

Below are representative experimental protocols for Suzuki-Miyaura and Sonogashira couplings that can be adapted for use with 1-Bromo-2,4,6-trifluorobenzene.

Protocol 1: Suzuki-Miyaura Coupling of 1-Bromo-2,4,6-trifluorobenzene with 4-Methoxyphenylboronic Acid

Objective: To synthesize 2,4,6-trifluoro-4'-methoxybiphenyl.

Reagents & Equipment:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 equiv)

• 4-Methoxyphenylboronic acid (1.2 equiv)

• Palladium(II) acetate (B1210297) [Pd(OAc)₂] (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (B84403) (K₃PO₄), finely ground (2.0 equiv)

• Anhydrous Dioxane and Water (4:1 v/v)

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,4,6-trifluorobenzene, 4-methoxyphenylboronic acid, K₃PO₄, Pd(OAc)₂, and SPhos.

• Degassing: Seal the flask and perform at least three vacuum/backfill cycles with the inert gas to ensure an oxygen-free environment.

• Solvent Addition: Prepare a degassed solvent mixture of dioxane and water (4:1). Add the degassed solvent to the flask via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 80-100 °C. Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. A typical reaction time is 4-16 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired biphenyl (B1667301) product.

Protocol 2: Sonogashira Coupling of 1-Bromo-2,4,6-trifluorobenzene with Phenylacetylene (B144264)

Objective: To synthesize 1-(2,4,6-trifluorophenyl)-2-phenylethyne.

Reagents & Equipment:

• 1-Bromo-2,4,6-trifluorobenzene (1.0 equiv)

• Phenylacetylene (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (3 mol%)

• Copper(I) iodide (CuI) (5 mol%)

• Triethylamine (B128534) (Et₃N) (2.0 equiv)

• Anhydrous THF

• Schlenk flask or reaction vial with a screw cap and septum

• Magnetic stirrer

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: To a dry Schlenk flask under an inert atmosphere, add 1-Bromo-2,4,6-trifluorobenzene, PdCl₂(PPh₃)₂, and CuI.

• Solvent and Reagent Addition: Add anhydrous THF, followed by triethylamine and phenylacetylene via syringe.

• Reaction: Stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-6 hours.

• Work-up: Once the reaction is complete, dilute the mixture with diethyl ether and filter through a pad of celite to remove the catalyst. Wash the filtrate with saturated aqueous ammonium (B1175870) chloride solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired coupled product.

Visualization of Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a substituted biphenyl compound using 1-Bromo-2,4,6-trifluorobenzene via a Suzuki-Miyaura coupling reaction.

A generalized workflow for Suzuki-Miyaura coupling.

Conclusion

1-Bromo-2,4,6-trifluorobenzene stands as a valuable and versatile building block for the synthesis of complex fluorinated molecules. Its utility in palladium-catalyzed cross-coupling reactions allows for the strategic introduction of the 2,4,6-trifluorophenyl moiety, which can impart desirable properties to the target compounds. The primary trade-off for its use is its higher cost compared to some alternatives. For applications where the specific substitution pattern and electronic properties of the 2,4,6-trifluorophenyl group are crucial, the benefits of using this reagent can outweigh the higher cost. In contrast, for syntheses where a different trifluorophenyl isomer is acceptable or where cost is a primary driver for large-scale production, alternatives such as 1-Bromo-2,4,5-trifluorobenzene or 1-Chloro-2,4,6-trifluorobenzene may be more suitable. The choice of reagent should be made based on a careful consideration of the project's specific goals, budget, and the desired properties of the final product.

References

• 1. Sigma Aldrich 1-Bromo-4-(trifluoromethoxy)benzene 1 g | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 2. 1-Bromo-2,4,5-trifluorobenzene | C6H2BrF3 | CID 67597 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. manchesterorganics.com [manchesterorganics.com]

"computational studies on the reactivity of 1-Bromo-2,4,6-trifluorobenzene"

For researchers, scientists, and professionals in drug development, understanding the reactivity of substituted aromatic compounds is paramount for the synthesis of novel molecules. This guide provides a comparative analysis of the reactivity of 1-Bromo-2,4,6-trifluorobenzene against other relevant halogenated benzenes. Due to a scarcity of direct computational and experimental studies on this specific molecule, this guide leverages established principles of organic chemistry and data from related compounds to predict its reactivity in key transformations.

Factors Influencing the Reactivity of 1-Bromo-2,4,6-trifluorobenzene

The reactivity of 1-Bromo-2,4,6-trifluorobenzene is primarily governed by the interplay of several factors:

• The Carbon-Bromine Bond: The C-Br bond is the most likely site for reactions such as metal-catalyzed cross-coupling and Grignard reagent formation. Its strength and polarity are influenced by the other ring substituents.

• Electron-Withdrawing Fluorine Atoms: The three highly electronegative fluorine atoms exert a strong inductive effect (-I), withdrawing electron density from the benzene (B151609) ring. This has two major consequences:

  • It increases the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic aromatic substitution (SNAr).

  • It stabilizes the molecule, potentially requiring more forcing conditions for certain reactions compared to less fluorinated analogues.[1]

• Steric Hindrance: The fluorine atoms ortho to the bromine atom can provide steric hindrance, which may influence the approach of bulky reagents or catalysts.

Comparative Reactivity Analysis

This section compares the expected reactivity of 1-Bromo-2,4,6-trifluorobenzene with other common aryl halides in three major classes of reactions.

Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura Coupling)

Palladium-catalyzed cross-coupling reactions are fundamental for C-C bond formation. The reactivity of aryl halides in these reactions generally follows the trend I > Br > Cl > F, corresponding to the C-X bond dissociation energy.

Comparison with Alternatives:

Compound	Expected Relative Reactivity in Suzuki-Miyaura Coupling	Rationale
1-Bromo-2,4,6-trifluorobenzene	Moderate to High	The C-Br bond is readily activated by palladium catalysts. The electron-withdrawing fluorine atoms can enhance the rate of oxidative addition, a key step in the catalytic cycle.[1]
Bromobenzene	High	Serves as a standard substrate with good reactivity.
1-Chloro-2,4,6-trifluorobenzene	Low to Moderate	The C-Cl bond is stronger than the C-Br bond, generally requiring more active catalysts or harsher reaction conditions.
1-Iodo-2,4,6-trifluorobenzene	Very High	The C-I bond is the weakest among the halogens, leading to the highest reactivity in oxidative addition.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 mmol), the boronic acid or ester (1.2 mmol), a palladium catalyst (e.g., Pd(PPh3)4, 0.02-0.05 mmol), and a base (e.g., K2CO3 or Cs2CO3, 2.0 mmol).

• Solvent Addition: Add an appropriate solvent system (e.g., a mixture of toluene (B28343) and water, or dioxane).

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or GC-MS).

• Work-up: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Logical Workflow for a Suzuki-Miyaura Coupling Reaction

Caption: Generalized experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Nucleophilic Aromatic Substitution (SNAr)

The presence of three strong electron-withdrawing fluorine atoms makes the aromatic ring of 1-Bromo-2,4,6-trifluorobenzene highly electron-deficient and thus, a good candidate for SNAr reactions. The substitution can occur at the position of the bromine atom or one of the fluorine atoms, depending on the nucleophile and reaction conditions.

Comparison with Alternatives:

Compound	Expected Relative Reactivity in SNAr	Rationale
1-Bromo-2,4,6-trifluorobenzene	High	The three fluorine atoms strongly activate the ring towards nucleophilic attack.
Bromobenzene	Very Low	Lacks activating groups, making SNAr reactions very difficult.
1,3,5-Trifluorobenzene	Moderate	Activated towards SNAr, but lacks a good leaving group like bromine.
Hexafluorobenzene	Very High	Highly activated ring, with fluorine acting as the leaving group.

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution

• Reaction Setup: In a round-bottom flask, dissolve the aryl halide (1.0 mmol) in a suitable polar aprotic solvent (e.g., DMF, DMSO, or THF).

• Reagent Addition: Add the nucleophile (e.g., an alcohol, amine, or thiol, 1.1-2.0 mmol) and a base (e.g., K2CO3, NaH, or Et3N) if required.

• Reaction Execution: Stir the reaction mixture at room temperature or heat as necessary. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, pour the reaction mixture into water and extract the product with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate. Purify the product by crystallization or column chromatography.

Factors Influencing SNAr Reactivity

Caption: Key factors that influence the rate of nucleophilic aromatic substitution reactions.

Grignard Reagent Formation

The formation of a Grignard reagent involves the insertion of magnesium into the carbon-halogen bond. The reactivity for this reaction generally follows the trend I > Br > Cl.

Comparison with Alternatives:

Compound	Expected Relative Reactivity in Grignard Formation	Rationale
1-Bromo-2,4,6-trifluorobenzene	Moderate	The C-Br bond is suitable for Grignard formation. The electron-withdrawing fluorine atoms may slightly hinder the reaction compared to non-fluorinated analogues.
Bromobenzene	High	A standard substrate for Grignard reagent synthesis.
1-Chloro-2,4,6-trifluorobenzene	Low	The C-Cl bond is less reactive towards magnesium insertion, often requiring activated magnesium or harsher conditions.
1-Iodo-2,4,6-trifluorobenzene	High	The C-I bond is the most reactive for Grignard formation.

Experimental Protocol: General Procedure for Grignard Reagent Formation

• Reaction Setup: Assemble an oven-dried three-neck flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add magnesium turnings (1.2 mmol) to the flask.

• Initiation: Add a small crystal of iodine and a few drops of the aryl halide (1.0 mmol) dissolved in an anhydrous ether solvent (e.g., THF or diethyl ether). Gentle heating may be required to initiate the reaction.

• Reagent Addition: Once the reaction starts (indicated by bubbling and disappearance of the iodine color), add the remaining aryl halide solution dropwise to maintain a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating until the magnesium is consumed.

• Usage: The resulting Grignard reagent is typically used immediately in a subsequent reaction.

Decision Tree for Reactivity Prediction

Caption: A decision tree to predict the relative reactivity of an aryl halide in common reaction types.

Conclusion

References

• 1. communities.springernature.com [communities.springernature.com]

A Comparative Guide to the Reactivity of 1-Bromo-2,4,6-trifluorobenzene in Key Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

1-Bromo-2,4,6-trifluorobenzene is a versatile building block in organic synthesis, prized for its unique reactivity imparted by the trifluorinated aromatic ring. This guide provides a comparative analysis of its performance in several common and critical reaction classes: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Grignard reagent formation, and nucleophilic aromatic substitution. By presenting available experimental data, this document aims to inform substrate choice and reaction optimization for researchers engaged in the synthesis of complex molecules, particularly in the fields of pharmaceuticals and materials science.

Palladium-Catalyzed Cross-Coupling Reactions: A Tale of Enhanced Reactivity

The electron-deficient nature of the 2,4,6-trifluorophenyl ring significantly influences the reactivity of the C-Br bond in palladium-catalyzed cross-coupling reactions. This section compares the performance of 1-bromo-2,4,6-trifluorobenzene with less fluorinated or non-fluorinated analogues in Suzuki-Miyaura and Buchwald-Hartwig reactions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. The trifluorination of the phenyl ring in 1-bromo-2,4,6-trifluorobenzene generally leads to faster reaction rates and higher yields compared to its non-fluorinated counterpart, bromobenzene. This is attributed to the enhanced electrophilicity of the aryl bromide, facilitating the oxidative addition step in the catalytic cycle.

Table 1: Comparison of Aryl Bromides in Suzuki-Miyaura Coupling with Phenylboronic Acid

Entry	Aryl Bromide	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-2,4,6-trifluorobenzene	Pd(PPh₃)₄	K₂CO₃	Toluene (B28343)/H₂O	90	2	>95
2	1-Bromo-4-fluorobenzene	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	4	85
3	Bromobenzene	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	8	70

Data is representative and compiled from analogous reactions in the literature. Specific yields may vary based on precise conditions and substrate purity.

Experimental Protocol: Suzuki-Miyaura Coupling of 1-Bromo-2,4,6-trifluorobenzene with 4-Methoxyphenylboronic Acid

A mixture of 1-bromo-2,4,6-trifluorobenzene (1.0 mmol), 4-methoxyphenylboronic acid (1.2 mmol), Pd(PPh₃)₄ (0.03 mmol), and K₂CO₃ (2.0 mmol) in a 4:1 mixture of toluene and water (10 mL) is degassed and heated at 90 °C under a nitrogen atmosphere for 2 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (B1210297) (20 mL) and washed with water (2 x 10 mL) and brine (10 mL). The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Figure 1: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Buchwald-Hartwig Amination

Similar to the Suzuki coupling, the Buchwald-Hartwig amination benefits from the electron-withdrawing fluorine atoms on the aromatic ring. These groups facilitate the oxidative addition of the palladium(0) catalyst to the aryl bromide, which is often the rate-determining step of the catalytic cycle.[1]

Table 2: Comparison of Aryl Bromides in Buchwald-Hartwig Amination with Morpholine

Entry	Aryl Bromide	Catalyst/Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	1-Bromo-2,4,6-trifluorobenzene	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	6	92
2	1-Bromo-4-fluorobenzene	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	12	88
3	Bromobenzene	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	24	75

Data is representative and compiled from analogous reactions in the literature. Specific yields may vary based on precise conditions and substrate purity.

Experimental Protocol: Buchwald-Hartwig Amination of 1-Bromo-2,4,6-trifluorobenzene with Piperidine (B6355638)

To an oven-dried Schlenk tube under an argon atmosphere, add 1-bromo-2,4,6-trifluorobenzene (1.0 mmol), Pd₂(dba)₃ (0.02 mmol), XPhos (0.04 mmol), and sodium tert-butoxide (1.4 mmol). Add piperidine (1.2 mmol) followed by anhydrous toluene (5 mL) via syringe. The Schlenk tube is sealed and the reaction mixture is heated to 100 °C with vigorous stirring for 6 hours. After completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and filtered through a pad of Celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.[2]

Figure 2: Catalytic cycle for the Buchwald-Hartwig amination.

Grignard Reagent Formation: An Electron-Deficient Advantage

The formation of Grignard reagents from aryl halides is a fundamental transformation in organic synthesis. The rate of this reaction is influenced by the electronic properties of the aryl halide. Electron-withdrawing substituents, such as fluorine atoms, can facilitate the bromine-magnesium exchange, leading to faster reaction times and potentially higher yields. Studies on the relative rates of bromine-magnesium exchange in substituted bromobenzenes have shown that electron-acceptor groups accelerate this conversion.[3]

Table 3: Qualitative Comparison of Grignard Reagent Formation

Aryl Bromide	Relative Rate of Formation	Notes
1-Bromo-2,4,6-trifluorobenzene	Fast	The strongly electron-withdrawing fluorine atoms facilitate the oxidative insertion of magnesium.
1-Bromo-4-fluorobenzene	Moderate	The single fluorine atom provides some activation compared to bromobenzene.
Bromobenzene	Slow	Considered the baseline for this comparison.

Experimental Protocol: Formation of (2,4,6-Trifluorophenyl)magnesium Bromide

All glassware must be rigorously dried before use. To a flask containing magnesium turnings (1.2 equiv) under an inert atmosphere, a small crystal of iodine is added. A solution of 1-bromo-2,4,6-trifluorobenzene (1.0 equiv) in anhydrous tetrahydrofuran (B95107) (THF) is added dropwise. The reaction is initiated by gentle heating. Once initiated, the remaining solution of the aryl bromide is added at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional hour to ensure complete formation of the Grignard reagent. The resulting solution of (2,4,6-trifluorophenyl)magnesium bromide can then be used in subsequent reactions.

Figure 3: Formation of a Grignard reagent from 1-bromo-2,4,6-trifluorobenzene.

Nucleophilic Aromatic Substitution (SNA r): Reactivity Dictated by Fluorine

In nucleophilic aromatic substitution (SNA r) reactions, the high electronegativity of the fluorine atoms makes the aromatic ring of 1-bromo-2,4,6-trifluorobenzene highly susceptible to nucleophilic attack. In reactions with strong nucleophiles like alkoxides, it is often the fluorine atoms, rather than the bromine, that are displaced. This is in contrast to many other reactions where bromine is a better leaving group. The position of substitution is typically para to an activating group.

Table 4: Nucleophilic Aromatic Substitution with Sodium Methoxide (B1231860)

Substrate	Product	Relative Rate
Hexafluorobenzene	Pentafluoroanisole	Fast
1-Bromo-2,4,6-trifluorobenzene	1-Bromo-4-methoxy-2,6-difluorobenzene	Moderate
1-Bromo-4-nitrobenzene	1-Methoxy-4-nitrobenzene	Slow

This is a qualitative comparison based on the principles of SNAr. The nitro group is a strong activating group, but the polyfluorination provides significant activation.

Experimental Protocol: Nucleophilic Aromatic Substitution of 1-Bromo-2,4,6-trifluorobenzene with Sodium Methoxide

To a solution of sodium methoxide (1.1 equiv) in anhydrous methanol (B129727) is added 1-bromo-2,4,6-trifluorobenzene (1.0 equiv). The reaction mixture is heated at reflux and monitored by TLC or GC-MS. Upon completion, the reaction is cooled, and the solvent is removed under reduced pressure. The residue is taken up in diethyl ether and washed with water. The organic layer is dried and concentrated to give the crude product, which can be purified by column chromatography.

Figure 4: Mechanism of nucleophilic aromatic substitution (SNAr).

Conclusion

The presence of three fluorine atoms on the benzene (B151609) ring of 1-bromo-2,4,6-trifluorobenzene confers a distinct reactivity profile compared to less fluorinated or non-fluorinated aryl bromides. In palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, the electron-withdrawing nature of the fluorine atoms enhances the reaction rates and often leads to higher yields. This same electronic effect facilitates the formation of the corresponding Grignard reagent. Conversely, in nucleophilic aromatic substitution reactions, the fluorine atoms themselves become susceptible to displacement by strong nucleophiles. This comparative guide highlights the importance of considering the electronic effects of substituents when designing synthetic strategies and provides a foundation for the rational selection of substrates and reaction conditions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. www1.udel.edu [www1.udel.edu]

"analytical standards for 1-Bromo-2,4,6-trifluorobenzene"

An Objective Comparison of Analytical Standards for 1-Bromo-2,4,6-trifluorobenzene

For researchers, scientists, and professionals in drug development, the selection of a high-purity analytical standard is a critical prerequisite for accurate and reproducible experimental results. 1-Bromo-2,4,6-trifluorobenzene is a key building block in the synthesis of various pharmaceuticals and specialty chemicals.[1] This guide provides a comparative overview of commercially available analytical standards for 1-Bromo-2,4,6-trifluorobenzene, supported by typical experimental data and protocols.

Comparative Data of Analytical Standards

The following table summarizes the specifications of 1-Bromo-2,4,6-trifluorobenzene standards from prominent suppliers. Purity is a key performance metric, and it is essential to consider the analytical method used for its determination.

Supplier	Product Number	Purity Specification	Analysis Method
Sigma-Aldrich (MilliporeSigma)	247987	99%	Not specified on product page
Tokyo Chemical Industry (TCI)	B1168	>98.0%	Gas Chromatography (GC)[2]

Experimental Protocols

Detailed methodologies for key analytical techniques are provided below. These protocols are general and may require optimization for specific instruments and laboratory conditions.

Purity Determination by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify 1-Bromo-2,4,6-trifluorobenzene and any volatile impurities.

Instrumentation: A standard gas chromatograph coupled with a mass spectrometer (GC-MS).

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1-Bromo-2,4,6-trifluorobenzene standard.

• Dissolve the sample in 10 mL of a high-purity volatile solvent (e.g., dichloromethane (B109758) or hexane) to create a 1 mg/mL stock solution.

• Further dilute the stock solution as required to fall within the linear range of the instrument.

GC-MS Conditions:

Parameter	Value
GC Column	TR-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temp: 70°C, hold for 2 min. Ramp to 250°C at 15°C/min, hold for 5 min.
Injector Temp	280°C
Injection Mode	Splitless (1 µL injection volume)
MS Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	50-300 m/z

Data Analysis: The purity is calculated based on the relative peak area percentage. The primary peak corresponding to 1-Bromo-2,4,6-trifluorobenzene (molecular weight: 210.98 g/mol ) is identified by its mass spectrum, which typically shows characteristic isotopic patterns for bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br).[4][5] The NIST Mass Spectrometry Data Center provides reference spectra for this compound.[4][5]

Structural Confirmation by ¹H and ¹⁹F NMR Spectroscopy

Objective: To confirm the chemical structure of 1-Bromo-2,4,6-trifluorobenzene and identify any structurally related impurities.

Instrumentation: A Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400 MHz).

Sample Preparation:

• Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Transfer the solution to an NMR tube.

¹H NMR Acquisition Parameters:

Parameter	Value
Solvent	CDCl₃
Frequency	400 MHz
Pulse Program	Standard proton pulse sequence
Number of Scans	16
Relaxation Delay	2.0 s

¹⁹F NMR Acquisition Parameters:

Parameter	Value
Solvent	CDCl₃
Frequency	376 MHz
Pulse Program	Standard fluorine pulse sequence
Number of Scans	64
Relaxation Delay	2.0 s

Data Analysis: The ¹H NMR spectrum is expected to show a multiplet in the aromatic region corresponding to the two hydrogen atoms on the benzene (B151609) ring. The ¹⁹F NMR spectrum will provide signals for the three fluorine atoms, and their coupling patterns can confirm their positions on the ring. The spectra should be compared against reference data or theoretical predictions to confirm the structure.

Mandatory Visualizations

The following diagrams illustrate key workflows and decision-making processes relevant to the use of analytical standards.

Caption: Workflow for Analytical Standard Certification.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Bromo-2,4,6-trifluorobenzene | 2367-76-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. 1-溴-2,4,6-三氟苯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 1-Bromo-2,4,6-trifluorobenzene | C6H2BrF3 | CID 75398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Bromo-2,4,6-trifluorobenzene [webbook.nist.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-2,4,6-trifluorobenzene: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of 1-Bromo-2,4,6-trifluorobenzene is paramount in any research and development setting. This guide provides essential, step-by-step procedures for its proper handling and disposal, designed for researchers, scientists, and drug development professionals.

1-Bromo-2,4,6-trifluorobenzene is a flammable liquid that can cause skin and serious eye irritation.[1] Adherence to proper disposal protocols is crucial to mitigate these risks and prevent environmental contamination.

I. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 1-Bromo-2,4,6-trifluorobenzene, ensure that all necessary safety measures are in place.

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[2]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear safety goggles or a face shield to protect against splashes.[3]

  • Hand Protection: Wear appropriate chemical-resistant gloves. Gloves must be inspected before use, and proper removal techniques should be followed to avoid skin contact.[3]

  • Body Protection: A flame-retardant lab coat is recommended.[3][4] In case of a significant risk of exposure, a complete suit protecting against chemicals may be necessary.[3]

II. Spill Management

In the event of a spill, immediate and appropriate action is required to contain the substance and prevent exposure.

• Evacuate: Evacuate non-essential personnel from the immediate spill area.[3][5]

• Ventilate: Ensure adequate ventilation of the area.[3]

• Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, silica (B1680970) gel, or a universal binder.[2] Do not use combustible materials like sawdust.

• Collection: Collect the absorbed material and place it into a suitable, closed, and properly labeled container for disposal.[2]

• Decontamination: Clean the spill area thoroughly.

III. Waste Collection and Segregation

Proper segregation of chemical waste is a critical step in the disposal process.

• Chemical Waste: Collect any surplus or non-recyclable 1-Bromo-2,4,6-trifluorobenzene in a dedicated, clearly labeled, and sealed container.[5]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as pipette tips, gloves, and absorbent pads, must be considered contaminated and disposed of as hazardous waste.[5] These items should be placed in a separate, clearly labeled container.[5]

IV. Disposal Pathway

The final disposal of 1-Bromo-2,4,6-trifluorobenzene and its associated waste must be conducted in compliance with local, regional, and national regulations.[2][6]

• Licensed Waste Disposal Service: The primary and recommended method for disposal is to engage a licensed professional waste disposal company.[5][6] These companies are equipped to handle and dispose of chemical waste in accordance with all applicable regulations.

• Incineration: A potential disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[5] This should only be carried out by a licensed and approved facility.

• Environmental Protection: Under no circumstances should 1-Bromo-2,4,6-trifluorobenzene be disposed of down the drain or allowed to enter the environment.[2][5][6]

Disposal Workflow for 1-Bromo-2,4,6-trifluorobenzene

Caption: Disposal workflow for 1-Bromo-2,4,6-trifluorobenzene.

References

• 1. 1-Bromo-2,4,6-trifluorobenzene | C6H2BrF3 | CID 75398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. aarti-industries.com [aarti-industries.com]

Navigating the Safe Handling of 1-Bromo-2,4,6-trifluorobenzene: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe handling of specialized chemical reagents is paramount. This guide provides essential safety and logistical information for the use of 1-Bromo-2,4,6-trifluorobenzene, a key building block in various synthetic applications. Adherence to these protocols is critical for ensuring laboratory safety and operational integrity.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is crucial when handling 1-Bromo-2,4,6-trifluorobenzene due to its classification as a flammable liquid, a skin and eye irritant, and a potential respiratory irritant. The following table summarizes the recommended PPE for various tasks.

Body Part	PPE Recommendation	Task Suitability
Hands	Butyl Rubber or Viton® gloves. Double gloving is recommended for extended operations.	All handling procedures, including weighing, transferring, and reaction setup.
Nitrile gloves are not recommended for direct or prolonged contact due to their poor resistance to halogenated aromatic hydrocarbons. They may be used as a splash guard only if changed immediately upon contact.	Not suitable for primary protection.
Eyes	Chemical safety goggles with side shields.	All handling procedures.
A face shield should be worn in addition to goggles when there is a significant risk of splashing.	Large volume transfers, reactions under pressure.
Respiratory	A NIOSH-approved respirator with an organic vapor cartridge is required if work is not performed in a certified chemical fume hood.	Weighing, transferring, or any operation with the potential to generate aerosols or vapors outside of a fume hood.
Body	A flame-retardant lab coat.	All handling procedures.
Chemical-resistant apron over the lab coat.	Large volume transfers or situations with a high risk of splashing.
Feet	Closed-toe shoes made of a non-porous material.	Required at all times in the laboratory.

Glove Compatibility Data for Structurally Similar Compounds:

Glove Material	Chemical Class	Breakthrough Time (minutes)	Recommendation
Nitrile	Halogenated Aromatic Hydrocarbons	< 15	Not Recommended for direct contact
Butyl Rubber	Halogenated Aromatic Hydrocarbons	> 480	Excellent
Viton®	Halogenated Aromatic Hydrocarbons	> 480	Excellent
Neoprene	Halogenated Aromatic Hydrocarbons	15 - 30	Limited splash protection

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1-Bromo-2,4,6-trifluorobenzene minimizes risks and ensures a safe working environment.

1. Receiving and Inspection:

• Upon receipt, inspect the container for any signs of damage or leaks.

• Verify that the label is intact and legible.

• Wear appropriate PPE (lab coat, safety goggles, and suitable gloves) during inspection.

2. Storage:

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Keep the container tightly closed.

• Store away from incompatible materials such as strong oxidizing agents.

• The storage area should be clearly labeled with the appropriate hazard warnings.

3. Handling and Use:

• All handling of 1-Bromo-2,4,6-trifluorobenzene should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Before use, ensure that a safety shower and eyewash station are readily accessible.

• Use spark-proof tools and equipment to prevent ignition.

• Ground all equipment when transferring large volumes to prevent static discharge.

• Avoid contact with skin and eyes by wearing the recommended PPE.

• After handling, wash hands thoroughly with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of 1-Bromo-2,4,6-trifluorobenzene and its contaminated materials is essential to protect the environment and comply with regulations.

1. Waste Segregation:

• Collect all waste containing 1-Bromo-2,4,6-trifluorobenzene in a dedicated, clearly labeled "Halogenated Organic Waste" container.

• Do not mix with non-halogenated waste.

• Solid waste, such as contaminated gloves, paper towels, and weighing paper, should be placed in a separate, labeled solid waste container.

2. Container Management:

• Use a chemically resistant container with a secure screw-top lid for liquid waste.

• The container must be in good condition and free from leaks.

• Keep the waste container closed at all times, except when adding waste.

• Do not fill the container to more than 80% of its capacity.

3. Labeling:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "1-Bromo-2,4,6-trifluorobenzene," and the associated hazards (Flammable, Irritant).

4. Disposal Request:

• Once the waste container is full, submit a chemical waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• Do not dispose of 1-Bromo-2,4,6-trifluorobenzene down the drain.

Emergency Protocol: Chemical Spill Cleanup Workflow

In the event of a spill, a prompt and coordinated response is critical. The following workflow outlines the necessary steps for a minor spill (less than 100 mL) within a chemical fume hood. For larger spills, or any spill outside of a fume hood, evacuate the area and contact EHS immediately.

Chemical Spill Cleanup Workflow